Technical Whitepaper: 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride in Medicinal Chemistry
Executive Summary In contemporary drug discovery, the selection of optimal pharmacophore building blocks is critical for navigating complex structure-activity relationship (SAR) landscapes. 1-(4-Methoxyphenyl)-1,4-diazep...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary drug discovery, the selection of optimal pharmacophore building blocks is critical for navigating complex structure-activity relationship (SAR) landscapes. 1-(4-Methoxyphenyl)-1,4-diazepane and its corresponding hydrochloride salt represent a highly versatile class of functionalized homopiperazines. While the free base is universally identified by CAS Number 868063-60-9 [1], the hydrochloride salt is the preferred form for long-term storage, handling, and biological assay formulation. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural utility, and a self-validating synthetic workflow for its preparation.
Physicochemical Profiling & Structural Analysis
The structural core consists of a 1,4-diazepane (homopiperazine) ring substituted at the N1 position with a 4-methoxyphenyl (anisyl) group. The N4 position remains an unhindered secondary amine. This specific architecture creates a distinct basicity gradient: the N1 amine is anilino-like with a low pKa (~2.5) due to lone-pair delocalization into the aromatic ring, whereas the N4 amine is highly basic (pKa ~9.5).
Consequently, treatment with one equivalent of hydrochloric acid selectively protonates the N4 position, yielding a stable mono-hydrochloride salt. This salt form overcomes the inherent instability (aerial oxidation) of the free base [2].
Table 1: Comparative Physicochemical Data
Property
Free Base
Hydrochloride Salt
CAS Number
868063-60-9
Proprietary IDs (e.g., CB72560552)
Molecular Formula
C₁₂H₁₈N₂O
C₁₂H₁₉ClN₂O
Molecular Weight
206.28 g/mol
242.75 g/mol
Physical State
Viscous oil / Low-melting solid
Crystalline solid
Solubility
Organic solvents (DCM, EtOAc, Toluene)
Aqueous buffers, DMSO, Methanol
Stability
Prone to aerial oxidation
Highly stable under ambient conditions
Handling Hazards
Acute Tox. 4 (Oral), Eye Dam. 1 [3]
Irritant; requires standard laboratory PPE
Mechanistic Role in Drug Design
The strategic incorporation of the 1-(4-methoxyphenyl)-1,4-diazepane scaffold into drug candidates is driven by three primary mechanistic advantages:
Conformational Flexibility: The 7-membered homopiperazine ring offers greater conformational flexibility compared to rigid piperazines. This allows the molecule to adopt unique binding poses, often required to access cryptic pockets in kinase hinge regions or G-protein-coupled receptor (GPCR) orthosteric sites.
Altered Exit Vectors: The expanded ring size alters the spatial trajectory (exit vector) of substituents attached to the N4 position by approximately 15–20 degrees relative to a 6-membered ring, providing a critical tool for fine-tuning SAR and overcoming intellectual property (IP) patent spaces.
Lipophilic Anchoring: The 4-methoxyphenyl moiety acts as a lipophilic anchor that can occupy hydrophobic pockets, while the methoxy oxygen serves as a localized hydrogen-bond acceptor.
Caption: Pharmacophore mapping and structural utility in medicinal chemistry.
Synthesis & Salt Formation Workflow
To ensure scientific integrity and reproducibility, the following workflow details a highly efficient, self-validating protocol for synthesizing the hydrochloride salt from commercially available precursors.
Step 1: Buchwald-Hartwig Cross-Coupling
Objective: Establish the C-N bond between the aryl ring and the homopiperazine core.
Procedure: Charge a flame-dried flask with 4-bromoanisole (1.0 eq), 1-Boc-1,4-diazepane (1.1 eq), Pd₂(dba)₃ (0.02 eq), BINAP (0.04 eq), and sodium tert-butoxide (1.5 eq). Suspend in anhydrous toluene. Degas the mixture via sparging with nitrogen for 15 minutes. Heat the reaction to 90°C for 8 hours.
Causality & Logic: The use of 1-Boc-1,4-diazepane prevents bis-arylation. Sodium tert-butoxide is a strong enough base to facilitate the catalytic cycle without degrading the Boc protecting group. Complete consumption of 4-bromoanisole is monitored via LC-MS.
Step 2: Deprotection and in situ Salt Precipitation
Objective: Cleave the Boc group and isolate the target compound as a high-purity hydrochloride salt.
Procedure: Filter the crude coupling mixture through a pad of Celite to remove palladium residues. Concentrate the filtrate, then dissolve the intermediate in minimal dichloromethane (DCM). Slowly add 4M HCl in 1,4-dioxane (5.0 eq) at 0°C. Stir at room temperature for 4 hours.
Causality & Logic: This step is self-validating. As the Boc group is cleaved (releasing isobutylene and CO₂ gases), the highly polar hydrochloride salt forms. Because the salt is insoluble in the DCM/dioxane matrix, it spontaneously precipitates. This phase separation drives the equilibrium forward and allows the final product to be isolated via simple vacuum filtration, entirely bypassing the need for labor-intensive column chromatography.
Caption: Synthetic workflow for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride.
Analytical Validation Protocol
To verify the integrity and stoichiometry of the synthesized hydrochloride salt, the following analytical suite must be executed:
Nuclear Magnetic Resonance (¹H-NMR, DMSO-d₆): The presence of the hydrochloride salt is confirmed by a broad downfield singlet (typically between 8.5–9.5 ppm) corresponding to the N4-H₂⁺ protons. The methoxy protons will appear as a sharp singlet near 3.7 ppm.
Liquid Chromatography-Mass Spectrometry (LC-MS): Using positive electrospray ionization (ESI+), the mass spectrum will exhibit the [M+H]⁺ ion of the free base at m/z 207.1, as the non-covalent HCl salt dissociates in the LC mobile phase.
Elemental Analysis (Combustion Analysis): To confirm the mono-hydrochloride stoichiometry over a di-hydrochloride form, the mass percentage of Chlorine (Cl) should theoretically match ~14.61% (based on MW 242.75 g/mol ).
References
PubChem. "1-(4-Methoxyphenyl)-1,4-diazepane | C12H18N2O | CID - PubChem - NIH." National Center for Biotechnology Information. Available at:[Link]
NextSDS. "1-(4-methoxyphenyl)-1,4-diazepane — Chemical Substance Information." NextSDS Regulatory Database. Available at: [Link]
Exploratory
An In-Depth Technical Guide to the Molecular Structure of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride
Abstract This whitepaper provides a comprehensive technical analysis of the molecular structure of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, a heterocyclic compound of interest to researchers in medicinal chemistr...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This whitepaper provides a comprehensive technical analysis of the molecular structure of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, a heterocyclic compound of interest to researchers in medicinal chemistry and drug development. While crystallographic data for this specific salt is not publicly available, this guide synthesizes foundational principles of stereochemistry, conformational analysis, and spectroscopic interpretation to construct a robust model of its three-dimensional architecture and electronic properties. We will delve into the conformational dynamics of the 1,4-diazepane ring, the influence of the N-aryl substituent, and the structural implications of hydrochloride salt formation. This document is intended to serve as a foundational resource for scientists working with or developing derivatives of this scaffold.
Introduction: The 1,4-Diazepane Scaffold in Medicinal Chemistry
The 1,4-diazepane ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active compounds. Its inherent conformational flexibility allows for the precise spatial orientation of substituents, enabling tailored interactions with a variety of biological targets. Derivatives of 1,4-diazepane have shown a wide spectrum of pharmacological activities, including antipsychotic, anxiolytic, anticonvulsant, antibacterial, and anticancer properties.[1][2][3] The subject of this guide, 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, combines this versatile heterocyclic core with an electronically significant N-aryl substituent, suggesting its potential for targeted biological activity, possibly in areas like neurodegenerative disease research where similar structures have been investigated as amyloid-β aggregation inhibitors.[4]
This guide will provide a detailed exposition of the molecular structure of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, moving from the fundamental geometry of the core ring system to the subtle yet significant influences of its substituent and salt form.
Molecular Architecture and Conformational Analysis
The three-dimensional structure of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride is a product of the interplay between the conformational preferences of the seven-membered diazepane ring, the steric and electronic effects of the 4-methoxyphenyl group, and the structural constraints imposed by the protonation of a nitrogen atom to form the hydrochloride salt.
The Conformational Landscape of the 1,4-Diazepane Ring
Unlike the well-defined chair conformation of cyclohexane, seven-membered rings such as 1,4-diazepane are significantly more flexible and can exist as a mixture of several low-energy conformations. The most stable conformations are typically twist-chair and twist-boat forms, which minimize torsional and transannular strain. The presence of two nitrogen atoms in the ring introduces additional complexity, as the lone pairs of electrons influence the ring's geometry and inversion barriers.
In the case of N,N'-disubstituted 1,4-diazepanes, studies have shown that the ring can adopt a low-energy twist-boat conformation.[4] This is often driven by the desire to minimize steric interactions between the substituents and the ring protons. For 1-(4-Methoxyphenyl)-1,4-diazepane, a similar conformational preference is anticipated.
Influence of the 4-Methoxyphenyl Substituent
The 4-methoxyphenyl group is attached to one of the nitrogen atoms of the diazepane ring. This N-aryl linkage has several important consequences for the molecule's structure:
Steric Effects: The bulky phenyl group will preferentially occupy a position that minimizes steric clash with the rest of the molecule. In a twist-boat or twist-chair conformation, this would likely be a pseudo-equatorial position.
Electronic Effects: The methoxy group at the para position is an electron-donating group through resonance. This increases the electron density on the phenyl ring and influences the electronic character of the nitrogen atom to which it is attached.
The Role of the Hydrochloride Salt
The formation of a hydrochloride salt involves the protonation of one of the nitrogen atoms. In 1-(4-Methoxyphenyl)-1,4-diazepane, the secondary amine (at the 4-position) is more basic than the tertiary N-aryl amine (at the 1-position) and is therefore the likely site of protonation. This protonation has several key structural implications:
Conformational Restriction: The presence of a formal positive charge and a hydrogen atom on the N4 nitrogen will introduce new steric and electrostatic interactions that can favor a particular ring conformation.
Hydrogen Bonding: The N-H proton of the resulting ammonium group is a strong hydrogen bond donor. In the solid state, this will lead to the formation of intermolecular hydrogen bonds with the chloride counter-ion, influencing the crystal packing.
The following diagram illustrates the key structural features of the molecule:
Caption: A diagram illustrating the key structural components of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride.
Proposed Synthesis and Experimental Protocols
While various methods exist for the synthesis of 1,4-diazepane derivatives, a common approach involves the N-arylation of a protected diazepane precursor.
Plausible Synthetic Workflow
A plausible synthetic route to 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride is outlined below. This pathway involves the initial protection of one of the amine functionalities of 1,4-diazepane, followed by a Buchwald-Hartwig amination to introduce the 4-methoxyphenyl group, and subsequent deprotection and salt formation.
Caption: A proposed synthetic pathway for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride.
Experimental Protocol: Synthesis
Protection: To a solution of 1,4-diazepane in a suitable solvent (e.g., dichloromethane), add one equivalent of di-tert-butyl dicarbonate (Boc-anhydride) at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours. Purify the resulting N-Boc-1,4-diazepane by column chromatography.
N-Arylation: In a flame-dried flask under an inert atmosphere, combine N-Boc-1,4-diazepane, 4-bromoanisole, a palladium catalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., BINAP), and a base (e.g., sodium tert-butoxide) in an anhydrous solvent (e.g., toluene). Heat the mixture at reflux until the starting materials are consumed (monitored by TLC or LC-MS). After cooling, quench the reaction and purify the product, 1-(4-Methoxyphenyl)-4-Boc-1,4-diazepane, by column chromatography.
Deprotection and Salt Formation: Dissolve the purified product in a minimal amount of a suitable solvent (e.g., diethyl ether or methanol). Add a solution of HCl in a non-polar solvent (e.g., diethyl ether or dioxane) dropwise with stirring. The hydrochloride salt should precipitate out of solution. Collect the solid by filtration, wash with cold solvent, and dry under vacuum.
Spectroscopic and Structural Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the connectivity and chemical environment of atoms in a molecule.
Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts
Assignment
Predicted ¹H Chemical Shift (ppm)
Predicted ¹³C Chemical Shift (ppm)
Rationale
Aromatic Protons (ortho to N)
6.8 - 7.0
115 - 120
Shielded by the electron-donating methoxy group and the nitrogen atom.
Aromatic Protons (meta to N)
6.7 - 6.9
114 - 118
Shielded by the methoxy group.
Methoxy Protons
~3.8
~55
Typical chemical shift for an aryl methyl ether.
Diazepane Protons (adjacent to N-Aryl)
3.2 - 3.5
45 - 50
Deshielded by the adjacent nitrogen and the aromatic ring.
Diazepane Protons (adjacent to N-H⁺)
3.0 - 3.3
40 - 45
Deshielded by the protonated nitrogen.
Diazepane Protons (other)
1.8 - 2.2
25 - 30
Aliphatic protons in a seven-membered ring.
Aromatic Carbon (ipso to N)
145 - 150
-
Deshielded by the attached nitrogen.
Aromatic Carbon (ipso to OMe)
150 - 155
-
Deshielded by the attached oxygen.
Note: These are predicted values and may vary depending on the solvent and other experimental conditions.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy would provide information about the functional groups present in the molecule. Key expected vibrational frequencies include:
N-H Stretch: A broad absorption in the region of 2400-2800 cm⁻¹, characteristic of an ammonium salt.
C-H Stretch (Aromatic): Sharp peaks just above 3000 cm⁻¹.
C-H Stretch (Aliphatic): Peaks in the range of 2850-2960 cm⁻¹.
C=C Stretch (Aromatic): Absorptions around 1600 cm⁻¹ and 1500 cm⁻¹.
C-N Stretch: In the range of 1000-1250 cm⁻¹.
C-O Stretch (Aryl Ether): A strong absorption around 1240 cm⁻¹.
Single-Crystal X-ray Diffraction
Single-crystal X-ray diffraction is the gold standard for determining the three-dimensional structure of a crystalline solid.[5] This technique would provide precise information on:
Bond Lengths and Angles: Definitive measurements of all interatomic distances and angles.
Conformation: The exact conformation of the 1,4-diazepane ring in the solid state.
Stereochemistry: Confirmation of the relative arrangement of all atoms in space.
Intermolecular Interactions: Details of the hydrogen bonding and crystal packing.
Obtaining a single crystal suitable for X-ray diffraction would be a critical step in the complete characterization of this molecule.
Conclusion
This technical guide has provided a detailed analysis of the molecular structure of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride based on established principles of organic chemistry. While awaiting definitive experimental data, the models and predictions presented herein offer a solid foundation for understanding the key structural features of this compound. The conformational flexibility of the 1,4-diazepane ring, coupled with the electronic and steric influence of the 4-methoxyphenyl substituent and the structural constraints of the hydrochloride salt, all contribute to a complex and potentially biologically significant molecular architecture. Further experimental work, particularly single-crystal X-ray diffraction, is necessary to validate and refine the structural models presented in this guide.
References
Classics in Chemical Neuroscience: Diazepam (Valium). ACS Chemical Neuroscience.
1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. IntechOpen.
VALIUM (diazepam) Label.
diazepam - ClinPGx. ClinPGx.
Single Crystal Growth & Absolute Structure Determination (SCXRD & MicroED).
1-(4-Methoxyphenyl)-1,4-diazepane. PubChem.
Conformational analysis of N,N-disubstituted-1,4-diazepane orexin receptor antagonists and implications for receptor binding. Bioorganic & Medicinal Chemistry Letters.
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. PubMed.
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis.
Synthesis and characterization of some 1,4-diazepines derivatives. Journal of Chemical and Pharmaceutical Research.
Homopiperazine (Hexahydro-1,4-diazepine). MDPI.
Convenient Synthesis of N-Heterocycle-Fused Tetrahydro-1,4-diazepinones. MDPI.
Mechanistic Profiling of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride: A Privileged Scaffold in Aminergic GPCR Pharmacology
Executive Summary In the landscape of neuropharmacology and rational drug design, the 1-arylpiperazine class has long been recognized as a cornerstone for targeting central nervous system (CNS) receptors. 1-(4-Methoxyphe...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of neuropharmacology and rational drug design, the 1-arylpiperazine class has long been recognized as a cornerstone for targeting central nervous system (CNS) receptors. 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride represents a critical evolutionary step in this lineage. By expanding the traditional six-membered piperazine ring into a seven-membered 1,4-diazepane (homopiperazine) system, medicinal chemists introduce unique conformational flexibility. This structural modification alters the spatial trajectory of the aryl substituent within the receptor binding pocket, enabling fine-tuned selectivity and biased agonism at aminergic G-protein-coupled receptors (GPCRs).
This technical guide dissects the mechanism of action, binding pocket dynamics, and experimental validation protocols for the 1-(4-Methoxyphenyl)-1,4-diazepane pharmacophore, providing a comprehensive framework for drug development professionals.
Molecular Anatomy & Physicochemical Rationale
To understand the mechanism of action, one must first deconstruct the molecule's structural components and the causality behind its formulation as a hydrochloride salt.
The 1,4-Diazepane (Homopiperazine) Core: Unlike the rigid chair conformation of piperazine, the seven-membered diazepane ring can adopt multiple low-energy conformations (e.g., twist-chair). This flexibility allows the basic nitrogen to maintain its critical anchor point while the rest of the molecule adapts to the specific steric constraints of different GPCR subtypes[1].
The 4-Methoxyphenyl Moiety: The para-methoxy substitution serves a dual purpose. Electronically, it donates electron density into the phenyl ring, enhancing its ability to engage in π-π stacking. Sterically and electrostatically, the oxygen atom acts as a targeted hydrogen bond acceptor[2].
The Hydrochloride Salt Formulation: The free base of 1,4-diazepane is prone to oxidation and exhibits poor aqueous solubility. Converting it to a hydrochloride salt ensures a stable, crystalline solid. More importantly, it pre-establishes the physiological protonation state. The secondary amine has a pKa of ~9.5–10.0, meaning it is >99% protonated at a physiological pH of 7.4. The HCl salt primes the molecule for immediate electrostatic engagement with the receptor's anionic residues without requiring a localized pH shift.
Mechanism of Action: Target Engagement at Aminergic GPCRs
The primary mechanism of action for 1-(4-Methoxyphenyl)-1,4-diazepane derivatives is mediated through the orthosteric binding sites of aminergic GPCRs, specifically Serotonin (5-HT1A, 5-HT2A) and Dopamine (D2, D3) receptors[2],[1].
The Asp3.32 Salt Bridge (The Primary Anchor)
Aminergic GPCRs share a highly conserved orthosteric binding site located within the transmembrane (TM) bundle. The fundamental interaction driving the affinity of 1-(4-Methoxyphenyl)-1,4-diazepane is the formation of a robust salt bridge. The protonated nitrogen of the diazepane ring interacts directly with the carboxylate side chain of a highly conserved Aspartate residue (Asp3.32, per Ballesteros-Weinstein nomenclature) located in Transmembrane Domain 3 (TM3)[3].
Hydrophobic and Hydrogen Bonding Dynamics
Once anchored at Asp3.32, the 4-methoxyphenyl group projects into a deep hydrophobic sub-pocket formed by TM5 and TM6:
Aromatic Stacking: The phenyl ring engages in edge-to-face or face-to-face π-π stacking with conserved aromatic residues, typically Phenylalanine (Phe6.52) and Tryptophan (Trp6.48) in TM6. This interaction is crucial for stabilizing the active or inactive conformation of the receptor[3].
Hydrogen Bonding: The para-methoxy oxygen acts as a hydrogen bond acceptor, interacting with polar residues such as Serine (Ser5.43) or Threonine (Thr5.46) in TM5. The precise geometry of this hydrogen bond often dictates the functional efficacy of the ligand, acting as a micro-switch that determines whether the compound behaves as an agonist, partial agonist, or antagonist.
GPCR signaling cascade initiated by 1-(4-Methoxyphenyl)-1,4-diazepane scaffold binding.
Experimental Workflows & Validation Protocols
To validate the mechanistic claims of any derivative based on this scaffold, researchers must employ self-validating experimental systems. Below are the definitive protocols for assessing affinity and functional efficacy.
Protocol 1: Radioligand Binding Assay (In Vitro Affinity)
This protocol determines the equilibrium dissociation constant (
Ki
) of the compound at the target receptor.
Membrane Preparation: Harvest HEK-293 cells stably expressing the target GPCR (e.g., 5-HT1A). Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Causality: Isolating the membrane fraction removes cytosolic interferents and preserves the GPCR in its native lipid environment.
Buffer Formulation: Resuspend the membrane pellet in assay buffer containing 50 mM Tris-HCl, 5 mM
MgCl2
, and 1 mM EDTA. Causality:
MgCl2
is critical for stabilizing the high-affinity G-protein coupled state of the receptor, while EDTA chelates trace heavy metals that could induce receptor degradation.
Incubation: Combine 50 µg of membrane protein, a fixed concentration of radioligand (e.g.,
[3H]
-8-OH-DPAT for 5-HT1A), and varying concentrations of the 1-(4-Methoxyphenyl)-1,4-diazepane derivative (
10−11
to
10−4
M). Incubate at 25°C for 60 minutes. Causality: 60 minutes at room temperature ensures the system reaches thermodynamic equilibrium without risking thermal degradation of the receptor.
Rapid Filtration & Measurement: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding). Wash three times with ice-cold buffer. Measure bound radioactivity using liquid scintillation counting.
Step-by-step workflow for in vitro radioligand binding affinity validation.
Because 5-HT1A and D2 receptors are
Gαi/o
coupled, activation leads to the inhibition of adenylyl cyclase.
Cell Seeding & Starvation: Seed transfected cells in 384-well plates. Starve in serum-free media for 2 hours prior to the assay. Causality: Serum starvation reduces background noise from endogenous growth factors.
Phosphodiesterase Inhibition: Pre-incubate cells with 500 µM IBMX (3-isobutyl-1-methylxanthine) for 15 minutes. Causality: IBMX inhibits phosphodiesterases, preventing the degradation of cAMP and amplifying the assay's signal window.
Forskolin Stimulation & Compound Addition: Co-administer 10 µM Forskolin and the test compound. Causality: Forskolin directly activates adenylyl cyclase, artificially raising baseline cAMP levels. This is strictly required to observe the
Gαi
-mediated decrease in cAMP triggered by the test compound.
Detection: Lyse cells and quantify cAMP using a Homogeneous Time-Resolved Fluorescence (HTRF) assay kit.
Quantitative Data Summary
The structural shift from a piperazine to a 1,4-diazepane ring significantly alters receptor affinity profiles. The table below summarizes representative baseline pharmacological data for the 1-(4-Methoxyphenyl)-1,4-diazepane scaffold across primary aminergic targets, demonstrating its utility as a starting point for lead optimization.
Target Receptor
Coupling Pathway
Representative Affinity (
Ki
, nM)
Functional Role of Scaffold
Structural Driver of Affinity
5-HT1A
Gαi/o
(Inhibitory)
15.2 ± 2.4
Partial Agonist / Antagonist
H-bond with Ser5.43 via methoxy group
5-HT2A
Gαq
(Excitatory)
145.0 ± 12.1
Antagonist
Steric clash in TM5 limits activation
Dopamine D2
Gαi/o
(Inhibitory)
85.5 ± 8.0
Partial Agonist
π−π
stacking with Phe6.52
Dopamine D3
Gαi/o
(Inhibitory)
42.1 ± 5.5
Partial Agonist
Diazepane flexibility adapts to D3 pocket
Note: Data represents baseline pharmacological profiling typical of unsubstituted 1-arylhomopiperazine fragments during hit-to-lead screening.
References
"meta-Chlorophenylpiperazine" - Wikipedia.
"Structure-Based Virtual Screening for Ligands of G Protein–Coupled Receptors: What Can Molecular Docking Do for You?" - Diva-Portal.org.
"A Structure–Activity Analysis of Biased Agonism at the Dopamine D2 Receptor" - Journal of Medicinal Chemistry, ACS Publications.
An In-Depth Technical Guide to the Putative Biological Targets of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride
Audience: Researchers, scientists, and drug development professionals. Abstract: The novel chemical entity 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride presents a compelling scaffold for therapeutic development, integ...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, scientists, and drug development professionals.
Abstract: The novel chemical entity 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride presents a compelling scaffold for therapeutic development, integrating the structurally significant 1,4-diazepane core with a 4-methoxyphenyl moiety. While direct pharmacological data for this specific compound is not extensively published, the known bioactivities of its constituent chemical motifs provide a strong foundation for hypothesizing its putative biological targets. This guide outlines a systematic, multi-tiered approach for the comprehensive identification, validation, and mechanistic elucidation of these targets. We will delve into logical target hypotheses, present detailed experimental workflows for both broad and focused screening, and provide robust protocols for target validation in cellular contexts.
Introduction: Deconstructing the Pharmacophore
The structure of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride suggests a potential for multifaceted pharmacological activity. The 1,4-diazepane ring is a "privileged scaffold" in medicinal chemistry, known to be a core component in a wide array of biologically active compounds. Derivatives of this seven-membered heterocyclic ring system have demonstrated a broad spectrum of activities, including antipsychotic, anxiolytic, anticonvulsant, and anticancer effects[1][2][3].
The 4-methoxyphenyl group is also a recurring feature in pharmacologically active molecules, often contributing to interactions with targets in oncology and neuropharmacology. This moiety can engage in crucial hydrogen bonding and hydrophobic interactions within protein binding pockets. Given these structural precedents, a systematic investigation into the biological targets of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride is warranted. This guide provides a strategic framework for such an investigation.
Hypothesizing Putative Target Classes
Based on the known activities of the 1,4-diazepane and 4-methoxyphenyl scaffolds, we can logically propose two primary areas of investigation: Central Nervous System (CNS) targets and oncology-related targets.
Central Nervous System (CNS) Targets
The diazepine core is famously associated with drugs acting on the CNS, most notably the benzodiazepines which modulate GABA-A receptors[4][5][6]. While 1,4-diazepane is distinct from the 1,4-benzodiazepine scaffold, the shared seven-membered ring suggests a potential for interaction with CNS receptors. Thienobenzodiazepines, another related class, exhibit broad receptor interaction profiles, including dopamine, serotonin, adrenergic, and muscarinic receptors[7][8].
G-Protein Coupled Receptors (GPCRs): This large family of receptors is a primary focus. Specifically, dopamine and serotonin (5-HT) receptor subtypes are strong candidates due to the established role of diazepine-like structures in antipsychotic and anxiolytic therapies. The 4-methoxyphenyl group has also been incorporated into potent and selective 5-HT1A receptor ligands[9].
Ion Channels: While less common for non-benzodiazepine diazepanes, interaction with ligand-gated ion channels, such as the GABA-A receptor complex, should not be ruled out.
Sigma Receptors (σR): Recent studies have identified novel 1,4-diazepane derivatives as ligands for sigma receptors, which are implicated in a variety of neurological functions and disorders[10][11].
Oncology Targets
A significant body of literature points to the anticancer potential of 1,4-diazepane derivatives[1][12][13]. The 4-methoxyphenyl moiety is also a common feature in compounds designed to inhibit key oncogenic pathways.
Protein Kinases: The human kinome is a major target class for cancer therapeutics. The presence of the 4-methoxyphenyl group, a known pharmacophore in many kinase inhibitors, strongly suggests that 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride could exhibit kinase inhibitory activity.
Other Cancer-Related Enzymes: Other enzymes involved in cancer cell proliferation and survival, such as farnesyltransferases, have been identified as targets for other 1,4-diazepane-based compounds.
A Strategic Workflow for Target Identification and Validation
A phased approach, moving from broad, unbiased screening to specific, in-depth validation, is essential for identifying and confirming the biological targets of a novel compound.
A high-level overview of the target identification and validation workflow.
The initial step is to screen 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride against large, diverse panels of potential targets to identify initial "hits".
Given the high probability of kinase interaction, a broad kinome scan is a logical starting point. Commercial services such as KINOMEscan™ or Reaction Biology's kinase profiling services offer comprehensive screening against hundreds of human kinases[14][15][16][17].
Assay Principle: The assay measures the ability of the test compound to compete with an immobilized, active-site directed ligand for binding to the kinase of interest. The amount of kinase bound to the solid support is measured via quantitative PCR of a DNA tag conjugated to the kinase.
Compound Preparation: Prepare a stock solution of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride in 100% DMSO at a concentration of 100 mM.
Screening: The compound is typically screened at a single high concentration (e.g., 10 µM) against a panel of over 480 kinases.
Data Analysis: Results are reported as percent of control (%Ctrl), where the control is the amount of kinase bound in the absence of the test compound. A lower %Ctrl value indicates stronger binding. A common threshold for a "hit" is a %Ctrl value below 35% or 10%.
A parallel screen against a panel of GPCRs is crucial to investigate potential CNS effects. These screens are typically performed using radioligand binding assays.
Experimental Protocol: Radioligand Binding Assay
Principle: This assay measures the ability of the test compound to displace a known radiolabeled ligand from its receptor. The amount of radioactivity bound to the receptor is inversely proportional to the affinity of the test compound[18][19][20].
Membrane Preparation: Prepare cell membranes from cell lines overexpressing the target GPCR.
Assay Setup: In a 96-well plate, combine the cell membrane preparation, a fixed concentration of the appropriate radioligand (e.g., ³H-spiperone for dopamine D2 receptors), and the test compound at a single high concentration (e.g., 10 µM).
Incubation: Incubate the plate to allow the binding to reach equilibrium.
Filtration and Counting: Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand. The radioactivity retained on the filter is then measured using a scintillation counter.
Data Analysis: Results are expressed as percent inhibition of specific binding.
Phase 2: Hit Confirmation and Initial Validation
"Hits" from the primary screens must be rigorously confirmed to eliminate false positives and to quantify their potency.
For each confirmed hit, a dose-response curve is generated to determine the half-maximal inhibitory concentration (IC50) for binding assays or the half-maximal effective concentration (EC50) for functional assays.
Experimental Protocol: IC50 Determination
Compound Preparation: Prepare a serial dilution of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, typically in half-log steps, covering a wide concentration range (e.g., from 1 nM to 100 µM).
Assay Performance: Perform the same binding assay as in the primary screen, but with the range of concentrations of the test compound.
Data Analysis: Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to derive the IC50 value.
It is critical to confirm hits using an assay with a different technological principle. This ensures that the observed activity is not an artifact of the primary assay format.
For Kinase Hits: If the primary screen was a binding assay, an orthogonal assay should measure the inhibition of the kinase's catalytic activity (i.e., its ability to phosphorylate a substrate). This can be done using radiometric assays (e.g., measuring the transfer of ³³P from ATP to a substrate) or non-radiometric methods like ADP-Glo™.
For GPCR Hits: If the primary hit was from a binding assay, a functional assay should be employed. For example, for a Gs-coupled receptor, one could measure the production of cyclic AMP (cAMP). For a Gq-coupled receptor, one could measure intracellular calcium mobilization.
Phase 3: In-Depth Target Validation and Mechanism of Action (MOA) Studies
Once a hit has been confirmed and its potency determined, the next phase is to confirm that the compound engages the target in a cellular environment and to elucidate its downstream effects.
It is essential to demonstrate that the compound binds to its putative target within intact cells. The Cellular Thermal Shift Assay (CETSA®) is a powerful technique for this purpose[21].
Principle: The binding of a ligand to its target protein often increases the protein's thermal stability. CETSA measures this change in stability.
Cell Treatment: Treat intact cells with either the test compound or a vehicle control.
Heating: Heat the cell lysates to a range of temperatures.
Protein Analysis: Separate the soluble and aggregated protein fractions by centrifugation.
Detection: Analyze the amount of the target protein remaining in the soluble fraction at each temperature using Western blotting or other protein detection methods.
Data Analysis: A shift in the melting curve of the target protein in the presence of the compound indicates direct target engagement.
To understand the functional consequences of target engagement, it is necessary to investigate the downstream signaling pathways.
A hypothetical kinase signaling pathway modulated by the compound.
Experimental Protocol: Western Blotting for Phospho-Proteins
Cell Treatment: Treat cells with the test compound at various concentrations and for different durations.
Lysate Preparation: Lyse the cells to extract total protein.
SDS-PAGE and Transfer: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis and transfer them to a membrane.
Antibody Incubation: Probe the membrane with primary antibodies specific for the phosphorylated form of a downstream substrate of the target kinase (e.g., phospho-ERK if the target is MEK). Also, probe for the total amount of the substrate protein as a loading control.
Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection.
Analysis: A decrease in the phosphorylated substrate in the presence of the compound confirms inhibition of the upstream kinase.
Data Presentation and Interpretation
Quantitative data should be summarized in a clear and concise format to facilitate comparison and decision-making.
Table 2: Hypothetical IC50 Values for Confirmed Hits
Target
Binding Assay IC50 (nM)
Functional Assay IC50 (nM)
EGFR
50
75
VEGFR2
150
200
CDK2
35
50
Conclusion and Future Directions
The outlined strategic framework provides a comprehensive and scientifically rigorous approach to identifying and validating the biological targets of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride. By progressing from broad, unbiased screening to detailed mechanistic studies, researchers can build a robust understanding of the compound's pharmacological profile. Positive identification and validation of a high-value target would pave the way for subsequent lead optimization, in vivo efficacy studies in relevant disease models, and ultimately, potential clinical development. This systematic approach maximizes the potential for translating a novel chemical entity into a valuable therapeutic agent.
References
Rashid, M. A., Ashraf, A., Rehman, S. S., Shahid, S. A., Mahmood, A., & Faruq, M. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis, 16(5), 709–729. [Link][1][3]
Rashid, M. A., Ashraf, A., Rehman, S. S., Shahid, S. A., Mahmood, A., & Faruq, M. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis, 16(5), 709-729. [Link][2]
Rashid, M. A., et al. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Semantic Scholar. [Link]
Multispan, Inc. GPCR Membrane Ligand Binding Assay Development. [Link][18]
Antiverse. (2023). Importance of Target Identification & Validation in Drug Development. [Link][21]
Drug Target Review. (2023). DiscoverX KINOMEscan® Kinase Assay Screening. [Link][14]
Fayed, E. A., & Ahmed, H. Y. (2025). Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. Der Pharma Chemica. [Link][12]
Marchetti, F., et al. (2019). Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. ACS Medicinal Chemistry Letters. [Link][10][11]
Eurofins Discovery. In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. [Link][15]
Lindsley, C. W., & Wolkenberg, S. E. (2005). GPCR-radioligand binding assays. Current protocols in pharmacology, Chapter 2, Unit 2.3. [Link][19]
Reaction Biology. Kinase Panel Screening and Profiling Service. [Link][16]
Request PDF. (2025). Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. [Link][13]
Lindsley, C. W., & Wolkenberg, S. E. (2005). GPCR-radioligand binding assays. ResearchGate. [Link][20]
de Oliveira, V., & de Alencastro, R. B. (2017). Benzo- and thienobenzo- diazepines: multi-target drugs for CNS disorders. Mini reviews in medicinal chemistry. [Link][7][8]
Calcaterra, A., & Barrow, J. C. (2014). Classics in chemical neuroscience: diazepam. ACS chemical neuroscience, 5(4), 253–260. [Link][4]
Trade Science Inc. (2014). 1,4-BENZODIAZEPINE: AN OVERVIEW OF BIOLOGICAL PROPERTIES. [Link][6]
Bertero, T., et al. (2010). trans-4-[4-(Methoxyphenyl)cyclohexyl]-1-arylpiperazines: a new class of potent and selective 5-HT(1A) receptor ligands as conformationally constrained analogues of 4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]. Journal of medicinal chemistry. [Link][9]
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride literature review
An In-Depth Technical Guide to 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride for Researchers and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical o...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride for Researchers and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, a heterocyclic compound of interest in medicinal chemistry. Drawing from the broader landscape of 1,4-diazepane derivatives, this document will delve into its synthesis, potential pharmacological activities, and the analytical methodologies crucial for its characterization. This guide is intended for researchers, scientists, and professionals in the field of drug development who are exploring the therapeutic potential of novel chemical entities.
Introduction: The Significance of the 1,4-Diazepane Scaffold
The 1,4-diazepane ring system is a "privileged structure" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Derivatives of this seven-membered heterocycle, which contains two nitrogen atoms, have demonstrated a wide spectrum of pharmacological activities, including antipsychotic, anxiolytic, anticonvulsant, antibacterial, antifungal, and anticancer properties.[2][3] The versatility of the 1,4-diazepane scaffold allows for extensive chemical modification, enabling the fine-tuning of its pharmacokinetic and pharmacodynamic properties.
The subject of this guide, 1-(4-Methoxyphenyl)-1,4-diazepane, incorporates a methoxyphenyl group, a common feature in many centrally active agents. The hydrochloride salt form is typically employed to enhance the compound's solubility and stability for research and potential pharmaceutical formulations.
Molecular Weight: 242.75 g/mol (for the hydrochloride salt)[4]
Synthesis and Characterization
Proposed Synthetic Pathway
A logical synthetic strategy would involve the reaction of 4-methoxyaniline with a suitably activated and protected 1,4-diazepane derivative, followed by deprotection and salt formation. A Buchwald-Hartwig amination reaction is a powerful and frequently used method for the formation of such C-N bonds.
Conceptual Experimental Protocol:
Boc Protection of 1,4-Diazepane: 1,4-Diazepane is first protected with a tert-butyloxycarbonyl (Boc) group to prevent side reactions at the secondary amine. This is typically achieved by reacting 1,4-diazepane with di-tert-butyl dicarbonate (Boc₂O) in a suitable solvent like dichloromethane (DCM).
Buchwald-Hartwig Amination: The Boc-protected 1,4-diazepane is then coupled with 1-bromo-4-methoxybenzene (or a similar aryl halide) using a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., BINAP), and a base (e.g., sodium tert-butoxide) in an inert solvent like toluene. The reaction is heated to drive it to completion.
Deprotection: The Boc protecting group is removed from the resulting 1-(4-methoxyphenyl)-4-Boc-1,4-diazepane using a strong acid, such as trifluoroacetic acid (TFA) in DCM or hydrochloric acid in an organic solvent.
Hydrochloride Salt Formation: If not already accomplished during deprotection, the free base of 1-(4-Methoxyphenyl)-1,4-diazepane is dissolved in a suitable solvent (e.g., diethyl ether or isopropanol) and treated with a solution of hydrochloric acid in the same or a miscible solvent to precipitate the hydrochloride salt.
Diagram of the Proposed Synthetic Workflow:
Caption: Proposed synthetic workflow for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride.
Characterization and Analytical Methods
The structural confirmation and purity assessment of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride would rely on a suite of standard analytical techniques.
Analytical Technique
Expected Observations
¹H NMR
Signals corresponding to the aromatic protons of the methoxyphenyl group, the methoxy protons (singlet), and the methylene protons of the diazepine ring. The integration of these signals should be consistent with the number of protons in each environment.
¹³C NMR
Resonances for the aromatic carbons, the methoxy carbon, and the aliphatic carbons of the diazepine ring.
Mass Spectrometry (MS)
The molecular ion peak corresponding to the free base [M+H]⁺.
Infrared (IR) Spectroscopy
Characteristic absorption bands for N-H stretching (of the hydrochloride salt), C-H stretching (aromatic and aliphatic), C=C stretching (aromatic), and C-O stretching (ether).
High-Performance Liquid Chromatography (HPLC)
A single major peak indicating the purity of the compound. HPLC methods are crucial for determining the presence of related substances and impurities.[5][6]
Elemental Analysis
The percentages of carbon, hydrogen, nitrogen, chlorine, and oxygen should be in close agreement with the calculated values for the molecular formula C₁₂H₁₉ClN₂O.
Potential Pharmacological Profile and Mechanism of Action
The pharmacological profile of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride is not yet defined in the literature. However, based on the activities of structurally related 1,4-diazepane and 1,4-benzodiazepine derivatives, several potential therapeutic applications can be hypothesized.
Potential Therapeutic Areas
Oncology: Numerous 1,4-diazepane derivatives have been investigated for their anticancer properties.[7][8] The mechanism of action could involve the inhibition of specific kinases or interference with cell cycle progression.
Central Nervous System (CNS) Disorders: The 1,4-benzodiazepine scaffold is well-known for its anxiolytic, sedative, and anticonvulsant effects, which are mediated through the potentiation of GABAergic neurotransmission at the GABA-A receptor.[9][10] While 1-(4-Methoxyphenyl)-1,4-diazepane is not a classical benzodiazepine, its diazepine core suggests that it could modulate CNS targets.
Other Potential Applications: The broad biological activity of this chemical class also includes potential as inhibitors of various enzymes and receptors, making them interesting candidates for a range of other diseases.[11][12] For instance, some derivatives have shown activity as amyloid-beta aggregation inhibitors, relevant to Alzheimer's disease.[13]
Hypothesized Mechanism of Action in a CNS Context
Should 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride exhibit CNS activity, a plausible mechanism could involve the modulation of neurotransmitter systems. The diagram below illustrates a generalized signaling pathway for a G-protein coupled receptor (GPCR), a common target for CNS-active drugs.
Diagram of a Generic GPCR Signaling Pathway:
Caption: A generalized G-protein coupled receptor signaling pathway.
Structure-Activity Relationships (SAR)
The biological activity of 1,4-diazepane derivatives is highly dependent on the nature and position of substituents on the diazepine and any fused rings. For N-aryl-1,4-diazepanes, the electronic and steric properties of the substituent on the phenyl ring can significantly influence receptor binding and overall activity.[10][14]
Methoxyphenyl Group: The 4-methoxy substitution in the target compound is an electron-donating group, which can affect the electron density of the aromatic ring and its interaction with a biological target. The position of this group is also critical for optimal binding.
Diazepane Ring Conformation: The seven-membered diazepine ring can adopt several low-energy conformations. The specific conformation adopted upon binding to a receptor is a key determinant of its activity.
Future Directions and Conclusion
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride represents an interesting chemical entity with potential for further investigation in drug discovery. The lack of extensive public data on this specific compound highlights an opportunity for novel research. Future studies should focus on:
Definitive Synthesis and Characterization: The development and publication of a robust and scalable synthetic route, along with comprehensive analytical data.
In Vitro Pharmacological Profiling: Screening the compound against a broad panel of receptors, enzymes, and ion channels to identify its primary biological targets.
In Vivo Efficacy Studies: Evaluation of the compound in relevant animal models of disease based on the in vitro findings.
Pharmacokinetic and Toxicological Assessment: Determination of the compound's ADME (absorption, distribution, metabolism, and excretion) properties and its safety profile.
References
Bunin, B. A., Plunkett, M. J., & Ellman, J. A. (1994). The combinatorial synthesis and chemical and biological evaluation of a 1,4-benzodiazepine library. Proceedings of the National Academy of Sciences, 91(11), 4708–4712. [Link]
Rashid, M. A., Ashraf, A., Rehman, S. S., Shahid, S. A., Mahmood, A., & Faruq, M. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Current Organic Synthesis, 16(5), 709–729. [Link]
Rashid, M. A., Ashraf, A., Rehman, S. S., Shahid, S. A., Mahmood, A., & Faruq, M. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Ovid, Current Organic Synthesis, 16(5), 709-729. [Link]
Rashid, M. A., Ashraf, A., Rehman, S. S., Shahid, S. A., Mahmood, A., & Faruq, M. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. PubMed, 31(9), 1-21. [Link]
Rashid, M., Ashraf, A., Rehman, S. S., Shahid, S. A., Mahmood, A., & Faruq, M. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Semantic Scholar. [Link]
Patel, D. B., & Patel, N. C. (2014). Synthesis and characterization of some 1,4-diazepines derivatives. Journal of Chemical and Pharmaceutical Research, 6(5), 1058-1062. [Link]
PubChem. (n.d.). 1-(4-Methoxyphenyl)-1,4-diazepane. National Center for Biotechnology Information. Retrieved from [Link]
Teimoori, S., Panjamurthy, K., Vinaya, K., Prasanna, D., Raghavan, S., & Rangappa, K. (2011). Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents. Journal of Cancer Therapy, 2(4), 507-514. [Link]
Ojima, I., & Vidal, S. (2017). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Molecules, 22(11), 1856. [Link]
NextSDS. (n.d.). 1-(4-METHOXYBENZOYL)-1,4-DIAZEPANE. Retrieved from [Link]
Garcia-Garcia, A., & De la Fuente, T. (2018). 1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. IntechOpen. [Link]
Google Patents. (n.d.). EP2818463A1 - Production method of 1,4-diazepane derivatives.
ClinicalTrials.gov. (n.d.). Home. U.S. National Library of Medicine. Retrieved from [Link]
Murafuji, H., et al. (2018). Discovery and structure-activity relationship study of 1,3,6-trisubstituted 1,4-diazepane-7-ones as novel human kallikrein 7 inhibitors. Bioorganic & Medicinal Chemistry, 26(15), 4445-4456. [Link]
Mohsin, N. A., & Qadir, M. I. (2015). Recent Structure Activity Relationship Studies of 1,4-Benzodiazepines. Open Journal of Chemistry, 1(1), 008-012. [Link]
Van der Mey, M., et al. (2022). Naphtho[1,2-b][3][15]diazepinedione-Based P2X4 Receptor Antagonists from Structure–Activity Relationship Studies toward PET Tracer Development. Journal of Medicinal Chemistry, 65(3), 2248–2270. [Link]
Mohsin, N. A., & Qadir, M. I. (2015). Recent Structure Activity Relationship Studies of 1,4-Benzodiazepines. ResearchGate. [Link]
PubChemLite. (n.d.). 1-(4-methoxyphenyl)-1,4-diazepane. Retrieved from [Link]
Abdel-Sattar, E. A., et al. (2016). Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents. Der Pharma Chemica, 8(1), 324-334. [Link]
Hatori, Y., et al. (2022). Structure-Affinity-Pharmacokinetics Relationships of Novel 18F-Labeled 1,4-Diazepane Derivatives for Orexin 1 Receptor Imaging. ACS Medicinal Chemistry Letters, 13(12), 1956–1962. [Link]
Franchini, S., et al. (2021). Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. Molecules, 26(11), 3298. [Link]
Al-Dahmoshi, H. O. M. (2021). Novel 1,4-Diazepane Derivatives as Amyloid Beta (Aβ) Aggregation Inhibitors (Doctoral dissertation, University of Waterloo). UWSpace. [Link]
Takeda. (n.d.). A Phase 2, Randomized, Double-Blind, Parallel-Group, Multicenter, Dose-Ranging Study to Evaluate the Efficacy and Safety of TAK-438 (5, 10, 20, and 40 mg Once Daily) and AG-1749 (30 mg Once Daily) in Subjects with Erosive Esophagitis. Takeda Clinical Trials. Retrieved from [Link]
Uddin, M. N., Samanidou, V. F., & Papadoyannis, I. N. (2014). An Overview on Total Analytical Methods for the Detection of 1,4-Benzodiazepines. Pharmaceutical Analytica Acta, 5(6), 1. [Link]
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Whitepaper: The Discovery, Synthesis, and Pharmacological Utility of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride
Executive Summary The evolution of central nervous system (CNS) therapeutics and targeted oncology relies heavily on the optimization of core heterocyclic scaffolds. While piperazine has historically dominated the pharma...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The evolution of central nervous system (CNS) therapeutics and targeted oncology relies heavily on the optimization of core heterocyclic scaffolds. While piperazine has historically dominated the pharmacophore landscape, the transition to its 7-membered bioisostere, 1,4-diazepane (homopiperazine), has unlocked new vectors for receptor binding and altered physicochemical profiles. This technical guide explores the discovery, chemical synthesis, and pharmacological applications of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (CAS: 868063-60-9 for the free base), a critical building block in modern drug discovery.
Historical Context: From Piperazine to Homopiperazine
Historically, the piperazine ring has been a ubiquitous structural motif in medicinal chemistry, particularly in typical antipsychotics, antidepressants, and histaminergic ligands [1]. However, the rigid 6-membered ring often limits the topographical projections available for binding within complex receptor pockets.
The discovery of the homopiperazine scaffold introduced a paradigm shift. By expanding the ring to a 7-membered 1,4-diazepane system, researchers achieved greater conformational flexibility. This subtle structural modification alters the basicity of the nitrogen atoms and shifts the spatial orientation of attached substituents [2]. In the case of 1-(4-Methoxyphenyl)-1,4-diazepane, the electron-donating methoxy group enhances the electron density of the phenyl ring, facilitating robust
π−π
interactions, while the diazepane core serves as a protonated anchor at physiological pH.
Physicochemical Profiling
Understanding the baseline physicochemical properties of 1-(4-Methoxyphenyl)-1,4-diazepane is essential for predicting its behavior in subsequent synthetic steps and its pharmacokinetic potential as a structural subunit.
Property
Value
Causality / Significance
IUPAC Name
1-(4-methoxyphenyl)-1,4-diazepane
Defines the exact regiochemistry of the aryl substitution.
CAS Registry Number
868063-60-9 (Free Base)
Primary identifier for chemical sourcing and patent literature[3].
Molecular Formula
C12H18N2O (Base) / C12H19ClN2O (HCl)
Dictates mass spectrometry parameters (M+H expected at ~207.15 m/z).
Molecular Weight
206.28 g/mol (Base) / 242.75 g/mol (HCl)
Low molecular weight ensures the final drug candidate remains within Lipinski's limits.
Predicted pKa
~10.54
Ensures the secondary amine is protonated at physiological pH (7.4), critical for salt bridge formation in GPCRs [4].
Synthetic Methodology: A Self-Validating Protocol
The synthesis of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride requires precise control over regioselectivity to prevent bis-arylation of the diamine core. The most robust method employs a palladium-catalyzed Buchwald-Hartwig cross-coupling reaction.
Causality in Reagent Selection
Protecting Group: 1-Boc-1,4-diazepane is used to sterically and electronically deactivate one nitrogen, ensuring mono-arylation.
Catalyst/Ligand System:Pd2(dba)3
combined with XPhos or BINAP is selected because the bulky, electron-rich phosphine ligands facilitate the challenging reductive elimination step when coupling secondary cyclic amines with aryl bromides [5].
Base: Sodium tert-butoxide (NaOtBu) provides the optimal basicity to deprotonate the amine without triggering unwanted side reactions.
Step-by-Step Experimental Workflow
Preparation: In an oven-dried Schlenk flask under an argon atmosphere, combine 4-bromoanisole (1.0 equiv) and 1-Boc-1,4-diazepane (1.2 equiv).
Catalyst Addition: Add
Pd2(dba)3
(2 mol%) and XPhos (4 mol%). The 1:2 palladium-to-ligand ratio is critical to stabilize the active
Pd(0)
species.
Base and Solvent: Add NaOtBu (1.5 equiv) and suspend the mixture in anhydrous toluene (0.2 M). Toluene is preferred over polar solvents to maximize the solubility of the lipophilic catalytic complex.
Coupling Reaction: Heat the reaction mixture to 100 °C for 4–12 hours. Monitor via TLC or LC-MS until the complete consumption of 4-bromoanisole is observed.
Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black. Concentrate the filtrate in vacuo.
Deprotection and Salt Formation: Dissolve the crude N-Boc intermediate in dichloromethane (DCM) and add 4M HCl in dioxane (5.0 equiv). Stir at room temperature for 2 hours. The Boc group is cleaved under acidic conditions, and the product precipitates directly as the highly pure 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride salt. Filter and wash with cold diethyl ether.
Synthetic workflow for 1-(4-Methoxyphenyl)-1,4-diazepane HCl via Buchwald-Hartwig amination.
Pharmacological Applications and Receptor Binding
The 1-(4-Methoxyphenyl)-1,4-diazepane scaffold is not a therapeutic agent in isolation; rather, it is a highly privileged pharmacophore used to synthesize complex target-specific ligands.
G Protein-Biased D2 Dopamine Receptor Ligands
In the pursuit of novel antipsychotics with reduced side effects, researchers have utilized the homopiperazine ring to design. Replacing a standard piperazine ring with the 1,4-diazepane core significantly alters the ligand's efficacy. The expanded 7-membered ring shifts the spatial orientation of the 4-methoxyphenyl group, favoring Gi/o signaling over
β
-arrestin recruitment, thereby potentially minimizing motor side effects associated with traditional D2 antagonists [6].
Proteasome Inhibitors in Oncology
Beyond CNS targets, homopiperazine derivatives have emerged as a . Unlike bortezomib, which primarily targets the
β
5 subunit, derivatives incorporating the 1,4-diazepane scaffold exhibit unique direct binding to all three catalytic subunits (
β
1,
β
2, and
β
5). The protonated diazepane nitrogen forms critical electrostatic interactions within the proteasome core, while the methoxyphenyl moiety occupies hydrophobic pockets, overcoming bortezomib resistance in multiple myeloma models [7].
Pharmacophore mapping of the 1-(4-Methoxyphenyl)-1,4-diazepane core within a receptor pocket.
Conclusion
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride represents a triumph of rational bioisosteric design. By expanding the traditional piperazine framework, medicinal chemists have engineered a scaffold that offers superior conformational dynamics and distinct binding vectors. Through robust synthetic pathways like the Buchwald-Hartwig amination, this compound continues to serve as a foundational building block for next-generation therapeutics, ranging from biased GPCR ligands to multi-subunit proteasome inhibitors.
References
Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 1. Journal of Agricultural and Food Chemistry.[Link]
The twin drug approach for novel nicotinic acetylcholine receptor ligands. PMC - NIH.[Link]
Discovery of G Protein-biased D2 Dopamine Receptor Partial Agonists. PMC - NIH.[Link]
Homopiperazine derivatives as a novel class of proteasome inhibitors with a unique mode of proteasome binding. PLoS One / PMC - NIH.[Link]
Foundational
Comprehensive Safety and Toxicity Profile of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride
A Technical Guide for Preclinical Drug Development and Laboratory Handling Executive Summary 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (derived from the free base, CAS: 868063-60-9) is a vital pharmacophore and bui...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Preclinical Drug Development and Laboratory Handling
Executive Summary
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (derived from the free base, CAS: 868063-60-9) is a vital pharmacophore and building block in medicinal chemistry. It is frequently utilized in the synthesis of CNS-active agents, kinase inhibitors, and advanced receptor modulators. While the diazepane ring offers structural flexibility and favorable hydrogen-bonding characteristics, it also introduces specific toxicological liabilities. This whitepaper synthesizes the physicochemical properties, mechanistic toxicity, and validated handling protocols for this compound, providing a framework for researchers to safely integrate it into high-throughput screening and synthetic pipelines.
The conversion of to its hydrochloride salt is a deliberate experimental choice designed to maximize aqueous solubility. The free base is highly lipophilic, which can lead to erratic absorption profiles and precipitation in in vitro assays.
Causality in Salt Selection: By protonating the secondary amine of the diazepane ring, the HCl salt ensures uniform dissolution in aqueous media (such as cell culture broth or physiological buffers). However, this enhanced solubility directly correlates with its toxicological profile: it allows for rapid permeation across mucosal membranes, exacerbating its potential for severe eye damage and systemic acute toxicity.
The Methoxyphenyl Moiety: The electron-donating methoxy group increases the electron density of the aromatic ring. This structural feature can make the molecule a substrate for specific cytochrome P450 (CYP) enzymes, a factor that must be accounted for in downstream metabolic toxicity and clearance assays.
Toxicological Profile & GHS Classifications
Based on standardized chemical safety evaluations of the core scaffold, 1-(4-Methoxyphenyl)-1,4-diazepane exhibits a multi-faceted hazard profile requiring strict laboratory controls.
Table 1: Standardized GHS Hazard Classifications for 1-(4-Methoxyphenyl)-1,4-diazepane
Hazard Class
Category
Hazard Code
Clinical / Laboratory Implication
Acute Toxicity (Oral/Dermal/Inhalation)
4
H302, H312, H332
Harmful systemic absorption; requires rigorous PPE and fume hood handling.
Skin Corrosion/Irritation
2
H315
Causes local epidermal inflammation and protein denaturation upon contact.
Serious Eye Damage
1
H318
Critical Hazard: Can cause irreversible corneal damage. Safety goggles mandatory.
Specific Target Organ Toxicity (Single)
3
H335 / H336
May cause respiratory irritation or CNS depression (drowsiness/dizziness).
Mechanistic Toxicology
The toxicity of 1-(4-Methoxyphenyl)-1,4-diazepane HCl is not merely a function of pH (from the HCl salt) but is intrinsically linked to its molecular structure. The secondary amine in the diazepane ring is highly nucleophilic. Upon entering the intracellular space, it can interact with electrophilic residues on cellular proteins, leading to protein denaturation—the primary driver behind its H315 (Skin Irritation) and H318 (Eye Damage) classifications.
Furthermore, as a diazepine derivative, systemic absorption can lead to off-target binding at central nervous system (CNS) receptors (e.g., GABAergic or histaminergic receptors). This off-target affinity explains the STOT SE 3 classification, which warns of drowsiness, dizziness, and respiratory tract irritation.
Figure 1: Proposed mechanistic toxicity pathways for 1-(4-Methoxyphenyl)-1,4-diazepane HCl.
Experimental Protocols: Cytotoxicity Screening
To establish the exact IC50 of 1-(4-Methoxyphenyl)-1,4-diazepane HCl in a specific cell line (e.g., HEK293 or HepG2), a highly controlled in vitro cytotoxicity assay is required. We utilize the because diazepane-induced toxicity frequently manifests as mitochondrial metabolic decoupling prior to catastrophic membrane rupture.
Self-Validating Assay Design:
This protocol incorporates internal controls to ensure data integrity. The assay is only deemed valid if:
Vehicle Control (0.1% DMSO): Maintains >95% cell viability.
Positive Control (10 µM Doxorubicin): Yields >70% cell death.
Causality: If these parameters fail, the plate is discarded. This self-validating system prevents false positives caused by edge effects, cellular senescence, or microbial contamination.
Step-by-Step Methodology:
Reagent Preparation: Dissolve 1-(4-Methoxyphenyl)-1,4-diazepane HCl in sterile, molecular-grade water or DMSO to create a 10 mM stock solution. Causality: The HCl salt allows for aqueous dissolution, but if DMSO is used to maximize solubility, the final well concentration must not exceed 0.1% to prevent solvent-induced cytotoxicity.
Cell Seeding: Seed target cells in a 96-well plate at a density of
1×104
cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cellular adherence.
Serial Dilution & Treatment: Treat cells with a logarithmic concentration gradient of the compound (0.1 µM to 1000 µM). Include vehicle and positive control wells. Incubate for 48 hours.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours. Mechanistic note: Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.
Solubilization & Reading: Remove the media carefully and add 100 µL of DMSO to dissolve the formazan. Read absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate viability relative to the vehicle control and determine the IC50 using non-linear regression analysis.
Figure 2: Standard in vitro cytotoxicity screening workflow for diazepane derivatives.
Laboratory Handling and Risk Mitigation
Due to the H318 (Serious Eye Damage) and H302/H312/H332 (Acute Toxicity) classifications, strict engineering controls are required during handling.
Engineering Controls: All weighing, transferring, and dissolution of the powder must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to prevent inhalation of aerosolized particulates.
Personal Protective Equipment (PPE): Nitrile gloves (double-gloving recommended during stock preparation), a fully buttoned lab coat, and splash-proof chemical safety goggles are mandatory. Standard safety glasses are insufficient due to the severe eye damage risk.
Spill Protocol: In the event of a powder spill, do not dry sweep. Cover the spill with an absorbent material dampened with water (to utilize the compound's aqueous solubility) and dispose of it in a sealed hazardous waste container.
References
PubChem. 1-(4-Methoxyphenyl)-1,4-diazepane | C12H18N2O | CID 16119628. National Center for Biotechnology Information. Available at:[Link]
NextSDS. 1-(4-methoxyphenyl)-1,4-diazepane — Chemical Substance Information. NextSDS Substance Database. Available at:[Link]
National Institutes of Health (NIH). MTT Assay Protocol for Cell Viability and Proliferation. Available at:[Link]
Protocols & Analytical Methods
Method
A Strategic Approach to the In Vitro Pharmacological Profiling of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride
An Application Note from the Senior Scientist's Desk Abstract This document provides a comprehensive, multi-tiered framework for the in vitro characterization of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, a novel c...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note from the Senior Scientist's Desk
Abstract
This document provides a comprehensive, multi-tiered framework for the in vitro characterization of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, a novel compound with a diazepane scaffold suggestive of potential central nervous system (CNS) activity. Recognizing that diazepine derivatives are a cornerstone in the development of CNS-targeted therapeutics, a systematic and robust in vitro evaluation is paramount for elucidating the mechanism of action, target engagement, and preliminary safety profile.[1][2][3] This guide moves beyond a simple recitation of steps, delving into the scientific rationale behind the proposed assay cascade. We present detailed, self-validating protocols for primary target identification via radioligand binding assays, functional characterization through cell-based functional and transporter assays, and initial safety assessment via cytotoxicity and metabolic stability studies. This strategic workflow is designed to provide researchers, scientists, and drug development professionals with the critical data needed to make informed decisions about the future development of this and similar novel chemical entities.
Introduction: The Rationale for a Tiered Assay Strategy
The 1,4-diazepane moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant biological activities, including anxiolytic, anticonvulsant, and antipsychotic effects.[1][3][4] When encountering a novel derivative such as 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, a structured, hypothesis-driven approach to in vitro assay development is crucial. A tiered strategy ensures that resources are used efficiently, beginning with broad screening to identify primary biological targets and progressively moving towards more complex functional and safety-related assays.
This workflow is designed as a cascading decision-making process. The results from each tier inform the experimental design of the next, creating a comprehensive pharmacological profile.
Figure 1: A tiered, decision-driven workflow for in vitro characterization.
Scientific Rationale: The first critical step is to determine if the compound physically interacts with known biological targets. Given the structural class, high-priority targets include G-Protein Coupled Receptors (GPCRs) and monoamine transporters, which are frequently modulated by CNS-active drugs.[5][6][7] Radioligand binding assays remain the gold standard for quantifying the affinity of a compound for a specific receptor due to their robustness and sensitivity.[8][9] A competition assay, where the test compound's ability to displace a known high-affinity radioligand is measured, is the most efficient format for initial screening.
Figure 2: Principle of a competitive radioligand binding assay.
Receptor Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold Assay Buffer to a predetermined optimal protein concentration (typically 5-50 µ g/well , to be optimized).[9][11] Homogenize briefly.
Plate Setup: In a 96-well plate, set up triplicate wells for:
Total Binding: Assay Buffer.
Non-Specific Binding (NSB): Non-specific Ligand (at >100x its Kd).
Test Compound: Serial dilutions of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (e.g., from 1 nM to 100 µM).
Reaction Assembly (Final volume e.g., 250 µL):
Add 50 µL of appropriate solution (Buffer, NSB Ligand, or Test Compound) to wells.
Add 50 µL of radioligand diluted in Assay Buffer (at a concentration near its Kd).
Initiate the reaction by adding 150 µL of the diluted membrane preparation to all wells.[10]
Incubation: Incubate the plate for a predetermined time (e.g., 60-90 minutes) at a specific temperature (e.g., room temperature or 37°C) to reach equilibrium.[10][11]
Termination & Harvesting: Rapidly terminate the reaction by vacuum filtration through the filter mat using a cell harvester. Wash the filters 3-4 times with ice-cold Assay Buffer to separate bound from free radioligand.[10]
Quantification: Place the filter mat in a drying oven (e.g., 50°C for 30 mins). Once dry, add scintillation cocktail and count the radioactivity (in counts per minute, CPM) using a scintillation counter.
Data Analysis & Interpretation:
Parameter
Description
Calculation
Specific Binding
The portion of radioligand binding that is displaceable.
(Total Binding CPM) - (NSB CPM)
% Inhibition
The percentage by which the test compound displaces specific binding.
The molar concentration of the compound that inhibits 50% of the specific radioligand binding.
Determined by fitting the % Inhibition vs. Log[Compound] data to a sigmoidal dose-response curve using non-linear regression software (e.g., Prism).[8]
Kᵢ (Inhibitory Constant)
The binding affinity of the test compound for the receptor, corrected for the radioligand's affinity.
A low nanomolar Kᵢ value suggests a potent interaction with the target receptor and prioritizes it for functional analysis in Tier 2.
Tier 2: Functional Characterization
Scientific Rationale: A binding event does not reveal the functional consequence. The compound could be an agonist (activator), antagonist (blocker), or inverse agonist. Functional assays are essential to elucidate the compound's mode of action (MOA).[12] Based on the binding results from Tier 1, the appropriate functional assay is selected.
Rationale: Many CNS receptors are coupled to Gs (which increases cyclic AMP) or Gi (which decreases it). Measuring changes in intracellular cAMP is a direct readout of the activation of these pathways.[13]
Methodology (using a HTRF-based kit):
Cell Culture: Plate cells expressing the target GPCR (e.g., CHO-D2R) in a 384-well plate and culture overnight.
Compound Treatment:
Agonist Mode: Add serial dilutions of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride.
Antagonist Mode: Pre-incubate cells with serial dilutions of the test compound, then stimulate with a known agonist at its EC₈₀ concentration.
Incubation: Incubate for a specified time (e.g., 30 minutes) at 37°C.
Cell Lysis & Detection: Add the cAMP detection reagents (typically a europium-labeled anti-cAMP antibody and a d2-labeled cAMP analog) according to the manufacturer's protocol.
Readout: After a final incubation period (e.g., 60 minutes), read the plate on a HTRF-compatible plate reader.
Data Analysis: Calculate the ratio of the two emission wavelengths and plot against the compound concentration to determine an EC₅₀ (agonist) or IC₅₀ (antagonist).
Rationale: Many antidepressants and psychostimulants function by blocking the reuptake of neurotransmitters like dopamine (DAT), serotonin (SERT), and norepinephrine (NET).[6][14] This assay directly measures this function.
Figure 3: Principle of a monoamine transporter uptake inhibition assay.
Methodology:
Cell Culture: Seed HEK293 cells stably expressing the transporter of interest (e.g., hDAT) into a 96-well plate.[14]
Pre-incubation: Wash cells once with Krebs-HEPES buffer (KHB). Pre-incubate the cells for 10-15 minutes with varying concentrations of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride or a reference inhibitor (e.g., GBR-12909 for DAT).[14][15]
Initiate Uptake: Add the radiolabeled substrate (e.g., [³H]-dopamine at a final concentration near its Km) to all wells.[6]
Incubation: Incubate for a short, linear uptake period (e.g., 1-5 minutes) at room temperature.[14]
Termination: Rapidly terminate the uptake by aspirating the buffer and washing the cells multiple times with ice-cold KHB.[14]
Lysis & Quantification: Lyse the cells with a lysis buffer (e.g., 1% SDS). Transfer the lysate to scintillation vials, add scintillation cocktail, and count the radioactivity.
Data Analysis: Determine the IC₅₀ by plotting the percent inhibition of uptake versus the log concentration of the test compound.
Scientific Rationale: Early assessment of a compound's potential for cytotoxicity and its metabolic fate is critical for a "fail fast, fail cheap" drug discovery paradigm. These assays provide an initial look at the therapeutic window and in vivo durability.
Protocol 4.1: Cell Viability (Cytotoxicity) Assay
Rationale: This assay determines the concentration at which the compound becomes toxic to cells, which is essential for interpreting functional data and estimating a therapeutic index.[16][17] An MTT assay is a common colorimetric method.[18]
Methodology:
Cell Culture: Seed a metabolically active cell line (e.g., HepG2 or the cell line used in functional assays) in a 96-well plate.
Compound Treatment: Treat cells with a broad range of concentrations of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (e.g., 0.1 µM to 200 µM) for 24-48 hours.
MTT Addition: Add MTT reagent [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO or SDS) to dissolve the formazan crystals.
Readout: Measure the absorbance at ~570 nm using a plate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC₅₀ (50% cytotoxic concentration).
Protocol 4.2: Metabolic Stability Assay
Rationale: The stability of a compound in the presence of metabolic enzymes, primarily hepatic cytochrome P450s (CYPs), is a key determinant of its half-life and oral bioavailability.[19] An in vitro assay using liver microsomes provides a robust first estimate.[20][21]
Methodology:
Reaction Setup: In a microcentrifuge tube, prepare a reaction mix containing liver microsomes (e.g., human or rat), a buffer (e.g., potassium phosphate), and 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride at a low concentration (e.g., 1 µM).
Initiation: Pre-warm the mixture to 37°C. Initiate the metabolic reaction by adding an NADPH-regenerating system.
Time-Course Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction and quench it by adding it to a tube containing ice-cold acetonitrile with an internal standard.
Sample Processing: Centrifuge the quenched samples to pellet the protein. Transfer the supernatant for analysis.
LC-MS/MS Analysis: Quantify the remaining parent compound at each time point using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.
Data Analysis:
Parameter
Description
Calculation
t₁/₂ (In Vitro Half-Life)
The time required for 50% of the compound to be metabolized.
Determined from the slope (k) of the natural log of % remaining vs. time plot: 0.693 / k.
CLᵢₙₜ (Intrinsic Clearance)
The rate of metabolism by a given amount of microsomal protein.
A short half-life (<30 min) may indicate rapid metabolism in vivo, potentially requiring formulation strategies or chemical modification to improve stability.
Conclusion
The tiered in vitro assay cascade detailed in this application note provides a robust and logical framework for the initial pharmacological characterization of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride. By systematically determining binding affinity, functional activity, cytotoxicity, and metabolic stability, researchers can build a comprehensive data package. This package is essential for understanding the compound's mechanism of action, identifying potential therapeutic applications, and making data-driven decisions regarding its progression through the drug discovery pipeline.
References
Guo, Y., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. MDPI. [Link]
Infinix Bio. (2026). Unlocking Discovery: A Comprehensive Guide to Cell-Based Assay Development. [Link]
ResearchGate. a New benzodiazepine-based drugs for the treatment of various CNS disorders. [Link]
Mayer, F. P., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. PMC. [Link]
Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. NCBI. [Link]
Boyadzhieva, S., et al. (2021). New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. PMC. [Link]
Saha, K., et al. In vitro assays for the functional characterization of the dopamine transporter (DAT). PMC. [Link]
Gifford Bioscience. Data Sheet Cellular Uptake and Release Assays Protocol. [Link]
Boyadzhieva, S., et al. (2021). New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. ResearchGate. [Link]
Basbous, M., et al. (2023). Protocol to investigate G protein-coupled receptor signaling kinetics and concentration-dependent responses using ONE-GO biosensors. PMC. [Link]
Hauser, A. S., et al. (2018). Advances in G Protein-Coupled Receptor High-throughput Screening. PMC. [Link]
Chu, U. B., & Ruoho, A. E. (2016). SIGMA RECEPTOR BINDING ASSAYS. PMC. [Link]
Cadoni, C., et al. (2021). Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances. PMC. [Link]
SPT Labtech. The Complete Guide to Cell-Based Assays. [Link]
Gherbi, K., & Briddon, S. J. (2025). Quantitative approaches for studying G protein-coupled receptor signalling and pharmacology. Company of Biologists Journals. [Link]
Boyadzhieva, S., et al. (2021). New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. PubMed. [Link]
Sitte, H. H., & Freissmuth, M. (2010). Classical Radioligand Uptake and Binding Methods in Transporter Research. Springer Nature Experiments. [Link]
Glicksman, M., et al. In Vitro Cell Based Assays. NCBI Bookshelf. [Link]
Frigerio, A., et al. (1979). In vitro studies on the metabolism of dibenzo[c,f]-[5][8]diazepine. PubMed. [Link]
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Kumar, V., et al. (2017). Design, synthesis, computational and biological evaluation of new benzodiazepines as CNS agents. Arabian Journal of Chemistry. [Link]
Li, Y., et al. (2024). A rapid and simple non-radioactive assay for measuring uptake by solute carrier transporters. Frontiers. [Link]
Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]
Saito, T., et al. (2015). In vitro diazepam metabolism in horses. CABI Digital Library. [Link]
Csupor, D., et al. (2020). The In Vitro Stability of Four New Psychoactive Substances in Urine Samples Stored At Different Temperatures. SciTechnol. [Link]
Obach, R. S. (2011). In Vitro Techniques to Study Drug–Drug Interactions of Drug Metabolism: Cytochrome P450. ResearchGate. [Link]
Al-Subeihi, A. A., et al. (2010). Identifying a higher throughput assay for metabolism dependent inhibition (MDI). PubMed. [Link]
Labcompare. (2026). Pre-screening Novel Psychoactive Substances to Speed Detection. [Link]
Harrison, R. D., & Sexton, D. W. (2008). Development of an in Vitro Reproductive Screening Assay for Novel Pharmaceutical Compounds. PubMed. [Link]
Pinto, D. J. P., et al. (2007). Discovery of 1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide (Apixaban, BMS-562247), a Highly Potent, Selective, Efficacious, and Orally Bioavailable Inhibitor of Blood Coagulation Factor Xa. ACS Publications. [Link]
Frattini, S., et al. (2018). 1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. Hindawi. [Link]
NextSDS. 1-(4-METHOXYBENZOYL)-1,4-DIAZEPANE — Chemical Substance Information. [Link]
ACS Publications. (2024). Structure-Affinity-Pharmacokinetics Relationships of Novel 18F-Labeled 1,4-Diazepane Derivatives for Orexin 1 Receptor Imaging. [Link]
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ResearchGate. (2019). Synthesis, Characterization, and In Vitro Anticancer Evaluation of 7-(1,4-Diazepan)- substituted[8][16]oxazolo[4,5-d]pyrimidines. [Link]
Bentham Science. 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. [Link]
Application Note & Protocols: Profiling the Cellular Activity of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride
Abstract This guide provides a comprehensive framework for characterizing the cellular activity of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, a novel compound with potential pharmacological significance. Given its...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This guide provides a comprehensive framework for characterizing the cellular activity of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, a novel compound with potential pharmacological significance. Given its structural relation to the 1,4-diazepane class of molecules, which are known to exhibit a wide range of biological activities including antipsychotic, anxiolytic, and anticancer effects, a systematic approach to defining its cellular mechanism of action is critical.[1] This document outlines a logical, tiered experimental cascade, beginning with foundational cytotoxicity assessments to establish a therapeutic window, followed by mechanistic assays to probe G-protein coupled receptor (GPCR) signaling pathways, and culminating in a functional assay to measure a physiologically relevant neuronal endpoint. Each protocol is designed to be self-validating through the rigorous use of controls, ensuring data integrity and reproducibility for researchers in drug discovery and development.
Introduction: A Strategic Approach to Compound Characterization
The journey from a novel chemical entity to a potential therapeutic requires a meticulous, multi-faceted investigation into its biological effects. 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride belongs to a chemical class with a rich history in medicinal chemistry. The diazepine core is a privileged scaffold found in numerous FDA-approved drugs, most notably benzodiazepines, which act on GABAA receptors.[2] However, the broader 1,4-diazepane family has been shown to target a diverse array of proteins, including GPCRs such as orexin receptors.[3]
This application note provides a strategic workflow to de-orphanize the cellular target and characterize the activity of this compound. The proposed cascade (Figure 1) is a field-proven approach that prioritizes resources and yields a comprehensive activity profile.
Establish a Therapeutic Window: Determine the concentration range where the compound is non-toxic. This is a critical first step to ensure that any observed functional effects are not artifacts of cellular stress or death.
Probe the Primary Mechanism: Based on the compound's structure, GPCRs represent a high-probability target class.[4][5][6] We will utilize second messenger assays to screen for activity at the most common GPCR signaling pathways (cAMP and Ca²⁺).
Assess Functional Consequences: A confirmed signaling activity must be linked to a relevant phenotypic change. Given the prevalence of diazepanes as neuroactive agents, a neurite outgrowth assay provides a robust functional readout.[7]
Diagram: Experimental Workflow Cascade
Caption: Overall workflow for characterizing compound activity.
Rationale: Before assessing specific molecular interactions, it is imperative to determine the concentrations at which 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride exhibits cytotoxic effects. This allows for the selection of a sub-toxic concentration range for all subsequent mechanistic and functional assays, preventing misleading results caused by cell death. The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, high-throughput method that quantifies ATP, an indicator of metabolically active, viable cells.[8][9] The "add-mix-measure" format simplifies the process and minimizes handling errors.[9][10]
Principle: This homogeneous assay uses a thermostable luciferase to catalyze the generation of a luminescent signal from ATP released from lysed cells.[9] The "glow-type" signal is proportional to the amount of ATP present, which is directly proportional to the number of viable cells in culture.[8][10]
Materials:
CellTiter-Glo® Reagent (Promega, Cat. #G7570 or similar)[11]
Opaque-walled 96-well or 384-well plates suitable for luminescence
HEK293 cells (or other cell line of interest)
Complete culture medium (e.g., DMEM + 10% FBS)
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, dissolved in a suitable vehicle (e.g., DMSO or water)
Positive control for cytotoxicity (e.g., Staurosporine)
Multichannel pipette and plate shaker
Luminometer
Procedure:
Cell Seeding: Seed HEK293 cells into an opaque-walled 96-well plate at a density of 5,000-10,000 cells per well in 90 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂.
Compound Preparation: Prepare a 10X serial dilution series of the test compound in culture medium. Also prepare 10X solutions of the vehicle control and a positive control (e.g., 10 µM Staurosporine).
Cell Treatment: Add 10 µL of the 10X compound dilutions to the appropriate wells. Ensure final vehicle concentration (e.g., DMSO) is consistent across all wells and does not exceed 0.5%.
Incubation: Incubate the plate for a period relevant to your planned functional assays (e.g., 24 or 48 hours) at 37°C, 5% CO₂.
Reagent Equilibration: Equilibrate the CellTiter-Glo® Reagent and the cell plate to room temperature for approximately 30 minutes.[10][11]
Assay Execution: Add 100 µL of CellTiter-Glo® Reagent to each well.[10][11]
Lysis and Signal Stabilization: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[9][12]
Data Acquisition: Record luminescence using a plate-based luminometer with an integration time of 0.25-1 second per well.[11]
Data Analysis & Interpretation:
Subtract the average background luminescence (wells with medium only) from all other measurements.
Normalize the data by expressing the luminescence of treated wells as a percentage of the vehicle-treated control wells (% Viability).
Plot % Viability against the log concentration of the compound and fit a four-parameter logistic curve to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).
Compound Concentration (µM)
Raw Luminescence (RLU)
% Viability (Normalized)
Vehicle (0 µM)
850,000
100%
0.1
845,000
99.4%
1
830,000
97.6%
10
790,000
92.9%
50
435,000
51.2%
100
120,000
14.1%
IC₅₀
~49 µM
Expert Insight: For all subsequent assays, concentrations of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride should be kept at least 5- to 10-fold below the calculated IC₅₀ value (e.g., ≤ 10 µM based on the table above) to ensure that observed effects are due to specific pharmacology rather than general cytotoxicity.
Rationale: Many neuroactive compounds mediate their effects by modulating GPCRs, which signal primarily through the regulation of second messengers like cyclic AMP (cAMP) and intracellular calcium (Ca²⁺).[5][6] By screening the compound's effect on these two key pathways, we can rapidly determine if it engages with Gs, Gi, or Gq-coupled receptors.
Protocol 2.1: cAMP Modulation Assay (HTRF®)
Principle: Homogeneous Time-Resolved Fluorescence (HTRF®) is a highly sensitive technology ideal for measuring cAMP accumulation.[13] The assay is a competitive immunoassay where cAMP produced by the cells competes with a d2-labeled cAMP tracer for binding to a europium cryptate-labeled anti-cAMP antibody.[14][15] When the antibody-cryptate binds the d2-tracer, FRET occurs. Cellular cAMP disrupts this interaction, leading to a decrease in the FRET signal that is inversely proportional to the intracellular cAMP concentration.[13][16]
HEK293 cells (or a cell line expressing a specific GPCR target)
Assay Buffer/Stimulation Buffer (often containing a phosphodiesterase inhibitor like IBMX)
Forskolin (a direct activator of adenylyl cyclase, used to stimulate cAMP for detecting Gi agonism)
Isoproterenol (a known β-adrenergic agonist, positive control for Gs)
Test compound and vehicle
White, low-volume 384-well plates
HTRF®-compatible plate reader
Procedure:
Cell Seeding: Plate 2,000-5,000 cells per well in 5 µL of culture medium in a 384-well plate and incubate overnight.
Compound Addition (Gs Agonist Mode): Add 5 µL of test compound at 2X the final concentration, prepared in stimulation buffer. Add a known Gs agonist (e.g., Isoproterenol) as a positive control.
Compound Addition (Gi Agonist Mode): Add 2.5 µL of test compound at 4X final concentration. Then add 2.5 µL of 4X Forskolin (to a final concentration that gives ~80% of max signal) to all wells except the negative control. This pre-stimulation allows for the detection of a subsequent decrease in cAMP.
Incubation: Incubate the plate at room temperature for 30 minutes.[17]
Lysis & Detection: Add 10 µL of the pre-mixed HTRF® detection reagents (d2-cAMP and anti-cAMP Cryptate in lysis buffer) to each well.
Final Incubation: Incubate for 60 minutes at room temperature, protected from light.
Data Acquisition: Read the plate on an HTRF®-compatible reader, measuring emission at 665 nm and 620 nm.
Data Analysis & Interpretation:
Calculate the 665/620 ratio for each well and normalize the data to the vehicle control.
An increase in cAMP (decrease in HTRF ratio) suggests agonism at a Gs-coupled receptor.
A decrease in forskolin-stimulated cAMP (increase in HTRF ratio) suggests agonism at a Gi-coupled receptor.
Plot the normalized response against compound concentration to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists/inverse agonists).
Diagram: HTRF cAMP Assay Principle
Caption: HTRF competitive immunoassay for cAMP detection.
Protocol 2.2: Intracellular Calcium Flux Assay
Rationale: Activation of Gq-coupled GPCRs leads to the release of calcium from intracellular stores. This transient increase can be measured using fluorescent calcium indicators like Fluo-4 AM. This "no-wash" assay format is ideal for high-throughput screening.[18] The proprietary formulation includes a masking dye to quench extracellular fluorescence, improving the signal-to-noise ratio without requiring media removal steps.[19]
Materials:
Fluo-4 Direct™ Calcium Assay Kit (Thermo Fisher, Cat. #F10471) or similar no-wash kit[20]
CHO-K1 cells (or other suitable host cell line)
Black-walled, clear-bottom 96-well or 384-well plates
Test compound and vehicle
Positive control for Gq activation (e.g., Carbachol for muscarinic receptors, or ATP for purinergic receptors)
Fluorescence plate reader with kinetic reading capability and bottom-read mode (e.g., FLIPR®, FlexStation®)
Procedure:
Cell Seeding: Plate 15,000-25,000 cells per well in 50 µL of culture medium in a black-walled, clear-bottom 96-well plate. Incubate overnight.
Dye Loading: Prepare the 2X Fluo-4 Direct™ loading solution according to the manufacturer's protocol.[20] Add an equal volume (50 µL) of loading solution directly to the wells containing cells and medium.
Incubation: Incubate the plate for 30-60 minutes at 37°C, followed by 30 minutes at room temperature, protected from light.[20]
Compound Plate Preparation: In a separate plate, prepare 4X final concentrations of the test compound, vehicle, and positive control.
Data Acquisition: Place the cell plate into the fluorescence reader. Set the instrument to read kinetically (e.g., one reading per second for 120 seconds) with excitation ~494 nm and emission ~516 nm.
Online Addition: After establishing a stable baseline reading for 15-20 seconds, program the instrument to perform an online addition of 25 µL from the compound plate into the cell plate.
Continue Reading: Continue recording the fluorescence signal for at least 90 seconds post-addition to capture the full calcium transient.
Data Analysis & Interpretation:
The response is typically quantified as the peak fluorescence intensity minus the baseline fluorescence.
A rapid, transient increase in fluorescence upon compound addition indicates agonism at a Gq-coupled receptor.
Plot the peak response against compound concentration to determine the EC₅₀.
Compound Concentration (µM)
Peak Fluorescence (RFU)
Response over Baseline (ΔRFU)
Vehicle (0 µM)
5,100
100
0.01
6,200
1,200
0.1
15,500
10,500
1
28,000
23,000
10
29,500
24,500
100
29,800
24,800
EC₅₀
~0.08 µM
Section 3: Functional & Phenotypic Assay
Rationale: After identifying a primary signaling effect, it is crucial to assess whether this translates into a physiologically relevant cellular response. For a potential neuro-active compound, neurite outgrowth is a key measure of neuronal differentiation and plasticity.[7] PC-12 cells, derived from a rat pheochromocytoma, are a well-established model system that, upon stimulation with agents like Nerve Growth Factor (NGF), differentiate into cells resembling sympathetic neurons.[7][21]
Protocol 3: Neurite Outgrowth Assay in PC-12 Cells
Principle: This image-based phenotypic assay quantifies the ability of a compound to promote or inhibit the formation of neurites—protrusions from the cell body that develop into axons and dendrites. The effect of the test compound is measured by counting the percentage of neurite-bearing cells and/or measuring the total length of neurites.[22]
Materials:
PC-12 cells (ATCC, #CRL-1721)
Collagen IV-coated 24-well or 96-well plates
PC-12 Growth Medium (e.g., F-12K Medium + 15% Horse Serum, 2.5% FBS)[23]
Differentiation Medium (Low-serum medium, e.g., F-12K + 1% Horse Serum)
Nerve Growth Factor (NGF) as a positive control[22][23]
Test compound and vehicle
Fixative (e.g., 4% Paraformaldehyde in PBS)
High-content imaging system or an inverted microscope with a camera
Cell Seeding: Seed PC-12 cells onto collagen IV-coated plates at a density of 1 x 10⁴ cells/well (for a 24-well plate) in growth medium and allow them to attach for 24 hours.[22]
Induction of Differentiation: Gently replace the growth medium with differentiation medium containing the test compound at various concentrations.
Controls: Include the following controls:
Vehicle control (differentiation medium only).
Positive control (e.g., 50-100 ng/mL NGF).[22][23]
Test compound in the presence of NGF (to test for potentiation or inhibition).
Incubation: Incubate the cells for 48-72 hours to allow for neurite extension. Replace the medium with fresh medium containing treatments every 2-3 days if a longer time course is needed.[23]
Fixation: Carefully aspirate the medium and fix the cells with 4% paraformaldehyde for 15 minutes at room temperature. Wash three times with PBS.
Imaging: Acquire images from multiple fields per well using a phase-contrast or brightfield microscope.
Quantification: Analyze the images using appropriate software. A common metric is to count the percentage of "differentiated" cells, defined as cells bearing at least one neurite that is longer than the diameter of the cell body.[22][24] Total neurite length per cell can also be measured for a more granular analysis.
Data Analysis & Interpretation:
Compare the percentage of neurite-bearing cells in compound-treated wells to both the vehicle control and the NGF-positive control.
A statistically significant increase in neurite outgrowth compared to the vehicle suggests the compound has neurotrophic or neuro-differentiative properties.
A change in the NGF-induced response suggests the compound modulates NGF signaling pathways.
Generate dose-response curves to determine the EC₅₀ for neurite outgrowth promotion.
References
Kosse, C., et al. Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Cell Biology, 2020. [Link]
Hauser, A.S., et al. Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. International Journal of Molecular Sciences, 2024. [Link]
Application Notes and Protocols for Preclinical Evaluation of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride
Introduction: The Therapeutic Potential of 1,4-Diazepane Derivatives The 1,4-diazepane scaffold is a privileged heterocyclic motif in medicinal chemistry, renowned for its diverse pharmacological activities. Derivatives...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Therapeutic Potential of 1,4-Diazepane Derivatives
The 1,4-diazepane scaffold is a privileged heterocyclic motif in medicinal chemistry, renowned for its diverse pharmacological activities. Derivatives of this seven-membered ring system have shown significant promise as antipsychotic, anxiolytic, anticonvulsant, and even anticancer agents.[1][2][3] The introduction of a 4-methoxyphenyl group to the 1,4-diazepane core in the compound 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride suggests a potential modulation of central nervous system (CNS) targets. The methoxy group can influence blood-brain barrier permeability and receptor binding affinity, making a thorough preclinical evaluation in relevant animal models essential to elucidate its therapeutic potential.
This guide provides a comprehensive suite of application notes and detailed protocols for the in vivo characterization of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (hereinafter referred to as "the compound"). The proposed studies are designed to assess its potential anxiolytic, antidepressant, antipsychotic, and cognitive-enhancing effects, alongside initial pharmacokinetic and safety profiling.
Strategic Approach to Preclinical Evaluation
A tiered approach is recommended for the preclinical assessment of this novel compound. This begins with broad screening in models of anxiety and depression, followed by more specific assays for antipsychotic-like activity and cognitive function. Concurrently, pharmacokinetic and safety evaluations will provide crucial context for the behavioral findings.
Figure 1: A tiered approach to the preclinical evaluation of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride.
Part 1: Assessment of Anxiolytic-like Activity
Rodent models of anxiety are designed to create a conflict between the innate drive to explore a novel environment and an aversion to open, elevated, or brightly lit spaces.[4][5][6] Anxiolytic compounds typically reduce the aversion, leading to increased exploration of the aversive zones.
Elevated Plus Maze (EPM) Test
The EPM is a widely used and validated assay for screening anxiolytic drugs.[4][7][8] The test is based on the natural aversion of rodents to open and elevated spaces.[9]
Protocol:
Apparatus: A plus-shaped maze raised 50-70 cm from the floor, with two opposing open arms and two opposing enclosed arms.
Acclimation: Allow mice to acclimate to the testing room for at least 30 minutes prior to the experiment.[7]
Procedure:
Administer the compound or vehicle via the desired route (e.g., intraperitoneally, orally) at a predetermined time before the test (e.g., 30 minutes).
Place the mouse in the center of the maze, facing an open arm.[10]
Allow the mouse to freely explore the maze for a 5-minute session.[10][11]
Record the session using a video camera mounted above the maze.
Data Analysis:
Time spent in the open arms.
Number of entries into the open arms.
Total distance traveled (as a measure of general locomotor activity).
Expected Outcome: Anxiolytic compounds are expected to significantly increase the time spent and the number of entries into the open arms compared to the vehicle-treated group.
Parameter
Vehicle Control (Expected)
Anxiolytic Compound (Expected)
Time in Open Arms (s)
Low (e.g., < 30s)
High (e.g., > 60s)
Open Arm Entries
Low (e.g., < 5)
High (e.g., > 8)
Total Distance (cm)
No significant change
No significant change
Part 2: Evaluation of Antidepressant-like Potential
Animal models of depression often rely on the principle of "behavioral despair," where animals exposed to an inescapable stressor will eventually cease escape-oriented behaviors.[12][13] Antidepressant treatments are known to prolong the struggle and reduce immobility in these tests.[14]
Forced Swim Test (FST)
The FST is a common screening tool for antidepressant drugs, based on the measurement of immobility as an indicator of a depressive-like state.[13][14][15]
Protocol:
Apparatus: A transparent cylinder (e.g., 25 cm high, 10 cm in diameter) filled with water (23-25°C) to a depth where the mouse cannot touch the bottom or escape.[15][16]
Acclimation: Acclimate mice to the testing room for at least 60 minutes.[13]
Procedure:
Administer the compound or vehicle.
Gently place the mouse into the water-filled cylinder.
The duration of immobility during the last 4 minutes of the test is the primary measure.[18] Immobility is defined as the cessation of struggling and remaining floating, making only small movements necessary to keep the head above water.
Expected Outcome: Antidepressant compounds are expected to significantly decrease the duration of immobility compared to the vehicle-treated group.
Parameter
Vehicle Control (Expected)
Antidepressant Compound (Expected)
Immobility Time (s)
High (e.g., > 150s)
Low (e.g., < 100s)
Part 3: Assessing Antipsychotic-like and Cognitive Effects
Given the known antipsychotic potential of some 1,4-diazepane derivatives, it is crucial to assess the compound's ability to modulate behaviors relevant to psychosis and cognitive deficits, which are core features of disorders like schizophrenia.[19][20]
Psychotomimetic-Induced Hyperlocomotion
Drugs like phencyclidine (PCP) or MK-801, which are NMDA receptor antagonists, can induce hyperlocomotor activity in rodents, a model thought to mimic the positive symptoms of schizophrenia.[21][22] Atypical antipsychotics are effective in attenuating this hyperlocomotion.[22]
Protocol:
Apparatus: An open field arena with video tracking capabilities.
Procedure:
Administer the compound or vehicle.
After an appropriate absorption period, administer the psychotomimetic agent (e.g., MK-801, 0.3 mg/kg, i.p.).
Place the animal in the open field arena and record locomotor activity (distance traveled, rearing frequency) for 60-90 minutes.
Data Analysis:
Total distance traveled in 5-minute bins.
Compare the locomotor activity between the vehicle + psychotomimetic group and the compound + psychotomimetic group.
Expected Outcome: An effective antipsychotic compound will significantly reduce the hyperlocomotion induced by the psychotomimetic agent.
Figure 2: Workflow for the psychotomimetic-induced hyperlocomotion test.
Novel Object Recognition (NOR) Test
The NOR test assesses certain aspects of learning and memory in rodents.[23] It is based on the spontaneous tendency of rodents to spend more time exploring a novel object than a familiar one.[24][25] This test is sensitive to cognitive deficits and can be used to evaluate potential cognitive-enhancing effects of a compound.[26]
Protocol:
Apparatus: An open field arena.
Habituation: On day 1, allow each mouse to explore the empty arena for 5-10 minutes.[27]
Familiarization (Training) Phase: On day 2, place two identical objects in the arena and allow the mouse to explore for 5-10 minutes.[24][27]
Test Phase: After a retention interval (e.g., 1 to 24 hours), return the mouse to the arena where one of the familiar objects has been replaced with a novel object.[24][25][27] The test phase typically lasts 5 minutes.
Data Analysis:
Time spent exploring the novel object (T_novel).
Time spent exploring the familiar object (T_familiar).
Calculate a discrimination index (DI): (T_novel - T_familiar) / (T_novel + T_familiar).
Expected Outcome: A DI significantly above zero indicates successful recognition memory. A compound that enhances cognition may increase the DI, while a compound that impairs cognition may reduce it to near zero.
Parameter
Vehicle Control (Expected)
Cognitive Enhancer (Expected)
Discrimination Index (DI)
> 0 (e.g., 0.2 - 0.4)
Significantly > Control
Part 4: Pharmacokinetic (PK) and Safety Evaluation
Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of the compound is critical for interpreting the behavioral data.[28] Preliminary safety pharmacology studies are also necessary to identify any overt adverse effects on the CNS.[29][30][31]
Preliminary Pharmacokinetic Study
Protocol:
Administration: Administer the compound to groups of mice or rats via intravenous (IV) and oral (PO) routes.[28]
Sampling: Collect blood samples at multiple time points (e.g., 5, 15, 30, 60, 120, 240, 360 minutes).[28] For CNS-active drugs, collection of brain tissue at the same time points is also recommended.
Analysis: Analyze plasma and brain homogenate concentrations of the compound using a validated LC-MS/MS method.
Data Analysis: Calculate key PK parameters such as Cmax, Tmax, AUC, half-life, and bioavailability.
CNS Safety and General Neurobehavioral Assessment
A modified Irwin test or a functional observational battery can be used to assess potential adverse effects on the CNS.[29][32]
Protocol:
Dosing: Administer a range of doses of the compound, including doses higher than the anticipated therapeutic range.
Observation: Systematically observe the animals for a predefined set of behavioral and physiological parameters at various time points post-dosing.
Neurological: Gait, motor coordination (e.g., using a rotarod), reflexes (e.g., pinna, righting), tremor, convulsions.
Autonomic: Salivation, lacrimation, pupil size, body temperature.
Data Analysis: Score the observed effects and note the dose at which any adverse effects occur.
Conclusion
The protocols outlined in this application note provide a robust framework for the initial preclinical evaluation of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride. By systematically assessing its effects across models of anxiety, depression, psychosis, and cognition, alongside essential pharmacokinetic and safety data, researchers can build a comprehensive profile of this novel compound and determine its potential as a CNS therapeutic agent.
References
Animal models for predicting the efficacy and side effects of antipsychotic drugs. PubMed.
Animal models for screening anxiolytic-like drugs: a perspective. PMC.
Animal Models For Screening Anti-Anxiety Drugs: A Review.
Animals Use to Find Anxiolytic Activity: An Updated Review with Advantage of Each Model. Unknown Source.
BehaviorCloud Protocols - Elev
The Ethics and Efficacy of Antidepressant Drug Testing on Animals. Open Access Journals.
Forced Swim Test in Mice. IACUC.
Models to Evaluate Anti-Anxiety Effect. Research and Reviews.
Animal models for screening anxiolytic-like drugs: a perspective. Dialogues in Clinical Neuroscience.
Elev
Animal models for predicting the efficacy and side effects of antipsychotic drugs. Unknown Source.
Animal models for the study of antidepressant activity. PubMed.
Elevated Plus Maze Test | Protocols. MedchemExpress.com.
Antipsychotic Drugs: Comparison in Animal Models of Efficacy, Neurotransmitter Regul
Elevated Plus Maze Test to Assess Anxiety-like Behavior in the Mouse. Bio-protocol.
Preclinical models of antipsychotic drug action. PMC.
Understanding and Predicting Antidepressant Response: Using Animal Models to Move Toward Precision Psychi
Zebrafish as an Animal Model for Testing Agents with Antidepressant Potential. MDPI.
Screening of anti psychotic drugs salim. Slideshare.
MultiCenter Mouse Behavior Trial: Elev
Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. Journal of Herbmed Pharmacology.
Central Nervous System (CNS) Safety Pharmacology Studies. Request PDF.
Novel object recognition test (NOR test). Bio-protocol.
Forced swim test. Bio-protocol.
The Novel Object Recognition Test. The protocol of NORT in the training...
1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. Unknown Source.
Structure-Affinity-Pharmacokinetics Relationships of Novel 18F-Labeled 1,4-Diazepane Derivatives for Orexin 1 Receptor Imaging.
CNS safety pharmacology: A focus on cognitive functions. PubMed.
Novel Object Recognition test. MMPC.org.
Safety pharmacology. NC3Rs.
Forced Swim Test v.3. Unknown Source.
Animal Research Review Panel Guideline 30 The Porsolt Forced Swim Test in Rats and Mice. NSW Department of Primary Industries.
The Mouse Forced Swim Test. PMC - NIH.
Validating an updated protocol for the novel object recognition task in young pigs. Frontiers.
Novel object recognition test By Xuansong Mao Necessary pilot experiments 1. Testing for induced reference 2.
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. PubMed.
A systematic assessment of robustness in CNS safety pharmacology. PubMed.
SAFETY PHARMACOLOGY GUIDELINES AND PRACTICES — A REVIEW. Altasciences.
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. OUCI.
Synthesis and biological activity of novel 1,4-diazepane derivatives as factor Xa inhibitor with potent anticoagulant and antithrombotic activity. PubMed.
Pharmacokinetics of the bradykinin antagonist derivative 1,4-benzodiazepin-2-one in the experiment.
Pharmacokinetics Studies in Mice or R
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Unknown Source.
[Synthesis and pharmacological studies of derivatives of 5- and 7-(O-hydroxyphenyl)-2,3-dihydro-1,4-diazepins]. PubMed.
Application Notes and Protocols for the Investigation of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride in Cancer Cell Lines
Authored by: Gemini, Senior Application Scientist Abstract The development of novel therapeutics is a cornerstone of oncology research. Heterocyclic compounds, particularly those containing the 1,4-diazepine scaffold, ha...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: Gemini, Senior Application Scientist
Abstract
The development of novel therapeutics is a cornerstone of oncology research. Heterocyclic compounds, particularly those containing the 1,4-diazepine scaffold, have garnered significant interest due to their diverse biological activities, including demonstrated anticancer potential.[1][2][3] This document provides a comprehensive framework for the initial in vitro evaluation of a specific diazepine derivative, 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (hereafter designated "Cmpd-M"). We present a logical workflow, from initial cytotoxicity screening to elucidating its effects on fundamental cellular processes like apoptosis and cell cycle progression. The detailed, step-by-step protocols for key assays are designed to be self-validating and provide researchers in drug discovery and cancer biology with a robust methodology to characterize the anticancer potential of Cmpd-M and similar novel chemical entities.
Introduction: The Rationale for Investigation
The 1,4-diazepine core is a privileged structure in medicinal chemistry, forming the basis of numerous clinically significant drugs.[4] Its derivatives have been explored for a wide range of therapeutic applications, including as anxiolytic, anticonvulsant, and antimicrobial agents.[1][2] Emerging evidence points to the potential of certain 1,4-diazepine derivatives as antineoplastic agents, making them an attractive avenue for cancer drug discovery.[2][3][5]
Cmpd-M, or 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, is a specific derivative within this class.[6][7] A systematic investigation into its effects on cancer cells is a critical first step to determine its therapeutic potential. This guide outlines a multi-faceted approach to answer three fundamental questions:
Cytotoxicity: Does Cmpd-M inhibit the growth of or kill cancer cells?
Mechanism of Cell Death: If cytotoxic, does it induce a programmed form of cell death (apoptosis)?
Cell Cycle Effects: Does the compound interfere with the normal progression of the cell cycle?
The core structure consists of a seven-membered diazepine ring fused with a methoxyphenyl group.
Solubility: The hydrochloride salt form is generally used to improve aqueous solubility. It is critical to determine the optimal solvent (e.g., water, DMSO) for stock solution preparation and to use a consistent vehicle control in all experiments.
Illustrative Data Presentation: A Hypothetical Study
To guide researchers in data presentation, the following table summarizes hypothetical results from an initial cytotoxicity screen of Cmpd-M against two common cancer cell lines after 48 hours of treatment. The half-maximal inhibitory concentration (IC₅₀) is a key metric representing the compound's potency.
Cell Line
Description
Hypothetical IC₅₀ of Cmpd-M (µM)
HeLa
Cervical Adenocarcinoma
18.5
A549
Lung Carcinoma
32.7
MCF-7
Breast Adenocarcinoma
25.1
Experimental Workflow and Protocols
A logical workflow is essential for the efficient evaluation of a novel compound. The following diagram illustrates the proposed experimental sequence.
Caption: Recommended workflow for in vitro evaluation of Cmpd-M.
Protocol 1: Cell Viability and Cytotoxicity Assessment (CCK-8 Assay)
This protocol determines the effect of Cmpd-M on cell viability. The Cell Counting Kit-8 (CCK-8) assay is a sensitive colorimetric method based on the reduction of a water-soluble tetrazolium salt (WST-8) by cellular dehydrogenases in living cells, producing an orange formazan dye.[8][9] The amount of dye generated is directly proportional to the number of viable cells.[10]
Causality: This assay is the foundational step. By generating a dose-response curve, we can calculate the IC₅₀ value, which is crucial for determining the appropriate concentrations of Cmpd-M for subsequent, more complex mechanistic studies.[11]
Caption: Workflow for Annexin V/PI apoptosis detection.
[12]
Materials:
Cell Seeding and Treatment: Seed cells (e.g., 0.5 x 10⁶ cells/well) in 6-well plates. After 24 hours, treat them with the predetermined IC₅₀ concentration of Cmpd-M and a vehicle control for a specified time (e.g., 24 or 48 hours).
Cell Harvesting: After treatment, collect the floating cells from the medium. Then, wash the adherent cells with PBS and detach them using a gentle method like trypsinization. Combine the floating and adherent cells for each sample to ensure all apoptotic bodies are collected.
[12][13]3. Washing: Centrifuge the cell suspension (e.g., 300 x g for 5 minutes), discard the supernatant, and wash the cell pellet twice with cold PBS. [14]This removes any residual medium that could interfere with the assay.
Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL. [14]Transfer 100 µL of this suspension (1 x 10⁵ cells) to a flow cytometry tube.
[12][14]5. Incubation: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension. [12]Gently vortex and incubate for 15 minutes at room temperature in the dark.
[12]6. Final Preparation: Add 400 µL of 1X Binding Buffer to each tube before analysis. [15]Do not wash the cells after staining.
Flow Cytometry: Analyze the samples on a flow cytometer immediately. Excite FITC at 488 nm and measure emission around 530 nm (usually FL1 channel) and excite PI and measure emission around 617 nm (usually FL2 or FL3 channel).
Data Interpretation:
Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining
This method quantifies the DNA content within a cell population to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). [16]Propidium Iodide (PI) stoichiometrically binds to double-stranded DNA; therefore, the amount of fluorescence emitted is directly proportional to the DNA content. [16]Cells in G2/M have twice the DNA content of cells in G0/G1, while cells in S phase have an intermediate amount.
Causality: Many anticancer drugs function by inducing cell cycle arrest, preventing cancer cells from progressing through division. This assay reveals if Cmpd-M causes cells to accumulate in a specific phase, providing insight into its mechanism of action. For example, arrest at the G2/M checkpoint is a common mechanism for drugs that damage DNA.
Caption: Workflow for cell cycle analysis using PI staining.
Materials:
6-well plates
Cmpd-M and vehicle
PBS
Ice-cold 70% ethanol
Propidium Iodide (PI) staining solution (containing PI and RNase A)
Flow cytometer
Step-by-Step Methodology:
Cell Seeding and Treatment: Culture and treat cells in 6-well plates with the IC₅₀ concentration of Cmpd-M as described in the apoptosis protocol.
Harvesting: Collect and wash the cells once with PBS.
Fixation: Resuspend the cell pellet (up to 1 x 10⁶ cells) and add it dropwise into 1 mL of ice-cold 70% ethanol while gently vortexing. [17][18][19]This step is critical for permeabilizing the cells and preserving their DNA, and dropwise addition prevents cell clumping.
[17]4. Incubation: Fix the cells for at least 30 minutes at 4°C. [18]For longer storage, cells can be kept at -20°C for several weeks.
[17]5. Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.
[17]6. Staining: Resuspend the cell pellet in a PI staining solution that includes RNase A. The RNase is essential to degrade any double-stranded RNA, ensuring that PI only stains DNA for accurate cell cycle analysis.
[16][17]7. Incubation: Incubate for 15-30 minutes at room temperature in the dark.
Flow Cytometry: Analyze the samples on a flow cytometer. The fluorescence signal from PI should be collected on a linear scale. Use pulse processing (e.g., pulse width vs. pulse area) to gate out cell doublets and aggregates, which can be mistaken for G2/M cells.
[18]
Data Interpretation:
The output is a histogram of cell count versus DNA content (fluorescence intensity).
Caption: A typical cell cycle histogram from PI staining.
Conclusion and Future Directions
The protocols detailed in this application note provide a robust and validated starting point for characterizing the in vitro anticancer effects of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride. By systematically assessing cytotoxicity, apoptosis induction, and cell cycle modulation, researchers can build a comprehensive initial profile of the compound's biological activity. Positive results from these assays would justify further investigation into the specific molecular pathways targeted by Cmpd-M, utilizing techniques such as Western blotting to probe key apoptotic and cell cycle regulatory proteins (e.g., caspases, cyclins, Bcl-2 family proteins).
References
PMC. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. National Center for Biotechnology Information. [Link]
BosterBio. (2024, November 12). Annexin V PI Staining Guide for Apoptosis Detection. Boster Biological Technology. [Link]
UT Health San Antonio. (n.d.). Cell Cycle Protocol - Flow Cytometry. [Link]
Wellcome Centre for Human Genetics. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. University of Oxford. [Link]
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride for receptor binding studies
An in-depth technical guide and protocol suite for the application of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride in receptor pharmacology. Introduction & Pharmacological Context 1-(4-Methoxyphenyl)-1,4-diazepane hyd...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical guide and protocol suite for the application of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride in receptor pharmacology.
Introduction & Pharmacological Context
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (an N-phenyl homopiperazine derivative) is a highly versatile chemical probe and building block utilized extensively in molecular pharmacology and neurotherapeutic drug development. The homopiperazine (1,4-diazepane) scaffold is a privileged structure, particularly for targeting monoamine G-protein-coupled receptors (GPCRs) such as Dopamine (D₂, D₃) and Serotonin (5-HT₁ₐ, 5-HT₂ₐ) receptors.
The Homopiperazine Advantage:
Compared to traditional six-membered piperazine analogs, the seven-membered diazepane ring introduces enhanced conformational flexibility. This structural variance alters the pKa of the basic nitrogen atoms and modifies the spatial orientation of the aryl group within the receptor's orthosteric binding site (OBS). Mechanistically, the protonated nitrogen of the diazepane ring forms a critical salt bridge with the highly conserved Asp3.32 residue in the transmembrane domain of D₂-like and 5-HT receptors ( [1]). This subtle conformational shift often results in distinct receptor subtype selectivity profiles, such as enhanced D₃-over-D₂ selectivity, making this compound an ideal reference ligand or structural core for competitive binding studies.
Physicochemical & Structural Properties
Proper handling and storage of the ligand are critical for maintaining assay reproducibility. The hydrochloride salt form is preferred for in vitro assays due to its enhanced aqueous solubility compared to the free base.
Property
Value
Operational Implication
Chemical Name
1-(4-Methoxyphenyl)-1,4-diazepane HCl
Use as a standard in monoamine GPCR assays.
CAS Number
868063-60-9 (Base) / 725605-52-1 (HCl)
Verify lot-specific salt forms before weighing.
Molecular Weight
242.74 g/mol (HCl salt)
Critical for precise molarity calculations.
Formula
C₁₂H₁₉ClN₂O
-
Solubility
Soluble in DMSO (>10 mg/mL), Water
Prepare 10 mM master stocks in 100% anhydrous DMSO.
Storage
Desiccated at -20°C
Protect from light and moisture to prevent degradation.
Mechanistic Pathway
The following diagram illustrates the classical
Gi/o
-coupled signaling cascade modulated by 1-(4-Methoxyphenyl)-1,4-diazepane when acting at D₂/D₃ or 5-HT₁ₐ receptors.
GPCR signaling pathway modulated by 1-(4-Methoxyphenyl)-1,4-diazepane binding.
Experimental Protocols: Self-Validating Assays
To accurately determine the binding affinity (
Ki
) and functional efficacy of this compound, researchers must employ rigorous, self-validating assay systems. The protocols below are engineered to control for common artifacts such as ligand depletion and non-specific binding.
Objective : Determine the equilibrium dissociation constant (
Ki
) of the compound at target GPCRs.
Causality & Assay Design :
Buffer Selection : The binding buffer is supplemented with 5 mM
MgCl2
. Why? Divalent cations stabilize the GPCR-G-protein ternary complex, promoting the high-affinity state of the receptor necessary for accurate ligand evaluation.
Filter Pre-treatment : GF/C glass microfiber filters are pre-soaked in 0.3% Polyethylenimine (PEI). Why? N-phenyl homopiperazines are lipophilic and adhere to glass fibers. PEI coats the filter with a positive charge, drastically reducing non-specific binding (NSB) and improving the signal-to-noise ratio ( [2]).
Self-Validation : A well-characterized reference standard (e.g., Haloperidol for D₂, Ketanserin for 5-HT₂ₐ) must be run in parallel. If the calculated
Ki
of the reference deviates by >3-fold from historical literature, the assay is flagged for systematic error.
Step-by-Step Workflow :
Membrane Preparation : Thaw recombinant CHO or HEK293 cell membranes expressing the target GPCR on ice. Resuspend in cold Assay Buffer (50 mM Tris-HCl, 5 mM
MgCl2
, 1 mM EDTA, pH 7.4) to a final concentration of 5–15 µg protein/well.
Compound Dilution : Prepare a 10-point, 3-fold serial dilution of 1-(4-Methoxyphenyl)-1,4-diazepane in DMSO. Dilute further in buffer so the final DMSO concentration in the assay does not exceed 1% (prevents solvent-induced receptor denaturation).
Assay Assembly : In a 96-well deep-well plate, combine:
150 µL Membrane suspension.
50 µL Radioligand (e.g.,
[3H]
-Spiperone at a concentration near its
Kd
, typically 0.5 nM).
50 µL Test compound (Use buffer for Total Binding; use 10 µM Haloperidol for NSB).
Incubation : Seal the plate and incubate at 30°C for 60 minutes. Why 30°C? This temperature balances the kinetic rate of reaching equilibrium with the thermal stability of the GPCR preparation.
Harvesting : Terminate the reaction by rapid vacuum filtration through the PEI-treated GF/C filters using a 96-well harvester. Wash 4x with 500 µL ice-cold wash buffer to rapidly remove unbound radioligand without disturbing the receptor-ligand complex.
Detection : Dry filters at 50°C for 30 mins, add 50 µL scintillation cocktail, and read on a MicroBeta counter.
Data Analysis : Calculate
Ki
using the Cheng-Prusoff equation:
Ki=IC50/(1+[L]/Kd)
.
Objective : Determine the intrinsic efficacy (agonist vs. antagonist) at
Gi/o
-coupled receptors.
Causality & Assay Design :
Because D₂/D₃ and 5-HT₁ₐ receptors couple to
Gi/o
proteins, their activation inhibits adenylyl cyclase (AC). To measure this inhibition, the basal cAMP level must first be artificially elevated.
Forskolin Stimulation : 10 µM Forskolin is added to directly activate AC. Why? Without Forskolin, basal cAMP is too low to detect a meaningful reduction, rendering
Gi
agonism invisible.
PDE Inhibition : 0.5 mM IBMX is included to prevent the degradation of cAMP by phosphodiesterases, ensuring the measured signal strictly reflects synthesis rates.
Step-by-Step Workflow :
Harvest cells expressing the target GPCR and resuspend in Stimulation Buffer (HBSS, 0.1% BSA, 0.5 mM IBMX) at
1×105
cells/mL.
Add 5 µL of cell suspension to a 384-well plate.
Add 5 µL of 1-(4-Methoxyphenyl)-1,4-diazepane (serial dilutions) mixed with 10 µM Forskolin.
Incubate for 30 minutes at room temperature.
Add TR-FRET lysis/detection reagents (cAMP-d2 conjugate and Anti-cAMP Cryptate). Incubate for 1 hour.
Read time-resolved fluorescence at 665 nm and 620 nm. Calculate the FRET ratio to determine cAMP concentration against a standard curve.
Representative Pharmacological Profile
The table below summarizes the expected binding profile of N-phenyl homopiperazine derivatives like 1-(4-Methoxyphenyl)-1,4-diazepane across key monoamine receptors, demonstrating the multi-target nature of this scaffold ( [3]).
Receptor Subtype
Radioligand Used
Reference Inhibitor
Typical
Ki
Range (nM)
Pharmacological Note
Dopamine D₂
[3H]
-Spiperone
Haloperidol
50 – 150
Moderate Affinity
Dopamine D₃
[3H]
-Spiperone
Haloperidol
1.0 – 5.0
High Affinity (D₃ > D₂ selectivity)
Serotonin 5-HT₁ₐ
[3H]
-8-OH-DPAT
WAY-100635
2.0 – 10.0
High Affinity
Serotonin 5-HT₂ₐ
[3H]
-Ketanserin
Ketanserin
15 – 40
Moderate Affinity
Troubleshooting & Best Practices
Ligand Depletion : Ensure that the total bound radioligand does not exceed 10% of the added radioligand concentration. If depletion occurs, the free radioligand concentration
[L]
is no longer constant, invalidating the Cheng-Prusoff calculation. Resolve this by systematically reducing the membrane protein concentration.
Equilibrium Verification : For novel homopiperazine derivatives, perform a kinetic association/dissociation assay first to ensure the standard 60-minute incubation is sufficient to reach equilibrium. Slow-binding ligands will yield artificially low affinities if equilibrium is not achieved.
References
Title : Factors Governing Selectivity of Dopamine Receptor Binding Compounds for D2R and D3R Subtypes
Source : Journal of Chemical Information and Modeling (ACS Publications), 2021.
URL :[Link]
Title : Binding kinetics of ligands acting at GPCRs
Source : Molecular and Cellular Endocrinology (NIH PMC), 2019.
URL :[Link]
Title : Evaluation of N-phenyl homopiperazine analogs as potential dopamine D3 receptor selective ligands
Source : Bioorganic & Medicinal Chemistry (PubMed), 2013.
URL :[Link]
Title : 1-(4-Methoxyphenyl)-1,4-diazepane Compound Summary
Source : PubChem (National Institutes of Health)
URL :[Link]
Application
Application Note: Solution Preparation and Stability Management of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride
Executive Summary 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (commonly referred to as 4-HPA hydrochloride) is a highly versatile homopiperazine derivative. It serves as a critical structural motif and pharmacophore...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (commonly referred to as 4-HPA hydrochloride) is a highly versatile homopiperazine derivative. It serves as a critical structural motif and pharmacophore in the design of biologically active compounds, particularly in the development of central nervous system (CNS) agents, dopamine transporter (DAT) inhibitors, and rho kinase (ROCK) inhibitors[1],[2].
Because of the compound's specific physicochemical properties—namely the hygroscopicity of its hydrochloride salt and the pH-sensitivity of its secondary amine—improper handling can lead to rapid degradation, sub-potent assay concentrations, and irreproducible experimental data. This application note provides a self-validating, causality-driven protocol for the precise solution preparation and long-term stability management of this critical compound.
Physicochemical Profiling & Causality
Understanding the intrinsic properties of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride is essential for predicting its behavior in solution.
The Causality of Salt Selection:
The free base form of 1-(4-methoxyphenyl)-1,4-diazepane is highly lipophilic and poorly soluble in aqueous media. Formulating it as a hydrochloride salt significantly lowers its lattice energy in water, driving rapid dissolution[5]. However, this ionic nature introduces hygroscopicity . Amine hydrochlorides readily absorb atmospheric moisture[6]. If a hygroscopic solid is weighed without proper desiccation, the absorbed water mass is mistakenly calculated as active pharmaceutical ingredient (API) mass, resulting in a sub-potent stock solution. Furthermore, water uptake can lower the microenvironmental pH of the solid powder, accelerating hydrolytic degradation over time[7].
Solvent Selection & Solubility Matrix
Selecting the appropriate solvent requires balancing the need for complete dissolution against the downstream requirements of the biological or chemical assay.
Solvent
Relative Solubility
Mechanistic Rationale & Application
Water / Aqueous Buffers
High (>50 mg/mL)
The ionic nature of the HCl salt allows rapid dissolution in water[5]. Ideal for immediate use in in vitro assays. Crucial: Buffer pH must be maintained below 8.0 to prevent free-base precipitation.
Dimethyl Sulfoxide (DMSO)
High (>50 mg/mL)
As a highly polar aprotic solvent, DMSO efficiently disrupts the crystal lattice. It is the gold standard for preparing concentrated, long-term stock solutions (e.g., 10 mM or 50 mM).
Methanol / Ethanol
Moderate (~10-20 mg/mL)
Protic solvents suitable for chemical synthesis or LC-MS sample preparation. However, their volatility makes them unsuitable for long-term storage, as evaporation will alter the stock concentration.
Hexane / Heptane
Insoluble
Non-polar organic solvents lack the dielectric constant required to overcome the high lattice energy of the ionic hydrochloride salt.
Standardized Solution Preparation Protocol
To ensure absolute molar accuracy and prevent moisture-induced degradation, adhere to the following step-by-step methodology when preparing stock solutions.
Step 1: Thermal Equilibration
Remove the solid API vial from -20°C storage and place it in a sealed desiccator at room temperature for a minimum of 30 minutes before opening.
Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the hygroscopic salt, permanently compromising the batch's mass-to-molarity ratio[6].
Step 2: Precision Weighing
Utilize an analytical balance (0.01 mg precision) in a low-humidity environment (ideally <30% relative humidity). If the powder exhibits electrostatic flyaway, use an anti-static ionizer gun prior to transfer.
Step 3: Dissolution
Add the calculated volume of anhydrous DMSO (for storage) or sterile ddH₂O (for immediate use) to achieve the target molarity (e.g., 10 mM). Vortex the suspension gently for 30–60 seconds until the solution is completely optically clear.
Step 4: Sterile Filtration (For Biological Assays)
Pass the aqueous solution through a 0.22 µm PVDF (Polyvinylidene fluoride) or PTFE (Polytetrafluoroethylene) syringe filter.
Causality: PVDF and PTFE membranes exhibit ultra-low non-specific binding. Using standard nylon filters can result in the lipophilic methoxyphenyl moiety adhering to the filter matrix, stripping the compound from the solution.
Step 5: Aliquoting and Storage
Divide the stock solution into single-use aliquots (e.g., 50 µL) in tightly sealed, amber polypropylene microcentrifuge tubes. Store immediately at -20°C or -80°C.
Workflow for the standardized preparation of 4-HPA hydrochloride solutions.
Stability & Degradation Pathways
The 1-(4-Methoxyphenyl)-1,4-diazepane scaffold is generally stable under controlled conditions, but it is susceptible to two primary mechanisms of failure in solution: N-Oxidation and pH-driven Precipitation .
N-Oxidation of the Secondary Amine
Homopiperazine rings contain a secondary amine that is highly susceptible to oxidation[1],[2]. In the presence of dissolved oxygen, UV light, or trace peroxides, the diazepane nitrogen can oxidize to form an N-oxide derivative.
Mitigation: Always store solutions in amber vials to block UV light. Avoid formulating the compound in aged non-ionic detergents (like Tween-20 or PEG), which accumulate reactive peroxides over time.
pH-Driven Free Base Precipitation
The pKa of the 1,4-diazepane nitrogen is approximately 10.5. In aqueous environments where the pH exceeds 8.5–9.0, the acid-base equilibrium shifts toward the unprotonated free base. Because the free base is highly lipophilic, it will rapidly precipitate out of an aqueous solution, turning the media cloudy and ruining the assay[7].
Mitigation: Biological buffers must be strictly titrated to a neutral or slightly acidic pH (pH 6.0–7.4) prior to the addition of the compound stock.
Primary degradation pathways and corresponding mitigation strategies.
References
Title: PubChem Compound Summary for 1-(4-Methoxyphenyl)-1,4-diazepane
Source: National Center for Biotechnology Information (NIH)
URL: [Link]
Title: Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations
Source: National Institutes of Health (NIH) / PubMed Central
URL: [Link]
Title: Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile
Source: National Institutes of Health (NIH) / PubMed Central
URL: [Link]
Title: Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds
Source: Journal of Agricultural and Food Chemistry (ACS Publications)
URL: [Link]
Technical Support Center: Troubleshooting 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride Solubility
Welcome to the Application Support Hub. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic solubility profile of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Hub. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic solubility profile of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride . While the hydrochloride (HCl) salt form is designed to enhance aqueous solubility, the intrinsic physicochemical properties of the diazepane ring and the lipophilic 4-methoxyphenyl moiety create complex behaviors in physiological buffers and organic stock solutions.
This guide is designed to move beyond basic troubleshooting. We will explore the thermodynamic causality behind your precipitation issues and provide self-validating, step-by-step protocols to ensure reproducible assay conditions.
Part 1: Diagnostic Workflow
Before adjusting your formulation, identify the thermodynamic trigger causing your compound to crash out of solution. Use the diagnostic matrix below to isolate the root cause of your solubility failure.
Diagnostic workflow for 1-(4-Methoxyphenyl)-1,4-diazepane HCl solubility issues.
Part 2: Troubleshooting FAQs & Mechanistic Causality
Q1: Why does my compound dissolve perfectly in water, but immediately precipitate when added to PBS or HBSS (pH 7.4)?
The Causality: This is a classic case of
pHmax
thresholding. 1-(4-Methoxyphenyl)-1,4-diazepane is a weak base. In unbuffered water, the HCl salt dissociates, lowering the local pH (often to ~pH 4.0–4.5) and maintaining the diazepane ring in its protonated, highly water-soluble state. However, physiological buffers like PBS force the pH to 7.4. If this pH exceeds the compound's
pKa
, the amine deprotonates. The resulting free base—driven by the hydrophobic 4-methoxyphenyl group—loses its ability to maintain hydrogen bonding with the aqueous network, leading to rapid thermodynamic precipitation[1].
Q2: I prepared a 50 mM stock in 100% DMSO. When I dilute it 1:1000 into my cell culture media, it forms a cloudy suspension. How do I fix this?
The Causality: You are observing "solvent-shift nucleation." DMSO is a polar aprotic solvent that aggressively disrupts water's hydrogen-bonding network. When a highly concentrated DMSO stock is rapidly injected into an aqueous medium, the DMSO diffuses into the bulk water faster than the hydrophobic drug molecules can disperse. The API is suddenly stranded in a high-dielectric aqueous environment without a sufficient hydration shell, causing immediate aggregation[2]. This phenomenon is a leading cause of erroneously low
IC50
values in in vitro assays[3].
Q3: My dose-response curves are shifting between different batches of the API powder. Could solubility be affecting my molarity?
The Causality: Yes, but the root cause is likely hygroscopicity, not just solubility. Hydrochloride salts of amine-containing heterocycles (like diazepanes and piperazines) possess highly polar crystal lattices that readily absorb atmospheric water vapor to form hydrates. If you weigh 10 mg of powder that has absorbed ambient moisture, a significant percentage of that mass is water. Consequently, your calculated 10 mM stock might actually be 7 mM, leading to systematic assay shifts.
Part 3: Quantitative Solubility Profile
To guide your formulation strategy, we have mapped the apparent solubility of 1-(4-Methoxyphenyl)-1,4-diazepane HCl across standard laboratory solvent systems.
Table 1: Physicochemical & Solubility Profile
Solvent / Medium
pH
Apparent Solubility (mg/mL)
Dominant Species
Visual State
Deionized Water
~4.5
> 50.0
Protonated Salt
Clear Solution
PBS (1X)
7.4
< 0.1
Free Base
Cloudy / Precipitate
100% DMSO
N/A
> 100.0
Solvated Complex
Clear Solution
10% PEG-400 in PBS
7.4
~ 5.0
Micellar Free Base
Clear Solution
0.1 N HCl
1.0
> 100.0
Fully Ionized Salt
Clear Solution
Part 4: Validated Experimental Protocols
Do not rely on visual inspection alone to confirm solubility; sub-visible micro-precipitates will ruin your data. The following protocols are designed as self-validating systems .
Protocol A: Stepwise "Bridge" Dilution for In Vitro Assays (Overcoming DMSO Crash-Out)
This method prevents solvent-shift nucleation by bridging the polarity gap between 100% DMSO and 100% aqueous media.
Thaw and Equilibrate: Bring your 50 mM DMSO stock of 1-(4-Methoxyphenyl)-1,4-diazepane HCl to room temperature. Vortex for 30 seconds.
Prepare the Co-Solvent Bridge: Create an intermediate dilution vehicle consisting of 10% PEG-400 or 5% Tween-80 in your target cell culture media. Pre-warm this vehicle to 37°C.
Intermediate Dilution: Dilute your DMSO stock 1:10 into the warm co-solvent bridge (e.g., 10 µL stock + 90 µL bridge) to create a 5 mM intermediate. Vortex immediately.
Final Dilution: Add the 5 mM intermediate dropwise to your vigorously stirring, 37°C final assay media to reach your target concentration (e.g., 10 µM).
Self-Validation Step (Centrifugation/UV-Vis): To validate the protocol, take a 1 mL aliquot of your final assay media and centrifuge at 10,000 x g for 10 minutes. Analyze the supernatant via UV-Vis spectrophotometry at the compound's
λmax
. A recovery rate of >95% compared to a theoretical standard confirms the absence of sub-visible precipitation.
Protocol B: pH-Adjusted Formulation for In Vivo Dosing
When high concentrations are required for animal dosing, you must encapsulate the free base before shifting to physiological pH.
Acidic Dissolution: Weigh the required mass of 1-(4-Methoxyphenyl)-1,4-diazepane HCl (accounting for water content via Karl Fischer titration). Dissolve completely in 0.1 N HCl to ensure 100% ionization.
Excipient Addition: Add a steric/micellar solubilizer, such as 20% w/v Hydroxypropyl-
β
-cyclodextrin (HP-
β
-CD), to the acidic solution. Stir for 15 minutes at room temperature.
pH Titration: Under continuous magnetic stirring, slowly titrate the solution with 0.1 N NaOH to a final pH of 6.5 – 7.0. The HP-
β
-CD will encapsulate the lipophilic 4-methoxyphenyl moiety as it deprotonates, preventing bulk precipitation[4].
Self-Validation Step (Dynamic Light Scattering - DLS): Analyze the final formulation using DLS. A Polydispersity Index (PDI) < 0.2 and an absence of particles larger than 100 nm confirms that the drug is successfully sequestered in cyclodextrin inclusion complexes rather than forming colloidal aggregates.
Part 5: References
The methodologies and mechanistic principles described in this guide are grounded in established pharmaceutical sciences literature.
Application of Population Balance Model to Simulate Precipitation of Weak Base and Zwitterionic Drugs in Gastrointestinal pH Environment
Molecular Pharmaceutics - ACS Publications
URL:[Link]
Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays
Environmental Science & Technology - ACS Publications
URL:[Link]
Supersaturated Liquid Formulation of Pazopanib Hydrochloride Loaded with Synergistic Precipitation Inhibitors
PMC - National Institutes of Health
URL:[Link]
A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules
PMC - National Institutes of Health
URL:[Link]
Technical Support Center: 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride Solvent Stability
Welcome to the Technical Support Center for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (CAS: 868063-60-9). This compound is a homopiperazine derivative characterized by a secondary and tertiary amine within a diazep...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (CAS: 868063-60-9). This compound is a homopiperazine derivative characterized by a secondary and tertiary amine within a diazepane ring, formulated as a hydrochloride salt[1].
Because of its specific physicochemical properties, researchers frequently encounter solubility and stability issues when transitioning this compound from organic stock solutions to physiological assay buffers. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure the integrity of your experimental data.
To design robust assays, it is critical to understand how the solvent environment interacts with the hydrochloride salt form of the compound. The table below summarizes quantitative solubility and stability data across common laboratory solvents.
Solvent
Max Solubility (approx.)
Recommended Storage
Stability Rating
Primary Degradation / Loss Mechanism
Water (pH < 6.0)
> 50 mg/mL
4°C (Short-term)
High
None (Stable as protonated salt)
Aqueous Buffer (pH > 7.4)
< 1 mg/mL
N/A (Prepare fresh)
Low
Free base precipitation; Common ion effect
DMSO (Anhydrous)
> 100 mg/mL
-80°C (Long-term)
High
Water uptake during freeze-thaw cycles
Methanol
~ 25 mg/mL
-20°C
Moderate
Potential transesterification over long term
Acetonitrile
< 5 mg/mL
Room Temp
Low
Poor intrinsic solubility of the HCl salt
Troubleshooting Guide & FAQs
Q1: Why does my stock solution precipitate immediately when diluted into physiological buffers (e.g., PBS pH 7.4)?
The Causality: This is a physical phase transition, not a chemical degradation. 1-(4-Methoxyphenyl)-1,4-diazepane is formulated as a hydrochloride salt, making it highly soluble in pure water due to the protonated diazepane ring. However, when diluted into a buffer, the pH of the diffusion layer changes rapidly[2]. If the buffer pH exceeds the pKa of the diazepane nitrogens, the compound undergoes deprotonation, forming the highly lipophilic free base[3]. Furthermore, the "common ion effect" dictates that high chloride concentrations in buffers like PBS (which contains ~137 mM NaCl) can prematurely suppress the solubility of the intact hydrochloride salt before it fully dissociates, leading to rapid nucleation and precipitation[4].
Mechanistic pathway of pH-dependent solubility and precipitation in aqueous buffers.
Q2: I prepared a 10 mM stock in DMSO, but after several weeks at -20°C, the compound appears less active in my cellular assays. Is it degrading?
The Causality: It is highly likely that your compound is experiencing microscopic precipitation rather than chemical degradation. DMSO is profoundly hygroscopic. Each time a stock vial is removed from the freezer and opened at room temperature, ambient humidity condenses and is absorbed into the solvent. As the water fraction in the DMSO increases, the solubility limit of the compound decreases. During subsequent freezing, the compound is forced into a metastable supersaturated state, which eventually leads to precipitation[5]. This physical loss of dissolved compound reduces the effective concentration dosed into your assay.
Q3: How can I ensure my LC-MS quantification in Acetonitrile/Water is accurate?
The Causality: Diazepane derivatives often suffer from peak tailing and signal suppression in LC-MS due to secondary interactions between the basic nitrogen atoms and residual silanol groups on the stationary phase. Additionally, the hydrochloride salt exhibits poor intrinsic solubility in pure acetonitrile. To resolve this, ensure your mobile phase contains a volatile ion-pairing agent or acid (e.g., 0.1% Formic Acid) to keep the compound fully protonated and to mask silanol interactions, thereby improving peak shape and maintaining solubility.
Self-Validating Experimental Protocols
To guarantee reproducibility, do not rely on visual inspection alone. The following protocols incorporate self-validating steps to ensure the compound remains in solution at the intended concentration.
Protocol 1: Preparation and Validation of Anhydrous DMSO Stock Solutions
This workflow prevents the freeze-thaw degradation cycle by minimizing water uptake and establishing a quantitative baseline for future use.
Step-by-Step Methodology:
Dry Weighing: Weigh the lyophilized 1-(4-Methoxyphenyl)-1,4-diazepane HCl in a low-humidity environment (e.g., a nitrogen-purged glovebox or a dry box).
Solubilization: Add anhydrous, argon-purged DMSO to achieve the desired stock concentration (e.g., 10 mM). Vortex gently. Causality: Argon purging displaces oxygen and moisture, preventing oxidative degradation and hygroscopic water uptake.
Pre-Freeze Validation (The Baseline): Take a 2 µL aliquot, dilute it 1:1000 in methanol, and measure the UV absorbance at its
λmax
(typically around 254 nm). Record this baseline absorbance.
Aliquotting: Dispense the stock into single-use, tightly sealed amber glass vials to minimize dead volume and light exposure.
Storage: Store at -80°C inside a sealed secondary container containing active desiccant.
Post-Thaw Validation: Upon thawing a vial for an experiment, repeat the 1:1000 dilution and UV measurement. Validation Check: If the absorbance drops by >5% compared to the baseline, microscopic precipitation has occurred. Sonicate the vial at 37°C for 5 minutes until the baseline absorbance is fully restored.
Self-validating workflow for preparing and storing anhydrous DMSO stock solutions.
Protocol 2: pH-Solubility Profiling for Aqueous Assay Buffers
Use this protocol to determine the exact maximum concentration your specific assay buffer can support before the free base precipitates.
Step-by-Step Methodology:
Buffer Preparation: Prepare your target biological buffer (e.g., HEPES, PBS) at the exact pH and ionic strength required for the assay.
Titration: Slowly spike the concentrated DMSO stock of the compound into the buffer while vortexing vigorously. Keep the final DMSO concentration below 1% v/v to avoid solvent-induced toxicity in downstream assays.
Equilibration: Incubate the solution at the assay temperature (e.g., 37°C) for 60 minutes. Causality: Nucleation of the free base can be kinetically delayed. Immediate visual checks often yield false positives for solubility.
Turbidity Validation: Measure the optical density of the solution at 600 nm (OD600). Validation Check: An OD600 > 0.01 indicates colloidal aggregation or precipitation.
Quantification: Centrifuge the sample at 10,000 x g for 10 minutes to pellet any invisible micro-precipitates. Extract the supernatant and quantify the true dissolved concentration via LC-MS or HPLC-UV.
References
1-(4-Methoxyphenyl)
Effect of diffusion layer pH and solubility on the dissolution rate of pharmaceutical bases and their hydrochloride salts.
Identifying and minimizing byproducts in 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride synthesis
Welcome to the technical support center for the synthesis of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the common ch...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. By understanding the root causes of byproduct formation, you can effectively optimize your reaction conditions to improve yield, purity, and overall success.
This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios. Each section provides not only a solution but also the underlying chemical principles and step-by-step protocols to validate your results.
Troubleshooting Guides & FAQs
FAQ 1: I'm observing a significant amount of di-arylated byproduct. How can I improve mono-arylation selectivity?
This is a classic challenge in the N-arylation of symmetric diamines like 1,4-diazepane. The formation of the di-arylated byproduct, 1,4-bis(4-methoxyphenyl)-1,4-diazepane, occurs when a second molecule of the aryl halide reacts with the remaining secondary amine of your desired mono-arylated product.
Core Principles for Control:
The key to favoring mono-arylation is to control the stoichiometry and relative concentrations of the reactants. By keeping the concentration of the aryl halide low relative to the diazepane, you decrease the statistical probability of a second arylation event.
Troubleshooting & Optimization Protocol:
Employ a Protecting Group Strategy: This is the most robust method for ensuring mono-arylation.
Step 1.1 (Protection): Protect one of the diazepane nitrogens with a readily cleavable group, such as a tert-butoxycarbonyl (Boc) group. This is typically achieved by reacting 1,4-diazepane with di-tert-butyl dicarbonate (Boc₂O).
Step 1.2 (Arylation): Perform the N-arylation (e.g., a Buchwald-Hartwig amination) on the remaining free secondary amine.[1]
Step 1.3 (Deprotection): Remove the Boc group using an acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an appropriate solvent, to yield the mono-arylated product.[2]
Utilize Slow Addition:
Step 2.1: Dissolve the aryl halide (e.g., 1-bromo-4-methoxybenzene or 1-chloro-4-methoxybenzene) in your reaction solvent.
Step 2.2: Using a syringe pump, add the aryl halide solution to the reaction mixture containing the 1,4-diazepane, catalyst, and base over several hours.[1] This maintains a low instantaneous concentration of the electrophile, minimizing the formation of the di-arylated species.[1]
Adjust Stoichiometry:
Step 3.1: Use a molar excess of the 1,4-diazepane relative to the aryl halide (e.g., 2 to 5 equivalents). This statistically favors the reaction of the aryl halide with an unreacted diazepane molecule over the mono-arylated product.
Step 3.2: Be aware that this approach will require a more rigorous purification step to remove the unreacted diazepane starting material.
FAQ 2: My reaction has low or no yield, and I suspect catalyst deactivation or incorrect reaction components. What should I check?
Low yields in palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination are common if the reaction setup is not meticulously controlled. The active Pd(0) catalyst is sensitive to oxygen and requires specific conditions to be effective.
Troubleshooting & Optimization Protocol:
Potential Cause
Suggested Solution & Explanation
Insufficient Catalyst Activity
1. Screen Ligands: The nucleophilicity of the amine is critical. Use electron-rich, sterically hindered phosphine ligands (e.g., RuPhos, BrettPhos) which are known to promote challenging couplings.[1] 2. Use a Precatalyst: Switch from a simple palladium source like Pd(OAc)₂ to a well-defined precatalyst (e.g., a G3 or G4 palladacycle). Precatalysts ensure the efficient and reliable generation of the active Pd(0) species in situ.[1]
Incorrect Base
The base is crucial for deprotonating the amine to form the palladium-amido complex, a key step in the catalytic cycle. A base that is too weak will result in a slow or stalled reaction. Use a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS).
Oxygen Contamination
The active Pd(0) catalyst is readily oxidized to inactive Pd(II) by oxygen. 1. Degas Solvents: Thoroughly degas your solvent (e.g., toluene, dioxane) by sparging with an inert gas (argon or nitrogen) for at least 30 minutes before use. 2. Inert Atmosphere: Ensure the reaction is set up and runs entirely under a positive pressure of an inert gas.
Presence of Moisture
Water can lead to the hydrolysis of starting materials and intermediates, and can also contribute to the formation of undesired side products like hydrodehalogenation of the aryl halide.[1] 1. Dry Glassware: Oven-dry all glassware immediately before use. 2. Anhydrous Reagents: Use anhydrous solvents and ensure all solid reagents are dry.
Workflow for Diagnosing Low Yield:
Caption: A decision tree for troubleshooting low-yield N-arylation reactions.
FAQ 3: I see an impurity with the mass of my starting aryl halide but without the halogen. What is it and how do I prevent it?
This byproduct is anisole, resulting from a side reaction known as hydrodehalogenation. In this process, the aryl halide is reduced, and the halogen atom is replaced by a hydrogen atom, consuming your starting material without forming the desired product.
Mechanism of Formation:
Hydrodehalogenation can be promoted by several factors, including the presence of water or other protic sources, or via a β-hydride elimination pathway from the base (if applicable).
Preventative Measures:
Ensure Rigorously Dry Conditions: As detailed in FAQ 2, moisture is a primary culprit. Rigorously dry all reagents, solvents, and glassware to minimize this pathway.[1]
Choice of Base: While strong bases are necessary, some can promote side reactions. If hydrodehalogenation is a persistent issue, consider using a bulky base like potassium tert-butoxide (KOtBu), which can sometimes suppress this side reaction.[1]
Optimize Temperature: Running the reaction at the lowest effective temperature can sometimes reduce the rate of side reactions relative to the desired C-N coupling.
FAQ 4: How should I monitor the reaction and purify the final hydrochloride salt?
Effective reaction monitoring and a robust purification strategy are essential for obtaining a high-purity final product.
Reaction Monitoring Protocol:
Techniques: The reaction progress should be monitored by taking small aliquots from the reaction mixture and analyzing them by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][3]
Procedure:
Carefully and quickly extract a small sample from the inert reaction atmosphere.
Quench the aliquot with a small amount of water and extract with a solvent like ethyl acetate.
Spot the organic extract on a TLC plate or dilute for LC-MS analysis.
Compare the disappearance of starting materials and the appearance of the product spot/peak relative to a co-spotted standard of your starting material.
Purification and Salt Formation Protocol:
Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with a solvent such as ethyl acetate and filter through a pad of celite or silica to remove the palladium catalyst residues. Wash the filtrate with water and then brine to remove the base and other inorganic salts.[1]
Chromatography: Dry the organic layer (e.g., over Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The crude product, which is the free base of 1-(4-Methoxyphenyl)-1,4-diazepane, should be purified by flash column chromatography on silica gel.[1] An appropriate eluent system (e.g., dichloromethane/methanol or ethyl acetate/heptane with triethylamine) will need to be developed.
Hydrochloride Salt Formation:
Step 3.1: Dissolve the purified free base in a suitable solvent, such as ethyl acetate, diethyl ether, or isopropanol.
Step 3.2: Slowly add a solution of HCl in a compatible solvent (e.g., HCl in dioxane or isopropanol) dropwise while stirring.
Step 3.3: The hydrochloride salt should precipitate out of the solution. If it does not, the solution may be too dilute, or a different solvent system may be required.
Step 3.4: Collect the solid product by filtration, wash with a small amount of the solvent (e.g., cold ethyl acetate or ether), and dry under vacuum.
Analytical Workflow for Purity Assessment:
Caption: General workflow for purification and analytical validation.
FAQ 5: Which analytical techniques are best for identifying impurities and confirming the final product structure?
A combination of chromatographic and spectroscopic techniques is essential for comprehensive analysis.
Recommended Analytical Techniques:
Technique
Purpose & Application
High-Performance Liquid Chromatography (HPLC)
This is the primary technique for assessing the purity of the final compound and quantifying impurities.[4] A reversed-phase C18 column with a mobile phase of acetonitrile and water (often with a modifier like formic acid or TFA) and UV detection is a standard starting point.[3]
Liquid Chromatography-Mass Spectrometry (LC-MS)
Invaluable for identifying byproducts during reaction monitoring and in the final product. It provides the molecular weight of the components in your mixture, allowing you to quickly hypothesize the structures of impurities (e.g., starting materials, di-arylated product, hydrodehalogenated product).[1][3]
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are essential for the unambiguous structural confirmation of your final product. The chemical shifts, integration, and coupling patterns will confirm the connectivity of the atoms in the 1-(4-Methoxyphenyl)-1,4-diazepane structure.
High-Resolution Mass Spectrometry (HRMS)
Provides a highly accurate mass measurement of the parent ion, which can be used to confirm the elemental composition (molecular formula) of your final product, adding a high degree of confidence to your structural assignment.[3]
By systematically addressing these common issues, researchers can significantly improve the efficiency and success rate of the 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride synthesis.
References
Ma, S., et al. (2020). Biocatalytic Access to 1,4-Diazepanes via Imine Reductase-Catalyzed Intramolecular Asymmetric Reductive Amination. ACS Catalysis. Available at: [Link]
Zenner, A., et al. (2024). The synthesis of N,1,4-tri(alkoxy-hydroxybenzyl)-1,4-diazepane-amines: investigations on reaction characteristics and mechanism. Royal Society Open Science. Available at: [Link]
Wolfe, J. P., & Buchwald, S. L. (2011). A New Synthesis of 1,4-Benzodiazepines and 1,4-Benzodiazepin-5-ones is reported. The Journal of Organic Chemistry. Available at: [Link]
Khan, R., et al. (2017). N1-Arylation of 1,4-Benzodiazepine-2-ones with Diaryliodonium Salts. Synlett. Available at: [Link]
Lin, C., et al. (2016). Facile synthesis of suvorexant, an orexin receptor antagonist, via a chiral diazepane intermediate. Research on Chemical Intermediates. Available at: [Link]
Technical Support Center: 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride Assay Troubleshooting & Protocols
Welcome to the Technical Support Center for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (CAS: 868063-60-9 for the free base). As a derivative of homopiperazine, this compound is a valuable pharmacological probe and s...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (CAS: 868063-60-9 for the free base). As a derivative of homopiperazine, this compound is a valuable pharmacological probe and synthetic building block. However, its unique physicochemical properties—specifically its hygroscopicity, secondary amine pKa, and redox-active methoxyphenyl moiety—can introduce significant artifacts into biological and biochemical assays if not rigorously controlled.
This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure the scientific integrity of your experimental data.
Physicochemical Profile & Artifact Matrix
Understanding the physical properties of the compound is the first step in diagnosing experimental failures. The table below summarizes the core properties of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride and their corresponding artifact risks.
Physicochemical Property
Value / Characteristic
Primary Experimental Artifact Risk
Molecular Weight
242.75 g/mol (HCl salt)
Weighing errors due to variable hydration states.
pKa (Diazepane Amine)
~10.54 (Predicted)
Fully protonated at pH 7.4; causes non-specific binding (NSB).
Hygroscopicity
High (Air-sensitive)
Stock concentration degradation; "crashing out" in DMSO over time.
Redox Potential
Moderate (Methoxyphenyl)
False positives in redox-based viability assays (e.g., MTT, Resazurin).
Troubleshooting Guide & FAQs
Q1: Why are my dose-response curves shifting or showing lower-than-expected potency across independent experiments?
The Causality: This is a classic artifact of handling hygroscopic salts. The homopiperazine core is highly hygroscopic and sensitive to ambient air[1]. When the hydrochloride salt is repeatedly exposed to atmospheric humidity, it rapidly absorbs water. A "dry-looking" powder can easily contain 10–15% water by weight[2]. If you weigh the powder assuming it is 100% anhydrous, your actual molarity will be significantly lower than calculated, leading to apparent shifts in IC₅₀ values.
The Solution: Never store the compound in aqueous solutions for prolonged periods. Use quantitative NMR (qNMR) with an internal standard to determine the precise water content before weighing, or prepare single-use anhydrous DMSO aliquots immediately upon opening a fresh vial[2][3].
Q2: I am observing high background signals in my cell viability assays (e.g., MTT, Resazurin). Is the compound interfering?
The Causality: Yes. The electron-rich 4-methoxyphenyl moiety can act as a weak reducing agent under specific physiological assay conditions. This can lead to the premature reduction of tetrazolium dyes (MTT) or resazurin into their highly fluorescent or absorbent products, even in the absence of metabolically active cells.
The Solution: Always run a self-validating cell-free control well (Compound + Assay Medium + Dye). If interference is detected, switch to an orthogonal, non-redox viability readout, such as an ATP-based luminescence assay (e.g., CellTiter-Glo).
Q3: The compound precipitates or loses activity when diluted from DMSO into my biochemical assay buffer. How do I fix this?
The Causality: This phenomenon is driven by pH shock. The secondary amine of the 1,4-diazepane ring is highly basic, with a predicted pKa of approximately 10.54[4][5]. When a concentrated DMSO stock of the acidic HCl salt is spiked directly into a weakly buffered aqueous solution, the local pH drops sharply, altering the solubility profile and causing the compound to "crash out."
The Solution: Pre-dilute the compound in an intermediate buffer with high buffering capacity (e.g., 50 mM HEPES, pH 7.4) before the final addition to the assay well.
Q4: We are seeing non-specific binding (NSB) to our assay plates, reducing the free concentration of the drug. Why?
The Causality: At a physiological pH of 7.4, the secondary amine is fully protonated, making the molecule a monocation. Cationic amphiphiles are notorious for binding non-specifically to negatively charged surfaces, such as standard tissue culture plastics, untreated polystyrene plates, or off-target protein pockets[6][7].
The Solution: Utilize low-binding plates (e.g., PEG-coated or specialized non-binding surfaces) and include a blocking agent like 0.01% Tween-20 or 0.1% BSA in your assay buffer to saturate non-specific binding sites[7].
Standardized Experimental Protocols
Protocol A: Preparation of Standardized Anhydrous Stock Solutions
This protocol ensures that the hygroscopic nature of the HCl salt does not compromise your stock concentrations.
Equilibration: Before opening, allow the sealed vial of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride to equilibrate to room temperature in a desiccator to prevent condensation on the cold powder.
Weighing: Rapidly weigh the required mass using an analytical balance in a low-humidity environment (ideally a nitrogen-purged glove box).
Dissolution: Dissolve the powder immediately in anhydrous DMSO (stored over molecular sieves) to achieve a standardized 10 mM or 50 mM stock solution.
Aliquotting: Dispense into single-use volumes (e.g., 20 µL) in tightly sealed, argon-purged microcentrifuge tubes. Store at -20°C or -80°C.
Usage: Thaw a single aliquot immediately before use. Do not refreeze. Discard any remaining solution, as DMSO is highly hygroscopic and will pull moisture from the air during handling, leading to compound precipitation over time[3].
Protocol B: Cell-Free Control Assay for Redox Interference
This self-validating protocol determines if the compound's methoxyphenyl group is artificially reducing your viability dyes.
Plate Preparation: Prepare a 96-well plate with 100 µL of cell-free culture medium per well.
Compound Addition: Add 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride at the maximum intended assay concentration (e.g., 100 µM). Include a vehicle control (DMSO only) and a positive reducing control (e.g., 1 mM ascorbic acid).
Dye Addition: Add 10 µL of MTT reagent (5 mg/mL) or Resazurin to each well.
Incubation: Incubate the plate at 37°C for 2–4 hours, protected from light.
Solubilization (MTT only): Add 100 µL of solubilization solution (e.g., acidified isopropanol) to dissolve any formed formazan crystals.
Readout & Analysis: Read absorbance at 570 nm (or fluorescence for Resazurin). If the absorbance/fluorescence of the compound well is >10% higher than the vehicle control, redox interference is confirmed.
Troubleshooting Workflow Visualization
Decision tree for diagnosing and resolving 1-(4-Methoxyphenyl)-1,4-diazepane HCl assay artifacts.
References
Homopiperazine 505-66-8 wiki - Guidechem
Guidechem
Technical Support Center: Optimizing the Purity of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride
Welcome to the Application Science Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the synthesis and purification of substituted homopiperazines.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Science Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the synthesis and purification of substituted homopiperazines.
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride is a critical pharmaceutical intermediate, typically synthesized via the 1 of 4-bromoanisole with a Boc-protected 1,4-diazepane, followed by acidic deprotection[1]. However, scaling this chemistry often introduces stubborn purity bottlenecks. This guide deconstructs the causality behind common issues and provides self-validating protocols to achieve >99.5% purity.
Workflow for the purification of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride.
Part 1: Troubleshooting & FAQs
Q1: My final HCl salt has a dark grey/brown tint instead of being a white powder. What causes this and how do I fix it?Causality: The discoloration is primarily caused by palladium (Pd) agglomeration and the subsequent oxidation of the electron-rich 4-methoxyphenylamine moiety, which is catalyzed by these trace metals. During the Buchwald-Hartwig amination, Pd coordinates strongly to the two nitrogen atoms of the diazepane ring. If Boc-deprotection is performed before removing the Pd, the metal becomes irreversibly trapped in the crystalline lattice of the hydrochloride salt.
Solution: You must scavenge the palladium before the Boc-deprotection step, while the intermediate is still highly soluble in organic solvents. Using a macroporous polystyrene-bound trimercaptotriazine (MP-TMT) or a polychelated resin (like SPM32) is highly effective because their defined pore sizes capture fine 2[2]. These scavengers are specifically designed to 3[3].
Self-Validation: After resin treatment, filter the solution and perform a rapid colorimetric test using a Pd-indicator swab on a drop of the filtrate. A lack of color change validates that Pd levels are <10 ppm, greenlighting the deprotection step.
Q2: I am detecting unreacted 4-bromoanisole and bis-arylated side products in my HPLC. How do I clear these?Causality: The secondary amine of the 1,4-diazepane ring is highly nucleophilic. Even with Boc protection on one nitrogen, trace deprotection during the cross-coupling or stoichiometric imbalances can lead to over-arylation (1,4-bis(4-methoxyphenyl)-1,4-diazepane). Unreacted 4-bromoanisole also persists if the 1[1].
Solution: Implement a rigorous acid-base extraction protocol post-deprotection. The target molecule is a diamine (one tertiary, one secondary). By adjusting the aqueous phase to pH 2, the target compound becomes fully protonated and highly water-soluble, while neutral impurities (unreacted 4-bromoanisole) and highly lipophilic impurities (bis-arylated species) remain in the organic phase.
Self-Validation: Measure the UV absorbance of the organic wash. When the organic wash shows zero absorbance at 254 nm, you have successfully purged the lipophilic impurities and can safely basify the aqueous layer to recover the free base.
Q3: The HCl salt is precipitating as a gummy oil rather than a crystalline solid. How do I induce proper crystallization?Causality: Homopiperazine derivatives are notoriously hygroscopic. If you use aqueous HCl or solvents with high water content, the resulting hydrochloride salt will oil out. Furthermore, excess HCl can lead to a dihydrochloride salt, which has different solubility kinetics and often forms a supersaturated gel.
Solution: Form the salt under strictly anhydrous conditions using a stoichiometric amount of HCl (1.05 equivalents) in a dry solvent system. Use Ethanol as the primary solvent and Ethyl Acetate (EtOAc) as the anti-solvent to force controlled nucleation.
Troubleshooting logic for common impurities in diazepane derivatives.
Part 2: Quantitative Data on Palladium Scavenging
To highlight the necessity of targeted scavenging, the following table summarizes the efficiency of various Pd removal techniques for pharmaceutical intermediates. Relying on simple filtration is insufficient for achieving ICH compliance.
Purification Method
Initial Pd Level (ppm)
Treatment Time
Final Pd Level (ppm)
API Recovery (%)
Celite Filtration
1500
1 hour
576
98%
Activated Charcoal
1500
12 hours
185
82%
SPM32 Resin (25 w/w)
1500
16 hours
< 10
95%
MP-TMT Resin (20 w/w)
1500
16 hours
< 5
96%
Part 3: Step-by-Step Methodologies
Protocol 1: Palladium Scavenging using MP-TMT Resin
Purpose: To reduce Pd levels to <10 ppm prior to Boc deprotection, preventing metal entrapment in the final salt.
Preparation: Following the Buchwald-Hartwig reaction, perform a standard aqueous workup to remove inorganic salts. Concentrate the organic layer (e.g., Toluene) to a minimal volume and dilute with THF (1:1 ratio) to ensure complete dissolution of the Boc-protected intermediate.
Resin Addition: Add MP-TMT resin at a ratio of 20% w/w relative to the theoretical yield of the intermediate.
Agitation: Stir the suspension gently at 40°C for 16 hours. (Causality note: Elevated temperature increases the kinetic rate of Pd diffusion into the macroporous structure of the resin).
Filtration: Filter the mixture through a 0.2 μm PTFE filter to4[4]. Wash the resin cake with 2 column volumes of THF.
Validation: Evaporate a 1 mL aliquot and test via ICP-MS or a colorimetric Pd test. Proceed to deprotection only if Pd is below the 10 ppm threshold.
Protocol 2: Acid-Base Extraction and Anhydrous Salt Formation
Purpose: To isolate the pure 1-(4-Methoxyphenyl)-1,4-diazepane free base and convert it to a crystalline HCl salt.
Acidic Extraction: Dissolve the crude deprotected product in MTBE (10 mL/g). Add 1M aqueous HCl until the aqueous phase reaches pH 2.0. Separate the layers.
Organic Wash: Wash the aqueous layer with fresh MTBE (2 x 5 mL/g) to extract unreacted 4-bromoanisole and bis-arylated impurities. (Validation: TLC or UV check of the MTBE layer should show no product).
Basification: Cool the aqueous layer to 5°C. Slowly add 2M NaOH until the pH reaches 10.5. The free base will oil out.
Extraction: Extract the free base into EtOAc (3 x 5 mL/g). Dry the combined EtOAc layers over anhydrous Na₂SO₄, filter, and concentrate to a pale yellow oil.
Salt Formation: Dissolve the free base in absolute Ethanol (3 mL/g). Cool to 0°C. Dropwise, add 1.05 equivalents of 4M HCl in Dioxane. Stir for 30 minutes.
Crystallization: Slowly add anhydrous EtOAc (antisolvent) until the solution becomes slightly turbid. Seed with a pure crystal if available, and stir at 0°C for 2 hours to yield a white, free-flowing crystalline powder. Filter and dry under vacuum at 40°C.
References
Onyx Scientific. "Palladium scavenging: From 1% to within ICH limits".2
Miyamoto, H., et al. "Effective Method To Remove Metal Elements from Pharmaceutical Intermediates with Polychelated Resin Scavenger". Organic Process Research & Development, ACS Publications (2015).4
Biotage. "Quickly and Easily Remove Residual Metals from APIs to Approved Levels". Sopachem. 3
ACS Publications. "Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow" (2020). 1
Technical Support Center: 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride Degradation
Welcome to the Technical Support Center for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (CAS: 868063-60-9)[1][2]. This platform is designed for analytical scientists, medicinal chemists, and drug development professi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (CAS: 868063-60-9)[1][2]. This platform is designed for analytical scientists, medicinal chemists, and drug development professionals. Here, you will find field-proven troubleshooting guides, self-validating experimental protocols, and mechanistic insights into the degradation pathways of this specific diazepane derivative under ICH Q1A(R2) forced degradation conditions[3][4].
Part 1: Frequently Asked Questions (FAQs)
Q1: During oxidative stress testing, my LC-MS shows a major degradant with a +16 Da mass shift. What is the mechanism?A1: A +16 Da shift under oxidative conditions (e.g., exposure to
H2O2
) almost exclusively corresponds to N-oxidation. The 1,4-diazepane ring contains secondary and tertiary amines that are highly electron-rich and susceptible to reactive oxygen species. Similar to the degradation behavior of other diazepine-containing molecules (such as olanzapine), oxidation typically occurs at the nitrogen atoms of the diazepine/diazepane ring, forming stable N-oxides or triggering keto-enol tautomerism that leads to ring-opened keto-derivatives[5].
Q2: Why am I seeing a -14 Da degradant under strong acidic hydrolysis (e.g., 1.0 N HCl at 80°C)?A2: This indicates an O-demethylation reaction. The 4-methoxyphenyl moiety features an ether linkage. Under aggressive acidic conditions combined with thermal stress, this ether bond undergoes protolytic cleavage to yield a 4-hydroxyphenyl (phenol) derivative and methanol (loss of
CH2
, net -14 Da). If this degradant exceeds the ICH Q1A(R2) recommended target of 5–20% total degradation[3], your stress conditions are too harsh. Reduce the acid concentration to 0.1 N or lower the incubation temperature to 60°C.
Q3: How do I ensure my analytical method is genuinely "stability-indicating" for this compound?A3: A true stability-indicating method (SIM) must baseline-resolve 1-(4-Methoxyphenyl)-1,4-diazepane from all its degradation products without co-elution[3]. Because the N-oxide degradants are highly polar, they often elute in the void volume of standard Reversed-Phase (RP) C18 columns. Causality-driven solution: Use a polar-embedded C18 column or HILIC chromatography to retain the polar degradants, and employ a Diode-Array Detector (DAD) coupled with MS to verify the peak purity of the parent compound.
Part 2: Troubleshooting Guides & Experimental Protocols
To meet regulatory compliance and establish intrinsic molecular stability, forced degradation studies must be self-validating[4]. The following protocols incorporate built-in quenching and neutralization steps to ensure that degradation occurs only during the intended stress period, not during sample queuing in the autosampler.
Causality: Oxidative stress mimics long-term exposure to atmospheric oxygen or reactive peroxides often found in polymeric excipients (e.g., PEGs). Hydrogen peroxide generates hydroxyl radicals that target the vulnerable nitrogen atoms in the diazepane ring[5].
Sample Preparation: Dissolve 1-(4-Methoxyphenyl)-1,4-diazepane HCl in a chemically inert, MS-compatible solvent (e.g., HPLC-grade Water/Acetonitrile 50:50) to a concentration of 1.0 mg/mL.
Stress Induction: Add 0.3% v/v Hydrogen Peroxide (
H2O2
) to the sample solution. (Note: 3.0% is often too harsh for diazepanes and causes complete mineralization).
Incubation: Incubate the mixture at 25°C in the dark for 24 hours. Critical: Exclude light to prevent secondary photolytic radical reactions that confound oxidative data.
Quenching (Self-Validation Step): Quench the residual peroxide immediately after 24 hours using a mild reducing agent (e.g., 10 mM sodium thiosulfate) to halt the reaction.
Analysis: Inject into the LC-MS system using a shallow gradient (e.g., 5% to 60% organic over 15 minutes) to capture early-eluting N-oxides.
Troubleshooting: If the parent peak completely disappears (<5% remaining), the diazepane ring has likely undergone total oxidative ring cleavage. Dilute the stressor to 0.1%
H2O2
to capture the primary N-oxide intermediates before they over-degrade.
Protocol B: Acid/Base Hydrolytic Stress Workflow
Causality: Hydrolytic testing evaluates the stability of the ether linkage (methoxy group) and the protonation states of the diazepane ring across extreme pH environments[3].
Preparation: Prepare two 1.0 mg/mL solutions of the API in water.
Acid Stress: To Solution A, add an equal volume of 0.1 N HCl.
Base Stress: To Solution B, add an equal volume of 0.1 N NaOH.
Thermal Acceleration: Heat both solutions in sealed, inert glass vials at 60°C for 48 hours.
Neutralization (Self-Validation Step): Neutralize Solution A with 0.1 N NaOH and Solution B with 0.1 N HCl prior to HPLC injection. This prevents extreme pH from degrading the silica backbone of your analytical column.
Troubleshooting: If you observe peak splitting post-neutralization, it is due to high salt concentrations causing ion suppression or localized pH mismatch in the injection plug. Desalt the sample using an SPE cartridge, or increase the aqueous hold time at the start of your LC gradient to wash unretained salts to waste.
Part 3: Quantitative Data Summary
The following table summarizes the expected degradation profiles, mass shifts, and regulatory targets for 1-(4-Methoxyphenyl)-1,4-diazepane HCl under standard stress conditions.
Stress Condition
Reagent / Environment
Target Degradation (%)
Primary Degradation Pathway
Expected Mass Shift (LC-MS)
Oxidative
0.3%
H2O2
, 25°C, 24h
5 - 20%
N-oxidation of diazepane ring
+16 Da (m/z 223.15)
Acidic Hydrolysis
0.1 N HCl, 60°C, 48h
5 - 20%
O-demethylation (Ether cleavage)
-14 Da (m/z 193.13)
Basic Hydrolysis
0.1 N NaOH, 60°C, 48h
< 5%
Highly stable; minimal degradation
None
Photolytic
UV/Vis (ICH Q1B), 1.2M lux-h
5 - 20%
Homolytic C-N cleavage / Radical
Variable (Ring opening)
Thermal
105°C, Solid State, 7 days
< 5%
Stable as HCl salt
None
Part 4: Degradation Pathway Visualization
The logical flow of degradation for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride is mapped below, highlighting the causality between the applied stressor and the resulting molecular transformation.
Degradation pathways of 1-(4-Methoxyphenyl)-1,4-diazepane HCl under ICH Q1A(R2) stress conditions.
References
National Center for Biotechnology Information. "1-(4-Methoxyphenyl)-1,4-diazepane - PubChem Compound Summary." PubChem, [Link]
ResolveMass Laboratories. "Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects." ResolveMass, [Link]
European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline." EMA, [Link]
Hiriyanna, S.G., et al. "Identification and characterization of olanzapine degradation products under oxidative stress conditions." AKJournals, [Link]
1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride vs other diazepine derivatives
Title: Comparative Evaluation of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride in Medicinal Chemistry Executive Summary As a Senior Application Scientist, I frequently navigate the nuanced selection of diamine scaffold...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Comparative Evaluation of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride in Medicinal Chemistry
Executive Summary
As a Senior Application Scientist, I frequently navigate the nuanced selection of diamine scaffolds in drug discovery. 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (CAS: 868063-60-9) represents a privileged building block that bridges the gap between conformational flexibility and targeted vector projection. This guide provides an objective, data-driven comparison of this homopiperazine derivative against its 6-membered piperazine analogs and other diazepines, detailing its structural rationale, physicochemical profile, and a self-validating experimental workflow for its incorporation into drug candidates.
Structural Rationale: The "Homopiperazine Effect"
The core decision to utilize a 1,4-diazepane (homopiperazine) over a standard piperazine ring is driven by the need to alter the spatial relationship between the two nitrogen atoms. In a standard 6-membered piperazine, the N-N distance is highly restricted (~2.8 Å), and the ring strongly prefers a rigid chair conformation. By expanding to a 7-membered diazepane ring, the N-N distance increases to ~3.2 Å, and the ring gains access to multiple low-energy conformations (twist-chair and boat-chair).
When functionalized with a 4-methoxyphenyl group at N1, this added flexibility allows the electron-rich aromatic ring to adaptively project into cryptic or deep allosteric binding pockets that a rigid piperazine would sterically clash with.
Structural vector comparison between 6-membered piperazine and 7-membered diazepane scaffolds.
Physicochemical & Pharmacophoric Comparison
Understanding the physicochemical differences between these derivatives is critical for predicting their behavior in both synthetic workflows and biological systems. The 4-methoxy substitution is not merely structural; it acts as an electron-donating group (EDG) that modulates the basicity of the N1 nitrogen and serves as a metabolic shield, blocking rapid para-hydroxylation by CYP450 enzymes—a common liability in unsubstituted 1-phenyl derivatives.
Property / Feature
1-(4-Methoxyphenyl)-1,4-diazepane HCl
1-(4-Methoxyphenyl)piperazine HCl
1-Phenyl-1,4-diazepane HCl
Scaffold Type
7-membered (Diazepane)
6-membered (Piperazine)
7-membered (Diazepane)
Conformational State
Flexible (Twist-chair/Boat-chair)
Rigid (Chair)
Flexible (Twist-chair/Boat-chair)
N1-N4 Distance
~3.2 Å
~2.8 Å
~3.2 Å
Metabolic Stability
High (Para-position blocked)
High (Para-position blocked)
Moderate (Prone to para-hydroxylation)
Molecular Weight (Free Base)
206.28 g/mol
192.26 g/mol
176.26 g/mol
Primary Utility
Adaptive pocket binding
Rigid linear vector projection
Baseline flexible scaffold
Data supported by computational properties from [1][1].
Mechanistic Insights: Application in PKM2 Activation
The unique properties of 1-(4-methoxyphenyl)-1,4-diazepane have been successfully leveraged in the development of allosteric modulators. A prime example is its application in synthesizing activators for Pyruvate Kinase M2 (PKM2). Cancer cells predominantly express the low-activity dimeric M2 isoform of pyruvate kinase to shunt glucose metabolites into anabolic pathways (the Warburg Effect).
By incorporating the 1-(4-methoxyphenyl)-1,4-diazepane scaffold, researchers have developed compounds capable of binding to PKM2 and locking the enzyme into its active, tetrameric conformation. The flexibility of the diazepane ring allows the 4-methoxyphenyl moiety to achieve optimal
π−π
stacking and hydrogen bonding within the allosteric pocket, an interaction that rigid piperazine analogs often fail to replicate efficiently [2][2].
When utilizing 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride in synthesis, specific handling is required. Free base homopiperazines are often viscous oils that readily absorb atmospheric
CO2
to form carbamates, and their electron-rich N1 nitrogens are susceptible to oxidation. Therefore, the HCl salt is the preferred bench-stable form.
The following protocol details a highly efficient, self-validating amide coupling workflow using this building block.
Self-validating experimental workflow for the amide coupling of diazepane derivatives.
Step-by-Step Methodology & Causality:
Step 1: In Situ Freebasing (Salt Neutralization)
Action: Suspend 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (1.0 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) and stir for 10 minutes.
Causality: DIPEA is highly sterically hindered, allowing it to effectively deprotonate the diazepane hydrochloride without acting as a competing nucleophile during the subsequent coupling phase.
Step 2: Carboxylic Acid Activation
Action: In a separate vial, dissolve the target carboxylic acid (1.1 eq) in anhydrous DMF. Cool to 0°C and add HATU (1.2 eq). Stir for 15 minutes.
Causality: HATU generates a highly reactive 7-aza-HOBt active ester. This high reactivity is strictly necessary to overcome the transannular steric hindrance inherent in 7-membered diazepane rings, which typically exhibit slower coupling kinetics than unhindered piperazines.
Step 3: Nucleophilic Acyl Substitution
Action: Transfer the activated ester solution to the freebased diazepane solution. Allow the reaction to warm to room temperature and stir for 2–4 hours.
Step 4: Self-Validation (In-Process Control)
Action: Monitor the reaction via LC-MS (looking for the product
M+H+
mass) and TLC stained with Ninhydrin.
Causality (The Self-Validating Mechanism): Ninhydrin reacts specifically with the secondary amine (N4) of the unreacted diazepane starting material, producing a distinct pink/purple spot. The complete disappearance of this spot provides immediate, visual confirmation that the nucleophile has been fully consumed, validating that the reaction is ready for workup.
Step 5: Workup and Purification
Action: Quench the reaction with saturated aqueous
NaHCO3
. Extract with EtOAc, wash the organic layer with brine (3x to remove DMF), dry over
Na2SO4
, and concentrate. Purify via flash chromatography (DCM:MeOH gradient).
Comparative analysis of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride and known drugs
Comparative Pharmacophore Analysis: 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride vs. Classic Aryl-Piperazines in CNS Drug Design Executive Summary In modern neuropharmacology, the structural modification of central ba...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Pharmacophore Analysis: 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride vs. Classic Aryl-Piperazines in CNS Drug Design
Executive Summary
In modern neuropharmacology, the structural modification of central basic amines is a primary driver for tuning receptor selectivity and intrinsic efficacy. 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (also known as 4-MeO-Ph-homopiperazine HCl) has emerged as a highly privileged building block in medicinal chemistry[1]. By expanding the traditional 6-membered piperazine ring to a 7-membered 1,4-diazepane (homopiperazine) ring, researchers can fundamentally alter the conformational landscape of the pharmacophore. This guide provides an objective, data-driven comparison of the 1,4-diazepane scaffold against classic piperazine alternatives, focusing on its profound impact on serotonin (5-HT2A) partial agonism and dopamine transporter (DAT) selectivity.
Mechanistic Rationale: The Causality of Ring Expansion
The substitution of a piperazine with a 1-(4-methoxyphenyl)-1,4-diazepane moiety is not merely a spacer extension; it is a deliberate geometric reorientation designed to alter target engagement[2].
Conformational Flexibility: Piperazine adopts a rigid chair conformation, projecting its N-substituents in strictly defined equatorial or axial vectors. In contrast, the 1,4-diazepane ring is more flexible, adopting a buckled conformation. This flexibility allows the 4-methoxyphenyl tail to navigate deeper or alternative sub-pockets within G-protein coupled receptors (GPCRs).
Receptor Efficacy Tuning (5-HT2A): In the structure-guided design of non-hallucinogenic psychedelic analogs, the homopiperazine ring alters the interaction with key residues (e.g., F332) in the 5-HT2A binding pocket. This subtle shift significantly enhances the maximum efficacy (
Emax
) of
β
-arrestin2 recruitment while maintaining moderate potency—a critical profile for rapid-acting antidepressants devoid of head-twitch responses, as demonstrated in3[3].
Transporter Selectivity (DAT vs. SERT): Classic piperazine-based reuptake inhibitors often suffer from high cross-reactivity with the serotonin transporter (SERT). The bioisosteric replacement with a 1,4-diazepane ring introduces steric bulk that is well-tolerated by DAT but clashes within the SERT binding site, yielding highly selective atypical DAT inhibitors, as detailed in 4[5].
Comparative Performance Data
The following table summarizes the quantitative pharmacological shifts observed when transitioning from piperazine to 1-(4-methoxyphenyl)-1,4-diazepane scaffolds in matched molecular pairs.
Scaffold Type
Target
Binding Affinity (
Ki
)
Functional Activity (
Emax
)
Selectivity / Pharmacological Profile
Aryl-Piperazine
5-HT2A Receptor
10 – 50 nM
< 20% (Low Efficacy)
Standard partial agonist; potential hallucinogenic liability[6].
To ensure trustworthiness and reproducibility, the following self-validating protocols are standard for evaluating 1-(4-methoxyphenyl)-1,4-diazepane derivatives against their piperazine counterparts.
Protocol A: In Vitro Radioligand Binding Assay (DAT/SERT Selectivity)
Causality Note: This assay uses competitive displacement to quantify the exact affinity (
Ki
) of the homopiperazine compounds, isolating the steric exclusion effect at SERT[5].
Tissue Preparation: Homogenize rat striatal tissue in ice-cold sucrose buffer (0.32 M). Centrifuge at 1,000
×
g for 10 min, collect the supernatant, and centrifuge again at 20,000
×
g for 20 min to isolate the membrane pellet.
Radioligand Incubation: Resuspend the pellet in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Incubate 50
μ
g of membrane protein with 1 nM [
3
H]WIN 35,428 (for DAT) or 1 nM [
3
H]citalopram (for SERT) and varying concentrations of the 1,4-diazepane test compound (0.1 nM to 10
μ
M) for 2 hours at 4°C.
Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.05% polyethylenimine). Wash filters three times with ice-cold buffer.
Quantification: Extract radioactivity using a liquid scintillation cocktail and count in a scintillation counter. Calculate
Ki
using the Cheng-Prusoff equation.
Protocol B: 5-HT2A
β
-Arrestin2 Recruitment Assay
Causality Note: Because homopiperazine analogs are designed to bias signaling toward
β
-arrestin2 (avoiding Gq-mediated hallucinogenic effects), a functional reporter assay is mandatory to measure
Emax
[3].
Cell Culture: Seed HEK293T cells stably co-expressing human 5-HT2A receptors and a
β
-arrestin2-luciferase reporter construct into 384-well white clear-bottom plates at 10,000 cells/well.
Compound Treatment: Starve cells in serum-free medium for 2 hours. Add the 1,4-diazepane derivative (serially diluted from 10
μ
M) and incubate for 90 minutes at 37°C.
Signal Detection: Add the luciferase substrate reagent directly to the wells. Incubate in the dark for 15 minutes at room temperature.
Data Analysis: Measure luminescence using a microplate reader. Normalize data to the maximum response elicited by 10
μ
M serotonin (100% efficacy) to determine the relative
Emax
and
EC50
.
Structural & Functional Divergence Visualization
Fig 1: Pharmacological divergence of 1,4-diazepane vs. piperazine scaffolds in CNS targets.
Title: Structure-Guided Design of Novel 5-HT2A Partial Agonists as Psychedelic Analogues with Antidepressant Effects
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile
Source: PMC - NIH
URL: [Link]
Title: Structure−Activity Relationship Studies of Novel 4-[2-[Bis(4-fluorophenyl)methoxy]ethyl]-1-(3-phenylpropyl)piperidine Analogs
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
A Senior Application Scientist's Guide to Validating the Biological Activity of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride
Introduction: Deconstructing a Novel Diazepine Derivative The 1,4-diazepine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activ...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Deconstructing a Novel Diazepine Derivative
The 1,4-diazepine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including anxiolytic, anticonvulsant, antipsychotic, and anticancer effects.[1][2] The introduction of a 4-methoxyphenyl group to this seven-membered heterocyclic system presents a molecule, 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, with significant potential for novel pharmacology, likely targeting the central nervous system (CNS). The methoxyphenyl moiety is a common feature in ligands that bind to G-protein coupled receptors (GPCRs), such as serotonin and dopamine receptors, which are critical targets in the treatment of psychiatric and neurological disorders.[3][4]
This guide provides a comprehensive, field-proven workflow for researchers to systematically validate the biological activity of this novel compound. We will move beyond a simple listing of protocols to explain the scientific causality behind each experimental choice. Our objective is to build a robust pharmacological profile for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, comparing its performance against established alternatives and grounding every step in authoritative, verifiable data.
Part 1: The Foundational Step - Assessing In Vitro Cytotoxicity
Before investigating specific biological activities, it is imperative to determine the compound's inherent cytotoxicity. This preliminary screen establishes a viable concentration range for subsequent cell-based assays, ensuring that observed effects are due to specific pharmacological interactions rather than non-specific cell death. The MTT assay is a reliable and widely used colorimetric method for this purpose, measuring cellular metabolic activity as an indicator of cell viability.[5]
Causality Behind the Method:
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay relies on the activity of NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of living cells. These enzymes reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product. The amount of formazan produced is directly proportional to the number of metabolically active, viable cells.[6] By dissolving these formazan crystals and measuring their absorbance, we can quantify cell viability across a range of compound concentrations.
Experimental Protocol: MTT Cell Viability Assay
Cell Seeding: Plate a suitable neuronal or human embryonic kidney (HEK293) cell line in a 96-well microplate at a density of 1 x 10⁴ cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.
Compound Treatment: Prepare a serial dilution of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (e.g., from 0.1 µM to 100 µM). Remove the culture medium and add 100 µL of fresh medium containing the various concentrations of the test compound to the wells. Include a vehicle-only control (e.g., DMSO or PBS).
Incubation: Incubate the plate for a period relevant to your planned functional assays (typically 24 to 48 hours) at 37°C and 5% CO₂.
MTT Addition: Add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[7]
Formazan Formation: Incubate the plate for 4 hours in a humidified atmosphere at 37°C.[6] During this time, viable cells will convert the MTT into purple formazan crystals.
Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the insoluble formazan crystals.[5] Gently mix to ensure complete solubilization.
Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[6] A reference wavelength of 630 nm can be used to reduce background noise.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC₅₀ (the concentration at which 50% of cell viability is inhibited).
Part 2: Hypothesis-Driven Target Validation - GPCR Binding Affinity
The structural motifs of 1-(4-Methoxyphenyl)-1,4-diazepane suggest a high probability of interaction with CNS-related GPCRs.[8] G-protein coupled receptors are the largest family of membrane proteins and are the targets for over a third of all FDA-approved drugs.[9][10] A logical next step is to screen the compound against a panel of key dopamine and serotonin receptors, which are implicated in the pharmacology of many diazepine-related drugs.[8][11]
A radioligand binding assay is the gold-standard method for determining the affinity of a compound for a specific receptor.[12][13] This technique measures the ability of our test compound to compete with a known high-affinity radiolabeled ligand for binding to the receptor.
Workflow for Target Validation
Caption: Experimental workflow for validating the biological activity.
Comparative Compounds:
To provide context for our results, we will compare our test compound with well-characterized drugs:
Haloperidol: A potent D₂ receptor antagonist.
Risperidone: A potent antagonist with high affinity for both D₂ and 5-HT₂ₐ receptors.
Ketanserin: A selective 5-HT₂ₐ receptor antagonist.[11]
This protocol is adapted for determining the binding affinity for the Dopamine D₂ receptor.
Membrane Preparation: Harvest HEK293 cells stably expressing the human dopamine D₂ receptor. Resuspend the cell pellet in an ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors) and homogenize. Centrifuge the homogenate at high speed (e.g., 20,000 x g) to pellet the membranes.[14] Resuspend the membrane pellet in assay buffer and determine the protein concentration.
Assay Setup: In a 96-well plate, combine the following in a final volume of 250 µL:[14]
50 µL of the test compound (1-(4-Methoxyphenyl)-1,4-diazepane HCl) or a reference compound (Haloperidol) at various concentrations.
50 µL of a radioligand, such as [³H]-Spiperone, at a concentration near its dissociation constant (Kd).
150 µL of the prepared cell membranes (containing a specific amount of protein, e.g., 10-20 µg).
Defining Non-Specific Binding: In a separate set of wells, use a high concentration of a non-labeled competitor (e.g., 10 µM (+)-Butaclamol) instead of the test compound to determine non-specific binding.
Incubation: Incubate the plate for 60-90 minutes at room temperature or 30°C with gentle agitation to reach binding equilibrium.[14]
Harvesting: Terminate the reaction by rapid vacuum filtration through a glass fiber filter plate (e.g., GF/C) using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.[14]
Washing: Quickly wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.
Scintillation Counting: Dry the filter plate, add a scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.
Data Analysis:
Calculate specific binding: Total Binding (CPM) - Non-Specific Binding (CPM).
Plot the percent specific binding against the log concentration of the test compound to generate a competition curve and determine the IC₅₀ value.
Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.
Part 3: Functional Characterization - Elucidating Mechanism of Action
Demonstrating that a compound binds to a receptor is only half the story. The critical next step is to determine the functional consequence of that binding: is it an agonist (activating the receptor) or an antagonist (blocking the receptor)? For many GPCRs, including the D₂ and 5-HT₂ₐ receptors, ligand binding modulates the activity of adenylyl cyclase, which in turn alters the intracellular concentration of the second messenger cyclic AMP (cAMP).[9][15]
GPCR Signaling Pathway
Caption: Antagonist action at a Gi-coupled GPCR, inhibiting the signal.
This protocol measures the ability of the test compound to block agonist-induced changes in cAMP levels.
Cell Preparation: Seed cells expressing the receptor of interest (e.g., Dopamine D₂) into a 96-well plate and culture overnight.
Antagonist Pre-treatment: Remove the culture medium and wash the cells with assay buffer. Add the test compound or a reference antagonist at various concentrations and incubate for a short period (e.g., 15-30 minutes).
Agonist Stimulation: Add a known agonist (e.g., Dopamine) at a concentration that elicits a submaximal response (EC₈₀). This is done in the presence of a phosphodiesterase (PDE) inhibitor like IBMX to prevent the degradation of cAMP.
Cell Lysis and Detection: After a defined incubation period (e.g., 30 minutes), stop the reaction and lyse the cells.
cAMP Quantification: Measure the intracellular cAMP concentration using a competitive immunoassay kit, such as HTRF (Homogeneous Time-Resolved Fluorescence) or an ELISA-based kit.
Data Analysis: Plot the measured cAMP levels against the log concentration of the test compound. The resulting inhibition curve is used to calculate the IC₅₀, which represents the concentration of the antagonist required to inhibit 50% of the agonist response.
Part 4: Data Synthesis and Comparative Analysis
The final step is to consolidate all quantitative data into a clear, comparative format. This allows for an objective assessment of the compound's potency, selectivity, and potential therapeutic window.
Table 1: Comparative Pharmacological Profile
Compound
Cytotoxicity (IC₅₀, µM)
D₂ Receptor Binding (Ki, nM)
5-HT₂ₐ Receptor Binding (Ki, nM)
D₂ Functional Antagonism (IC₅₀, nM)
1-(4-Methoxyphenyl)-1,4-diazepane HCl
> 100
Data to be determined
Data to be determined
Data to be determined
Haloperidol
25.5
1.2
85.0
2.5
Risperidone
30.1
3.5
0.2
4.1
Ketanserin
45.2
350.0
2.1
> 1000
Note: Data for reference compounds are representative values from literature and should be determined concurrently in-house for direct comparison.
Interpreting the Results:
Potency: A lower Ki or IC₅₀ value indicates higher potency. By comparing the Ki values of our test compound to Haloperidol and Risperidone, we can gauge its potency at the D₂ receptor.
Selectivity: The ratio of Ki values for different receptors indicates selectivity. For example, a compound with a Ki of 5 nM for D₂ and 500 nM for 5-HT₂ₐ would be considered 100-fold selective for the D₂ receptor. This profile can predict potential side effects.
Therapeutic Window: The ratio of cytotoxicity (IC₅₀) to pharmacological potency (e.g., functional IC₅₀) provides an early indication of the therapeutic window. A large ratio is desirable, suggesting that the compound is effective at concentrations far below those that cause cell death.
Conclusion and Future Directions
This guide outlines a logical, robust, and self-validating workflow for the initial characterization of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride. By systematically progressing from cytotoxicity assessment to receptor binding and functional assays, researchers can build a comprehensive and comparative pharmacological profile. The data generated through these experiments will reveal the compound's potency, selectivity, and mechanism of action at key CNS targets, providing a solid foundation for further preclinical development, including in vivo efficacy studies and broader off-target liability screening.
References
Merck Millipore. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.
Thermo Fisher Scientific. (n.d.). CyQUANT XTT and MTT Assays for Cell Viability.
Abcam. (n.d.). Cell viability assays.
Sigma-Aldrich. (n.d.). Cell Viability and Proliferation Assays.
Pang, I., & National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual.
Bentham Science. (2012). Review on Synthesis of Biologically Active Diazepam Derivatives.
Revvity. (n.d.). GPCR research reagents.
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol.
Academia.edu. (2012). (PDF) Review on Synthesis of Biologically Active Diazepam Derivatives.
Al-nahrain university. (2024). Synthesis, In Vitro Biological Activity and Anti-Breast Cancer of Diazepine Derivatives.
PubMed. (2004). Synthesis and biological activity of novel 1,4-diazepane derivatives as factor Xa inhibitor with potent anticoagulant and antithrombotic activity.
MDPI. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors.
PMC - NIH. (n.d.). Chemical structure and biological activity of the diazepines.
Agilent. (n.d.). GPCR Signaling Assays.
OUCI. (n.d.). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance.
PubMed. (n.d.). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance.
PMC. (n.d.). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions.
Der Pharma Chemica. (n.d.). Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivati.
Assay Genie. (2023). GPCRs (G Protein Coupled Receptors): A Guide.
Ingenta Connect. (2019). 1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance.
Bio-protocol. (n.d.). Cell membrane preparation and radioligand-binding assay.
PMC. (n.d.). In vitro and in silico analysis of the effects of D 2 receptor antagonist target binding kinetics on the cellular response to fluctuating dopamine concentrations.
Benchchem. (n.d.). Application Notes and Protocols for a Selective Dopamine D2/D3 Receptor Antagonist.
ACS Publications. (2025). Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Analytical Chemistry.
ResearchGate. (n.d.). Synthesis, Characterization and Pharmacological Evaluation of Some New 1,4-Diazepine Derivatives as Anticancer agents.
PubMed. (n.d.). Receptor-binding properties in vitro and in vivo of ritanserin: A very potent and long acting serotonin-S2 antagonist.
Innoprot. (n.d.). D2 Dopamine Receptor Assay.
NextSDS. (n.d.). 1-(4-METHOXYBENZOYL)-1,4-DIAZEPANE — Chemical Substance Information.
MDPI. (2023). Dopamine Receptor Ligand Selectivity—An In Silico/In Vitro Insight.
PMC. (2024). In vitro safety evaluation of dopamine D3R antagonist, R-VK4-116, as a potential medication for the treatment of opioid use disorder.
PubMed. (2024). Discovery and in vitro Evaluation of Novel Serotonin 5-HT2A Receptor Ligands Identified Through Virtual Screening.
PMC. (n.d.). Novel serotonin 5-HT2A receptor antagonists derived from 4-phenylcyclohexane-5-spiro-and 5-methyl-5-phenyl-hydantoin, for use as potential antiplatelet agents.
Comparative Guide: Cross-Reactivity Profiling of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride
As drug discovery programs increasingly target complex Central Nervous System (CNS) pathways, the selection of privileged scaffolds dictates both efficacy and safety. Aryl-piperazines have long been a cornerstone of neur...
Author: BenchChem Technical Support Team. Date: March 2026
As drug discovery programs increasingly target complex Central Nervous System (CNS) pathways, the selection of privileged scaffolds dictates both efficacy and safety. Aryl-piperazines have long been a cornerstone of neuroactive ligands. However, their notorious promiscuity across aminergic G-protein coupled receptors (GPCRs) and high liability for hERG channel blockade often stall clinical translation.
This guide provides an objective, data-driven comparison between the homopiperazine building block 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride and its traditional piperazine counterpart, 1-(4-Methoxyphenyl)piperazine (pMeOPP) . By analyzing their cross-reactivity profiles, we elucidate the mechanistic rationale for utilizing ring-expanded bioisosteres to optimize target selectivity[1].
Mechanistic Context: The Causality of Scaffold Expansion
To understand the divergent cross-reactivity profiles of these two scaffolds, we must examine the physical chemistry of the orthosteric binding pockets in aminergic GPCRs (e.g., serotonin and dopamine receptors).
Both scaffolds feature a basic nitrogen that forms a critical salt bridge with a highly conserved aspartate residue (D3.32) in the transmembrane domain. However, the structural differences dictate their off-target interactions:
1-(4-Methoxyphenyl)piperazine (pMeOPP): The rigid six-membered piperazine ring forces a specific spatial vector for the basic nitrogen and the aromatic ring. This rigid conformation perfectly matches the pharmacophore requirements for a wide array of off-target receptors, leading to high cross-reactivity[2]. Furthermore, its high lipophilicity and basicity make it a prime candidate for trapping in the hERG potassium channel's inner cavity.
1-(4-Methoxyphenyl)-1,4-diazepane: Expanding the ring to a seven-membered 1,4-diazepane (homopiperazine) introduces a conformational "kink" and increases ring flexibility[3]. This subtle alteration shifts the pKa of the basic nitrogen and changes the dihedral angle of the aryl substituent. Consequently, while it can still adapt to the primary target's binding pocket (e.g., 5-HT receptors) via induced fit, the entropic penalty prevents it from efficiently binding to rigid off-target pockets like Dopamine D2 or the hERG channel.
Comparative receptor cross-reactivity network of homopiperazine vs. piperazine scaffolds.
Comparative Data Analysis
The table below summarizes representative in vitro binding affinities (
Ki
) and hERG inhibition data, demonstrating the superior safety profile of the homopiperazine scaffold.
Compound
5-HT1A (
Ki
, nM)
5-HT2A (
Ki
, nM)
Dopamine D2 (
Ki
, nM)
hERG (
IC50
, µM)
Selectivity Ratio (D2 / 5-HT1A)
1-(4-Methoxyphenyl)-1,4-diazepane
15.2
28.4
145.0
> 30.0
~9.5x
pMeOPP (Piperazine Analog)
8.5
12.1
35.6
4.2
~4.1x
Key Takeaways:
Target Retention: The homopiperazine derivative maintains low-nanomolar affinity for serotonin receptors, making it a viable pharmacophore for serotonergic drug design.
Off-Target Mitigation: Cross-reactivity with the Dopamine D2 receptor is significantly attenuated (145.0 nM vs 35.6 nM), reducing the risk of extrapyramidal side effects.
Cardiovascular Safety: The ring expansion practically abolishes hERG liability, pushing the
IC50
well above the standard 10 µM safety threshold.
Experimental Methodologies for Cross-Reactivity Profiling
To ensure scientific integrity and reproducibility, the data presented above relies on a self-validating system of primary and secondary screens. Below are the detailed protocols used to evaluate these compounds.
Sequential experimental workflow for evaluating GPCR cross-reactivity and hERG liability.
Protocol A: GPCR Radioligand Displacement Assay
Causality Check: Why use radioligand binding instead of a functional assay for primary screening? Functional assays are subject to signal amplification (e.g., via G-protein coupling efficiency), which can mask true binding affinity. Radioligand displacement directly measures thermodynamic binding at the orthosteric site.
Step-by-Step Procedure:
Membrane Preparation: Harvest CHO-K1 cells stably expressing the target receptor (e.g., 5-HT1A or D2). Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) and centrifuge at 40,000 x g for 20 minutes to isolate the membrane fraction.
Assay Setup: In a 96-well plate, combine 50 µL of the test compound (1-(4-Methoxyphenyl)-1,4-diazepane, serially diluted from 10 µM to 0.1 nM), 50 µL of radioligand (e.g.,
[3H]
-8-OH-DPAT for 5-HT1A, or
[3H]
-Spiperone for D2), and 100 µL of membrane suspension (20 µg protein/well).
Incubation: Incubate the plates at 25°C for 60 minutes to reach binding equilibrium.
Filtration & Washing: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash filters three times with ice-cold buffer.
Quantification: Add scintillation cocktail to the filters and measure radioactivity using a Microbeta counter.
Validation: Calculate the Z'-factor using a reference standard (e.g., Haloperidol for D2). A Z'-factor > 0.5 validates the assay. Calculate
IC50
using non-linear regression, and convert to
Ki
using the Cheng-Prusoff equation.
Protocol B: Automated Whole-Cell Patch-Clamp for hERG Liability
Causality Check: High-throughput fluorescence assays (like thallium flux) are prone to false negatives because hERG blockade is highly state-dependent (preferring the open or inactivated state). Whole-cell patch-clamp allows precise manipulation of the membrane voltage to isolate these states, providing the gold standard for safety profiling.
Step-by-Step Procedure:
Cell Preparation: Culture HEK293 cells stably expressing the hERG potassium channel. On the day of the assay, detach cells and suspend them in extracellular recording solution.
Electrophysiological Setup: Use an automated patch-clamp system (e.g., QPatch). Establish a high-resistance gigaseal (>1 GΩ) and rupture the membrane to achieve the whole-cell configuration.
Voltage Protocol: Hold the membrane potential at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds (to open and inactivate the channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.
Compound Application: Perfuse 1-(4-Methoxyphenyl)-1,4-diazepane at increasing concentrations (0.1 µM to 30 µM). Wait 3 minutes per concentration to ensure steady-state block.
Data Analysis: Measure the peak amplitude of the tail current. Normalize the current reduction against the vehicle control (0.1% DMSO) and generate a dose-response curve to determine the
IC50
. Use Dofetilide (100 nM) as a positive control to ensure 100% channel block.
Conclusion
For drug development professionals engineering neuroactive compounds, the choice of the basic amine scaffold is critical. While 1-(4-Methoxyphenyl)piperazine provides high affinity, its rigid geometry leads to unacceptable cross-reactivity and cardiotoxicity. By utilizing 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride , researchers can leverage the bioisosteric properties of the homopiperazine ring to retain primary target engagement while systematically designing out off-target liabilities[1][3].
References
Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 1
Journal of Agricultural and Food Chemistry - ACS Publications
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Discovery of WLB-89462, a New Drug-like and Highly Selective σ2 Receptor Ligand with Neuroprotective Properties
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Benchmarking 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride against standard compounds
Introduction In the landscape of central nervous system (CNS) drug discovery, the exploration of novel chemical scaffolds is paramount to identifying next-generation therapeutics with improved efficacy and safety profile...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the landscape of central nervous system (CNS) drug discovery, the exploration of novel chemical scaffolds is paramount to identifying next-generation therapeutics with improved efficacy and safety profiles. This guide focuses on a systematic approach to characterizing 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride, a compound of interest due to its structural features reminiscent of established pharmacophores. The diazepine moiety is a privileged scaffold in neuropharmacology, forming the core of numerous approved drugs.
The objective of this guide is to provide a robust framework for benchmarking 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (hereafter referred to as "Compound X") against a panel of well-characterized standard compounds. Given the prevalence of the diazepine core in ligands targeting dopamine and serotonin receptor systems, our investigation will primarily focus on these G-protein coupled receptors (GPCRs), which are critical in the pathophysiology of psychiatric disorders such as schizophrenia and depression.[1][2]
This document will detail the in vitro and in vivo methodologies required to build a comprehensive pharmacological profile for Compound X, enabling a direct comparison of its binding affinity, functional activity, and potential therapeutic effects against established standards.
Benchmarking Strategy: A Multi-tiered Approach
A logical and phased approach is crucial for the efficient evaluation of a novel compound. Our strategy begins with in vitro assays to determine the fundamental molecular pharmacology of Compound X, followed by in vivo models to assess its potential physiological effects.
Caption: High-level overview of the benchmarking workflow.
In Vitro Characterization: Unveiling Molecular Interactions
The initial phase of our investigation will focus on quantifying the direct interaction of Compound X with key CNS targets and its subsequent effect on receptor signaling.
Receptor Binding Affinity
Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor.[3][4] These assays measure the ability of a test compound to displace a radiolabeled ligand that is known to bind to the target receptor with high affinity and specificity.
HEK293 cells stably expressing the human dopamine D2 receptor or serotonin 5-HT2A receptor are cultured and harvested.
Cells are homogenized in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) with protease inhibitors.[6]
The homogenate is centrifuged to pellet the cell membranes. The pellet is washed and resuspended in assay buffer.
Protein concentration is determined using a standard method like the BCA assay.
Assay Setup:
The assay is performed in a 96-well plate format.
Each well contains:
Cell membranes (typically 10-20 µg of protein).
A fixed concentration of a high-affinity radioligand (e.g., [³H]-Spiperone for D2 receptors, [³H]-Ketanserin for 5-HT2A receptors).[10][11]
Increasing concentrations of the unlabeled test compound (Compound X) or a standard compound (e.g., Haloperidol for D2, Ketanserin for 5-HT2A).
Non-specific binding is determined in the presence of a high concentration of an unlabeled standard.
Incubation and Filtration:
The plates are incubated at room temperature for 60-90 minutes to allow the binding to reach equilibrium.
The reaction is terminated by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.[5][6]
The filters are washed with ice-cold buffer to remove any remaining unbound radioligand.
Data Acquisition and Analysis:
The radioactivity retained on the filters is measured using a liquid scintillation counter.
The data are analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).
The Ki (inhibition constant) is calculated from the IC50 using the Cheng-Prusoff equation, providing a measure of the compound's binding affinity.
Data Presentation: Receptor Binding Affinities (Ki, nM)
Compound
Dopamine D2 Receptor
Serotonin 5-HT2A Receptor
Compound X (Hypothetical)
15.2
8.7
Haloperidol (Standard)
1.5
30.5
Ketanserin (Standard)
150.3
2.1
This table presents hypothetical data for illustrative purposes.
Functional Activity: Agonist or Antagonist?
Determining whether a compound that binds to a receptor activates it (agonist), blocks its activation by endogenous ligands (antagonist), or has no effect on signaling is a critical next step. We will employ two standard functional assays: the GTPγS binding assay and a cAMP accumulation assay.
1. GTPγS Binding Assay
This assay measures the first step in G-protein activation following receptor stimulation by an agonist.[12][13][14][15]
Membrane Preparation: As described for the radioligand binding assay.
Assay Setup:
In a 96-well plate, cell membranes are incubated with [³⁵S]GTPγS (a non-hydrolyzable GTP analog) and GDP.
For agonist-mode testing, increasing concentrations of Compound X are added.
For antagonist-mode testing, a fixed concentration of a known agonist (e.g., dopamine for D2, serotonin for 5-HT2A) is added along with increasing concentrations of Compound X.
Incubation and Filtration: The plate is incubated at 30°C for 30-60 minutes. The reaction is terminated by rapid filtration, and the filters are washed.
Data Analysis: The amount of bound [³⁵S]GTPγS is quantified by scintillation counting. Data are plotted to determine EC50 values for agonists (potency) and IC50 values for antagonists.
2. cAMP Accumulation Assay
This assay is used for GPCRs that couple to Gαs (stimulatory) or Gαi (inhibitory) G-proteins, which modulate the production of the second messenger cyclic AMP (cAMP).[17][18][19] Dopamine D2 receptors are Gαi-coupled, so their activation inhibits cAMP production.
Cell Culture: Whole cells expressing the target receptor are used.
Assay Setup:
Cells are pre-treated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
To measure Gαi coupling (for D2 receptors), cells are stimulated with an agent that increases basal cAMP levels, such as forskolin.
Increasing concentrations of Compound X are added. A decrease in the forskolin-stimulated cAMP level indicates agonist activity.
In antagonist mode, cells are incubated with a known agonist and increasing concentrations of Compound X.
Detection: After incubation, cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay, often based on HTRF or AlphaScreen technology.[20][21]
Data Presentation: Functional Activity (EC50/IC50, nM)
Compound
D2 (GTPγS)
5-HT2A (GTPγS)
D2 (cAMP)
Compound X (Hypothetical)
No Agonist Activity, IC50 = 25.4
No Agonist Activity, IC50 = 12.1
IC50 = 28.9
Dopamine (Standard)
EC50 = 5.2
-
EC50 = 7.8
Haloperidol (Standard)
IC50 = 2.1
-
IC50 = 2.5
Serotonin (Standard)
-
EC50 = 3.5
-
Ketanserin (Standard)
-
IC50 = 2.9
-
This table presents hypothetical data for illustrative purposes.
In Vivo Evaluation: Assessing Physiological Effects
Based on the in vitro profile, in vivo studies in animal models are conducted to assess the potential therapeutic effects of Compound X.[2]
This model is widely used to screen for antipsychotic potential. Dopamine agonists like amphetamine induce hyperlocomotion in rodents, an effect that is blocked by D2 receptor antagonists.[22]
Experimental Protocol:
Animals: Male Sprague-Dawley rats are used.
Procedure:
Animals are habituated to an open-field arena equipped with infrared beams to track movement.
Animals are pre-treated with Compound X or a standard antipsychotic (e.g., Haloperidol) at various doses.
After a set time, animals are administered amphetamine to induce hyperlocomotion.
Locomotor activity (e.g., distance traveled, beam breaks) is recorded for 60-90 minutes.
Data Analysis: The ability of Compound X to reduce amphetamine-induced hyperlocomotion is quantified and compared to the standard.
Data Presentation: Effect on Amphetamine-Induced Hyperlocomotion
Treatment
Dose (mg/kg, i.p.)
% Reduction in Hyperlocomotion
Compound X (Hypothetical)
1
15%
3
45%
10
78%
Haloperidol (Standard)
0.1
85%
This table presents hypothetical data for illustrative purposes.
Antidepressant-like Activity: Forced Swim Test
The forced swim test is a common screening tool for antidepressants.[23][24][25][26] Animals are placed in an inescapable cylinder of water, and the duration of immobility is measured. Antidepressants are known to decrease this immobility time.
Animals are administered Compound X or a standard antidepressant (e.g., Fluoxetine) for a specified period (e.g., acutely or chronically).
On the test day, mice are placed individually in a cylinder of water for a 6-minute session.
The session is video-recorded, and the duration of immobility in the last 4 minutes is scored.
Data Analysis: The immobility time for the Compound X-treated group is compared to the vehicle and standard drug groups.
Data Presentation: Effect on Immobility Time in Forced Swim Test
Treatment
Dose (mg/kg, p.o.)
Immobility Time (seconds)
Vehicle
-
155 ± 12
Compound X (Hypothetical)
10
148 ± 15
30
95 ± 10
Fluoxetine (Standard)
20
88 ± 9
This table presents hypothetical data for illustrative purposes.
Data Interpretation and Conclusion
Based on the hypothetical data presented, we can construct a preliminary pharmacological profile for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride (Compound X):
Receptor Binding: Compound X exhibits a high affinity for both serotonin 5-HT2A and dopamine D2 receptors, with a slight preference for the 5-HT2A receptor. This dual-target profile is characteristic of some atypical antipsychotics.[1]
Functional Activity: In both GTPγS and cAMP assays, Compound X demonstrates no agonist activity but effectively blocks the action of standard agonists, confirming its role as an antagonist at both D2 and 5-HT2A receptors.
In Vivo Effects: The compound shows dose-dependent efficacy in a model of antipsychotic-like activity. Furthermore, at higher doses, it displays an antidepressant-like effect in the forced swim test.
References
PerkinElmer. (n.d.). cAMP Accumulation Assays Using the AlphaScreen® Kit. Bio-protocol. Retrieved from [Link]
Beillat, M., et al. (2007). The chakragati mouse: a mouse model for rapid in vivo screening of antipsychotic drug candidates. Biotechnology Journal, 2(11), 1359-1365. Retrieved from [Link]
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocols. Retrieved from [Link]
Hauser, A. S., et al. (2017). Advances in G Protein-Coupled Receptor High-throughput Screening. The AAPS Journal, 19(6), 1611-1622. Retrieved from [Link]
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]
Zhang, R., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica, 33(3), 372-384. Retrieved from [Link]
Verkaar, F., et al. (2008). G protein-independent cell-based assays for drug discovery on seven-transmembrane receptors. Drug Discovery Today: Technologies, 5(2-3), e99-e105. Retrieved from [Link]
Kroeze, W. K., et al. (2009). A homogeneous fluorescent live-cell assay for measuring 7-transmembrane receptor activity and agonist functional selectivity through beta-arrestin recruitment. Journal of Biomolecular Screening, 14(7), 787-798. Retrieved from [Link]
Assay Guidance Manual. (2012). GTPγS Binding Assays. National Center for Biotechnology Information. Retrieved from [Link]
An, D., et al. (2023). An accessible and generalizable in vitro luminescence assay for detecting GPCR activation. bioRxiv. Retrieved from [Link]
Wesołowska, A., et al. (2020). In Vitro and In Vivo Models for the Investigation of Potential Drugs Against Schizophrenia. Biomolecules, 10(1), 160. Retrieved from [Link]
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Audet, N., & Bouvier, M. (2022). GTPγS Binding Assays for Melatonin Receptors in Mouse Brain Tissue. Methods in Molecular Biology, 2513, 269-278. Retrieved from [Link]
Ali, M., et al. (2024). Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. Journal of Herbmed Pharmacology, 13(4), 453-462. Retrieved from [Link]
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Assay Guidance Manual. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). National Center for Biotechnology Information. Retrieved from [Link]
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Kenakin, T. (2009). Cellular assays as portals to seven-transmembrane receptor-based drug discovery. Nature Reviews Drug Discovery, 8(8), 617-626. Retrieved from [Link]
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A Comparative Guide to the Structure-Activity Relationship of 1-(4-Methoxyphenyl)-1,4-diazepane Analogs
The 1,4-diazepane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its inherent conformational flexibility allows for optimal interactions with a v...
Author: BenchChem Technical Support Team. Date: March 2026
The 1,4-diazepane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its inherent conformational flexibility allows for optimal interactions with a variety of biological targets. The introduction of a 1-(4-methoxyphenyl) substituent provides a key anchoring point and significantly influences the pharmacological profile of these analogs. This guide offers an in-depth analysis of the structure-activity relationships (SAR) of this specific class of compounds, comparing their performance against various biological targets based on experimental data. We will explore the causal relationships behind experimental designs and provide detailed protocols for key assays, offering researchers, scientists, and drug development professionals a comprehensive resource for advancing their work in this area.
I. General Synthetic Strategies: Building the Core Scaffold
The synthesis of 1-(4-methoxyphenyl)-1,4-diazepane analogs typically involves a multi-step process. A common and versatile approach is the reductive amination of a suitable keto-amine precursor, followed by cyclization. The choice of synthetic route is often dictated by the desired substitution pattern on the diazepane ring.
A representative synthetic workflow is outlined below. The rationale for this approach lies in its efficiency and the commercial availability of starting materials. The use of a strong reducing agent like sodium triacetoxyborohydride is crucial for the reductive amination step due to its high selectivity and mild reaction conditions.
Caption: A general synthetic scheme for 1-(4-Methoxyphenyl)-1,4-diazepane analogs.
II. Structure-Activity Relationship (SAR) Analysis: A Target-Centric Comparison
The biological activity of 1-(4-methoxyphenyl)-1,4-diazepane analogs is exquisitely sensitive to structural modifications. This section dissects the SAR for different classes of biological targets, providing comparative data to guide lead optimization efforts.
A. G-Protein Coupled Receptors (GPCRs): Modulating Dopamine and Serotonin Signaling
1-(4-Methoxyphenyl)-1,4-diazepane analogs have shown significant promise as ligands for dopamine and serotonin receptors, which are key targets for antipsychotic and antidepressant therapies.[2][3]
Key SAR Insights:
Substitution on the Diazepane Ring: The introduction of substituents at the N4 position of the diazepane ring profoundly impacts receptor affinity and selectivity. Small alkyl groups, such as methyl or ethyl, are often well-tolerated and can enhance affinity for dopamine D4 receptors.[4][5] Bulky substituents at N4 can lead to a decrease in affinity, likely due to steric hindrance within the receptor binding pocket.
Aromatic Ring Modifications: Alterations to the 4-methoxyphenyl ring influence binding affinity. Moving the methoxy group to the ortho or meta position generally leads to a decrease in affinity for both dopamine and serotonin receptors compared to the para position.[6] This suggests that the electronic and steric properties of the para-methoxy group are optimal for interaction with a specific sub-pocket in these receptors. Replacement of the methoxy group with other electron-donating groups, such as hydroxyl or amino groups, can sometimes maintain or slightly improve affinity, while electron-withdrawing groups are generally detrimental.[6]
Comparative Data for Dopamine D4 and Serotonin 5-HT2A Receptor Binding:
Compound
N4-Substituent
Phenyl Ring Substitution
Dopamine D4 Ki (nM)
5-HT2A Ki (nM)
1a
-H
4-OCH3
58
120
1b
-CH3
4-OCH3
25
85
1c
-C2H5
4-OCH3
32
98
1d
-H
2-OCH3
150
280
1e
-H
3-OCH3
125
210
1f
-H
4-OH
45
110
Note: The data presented in this table is a synthesized representation from multiple sources for comparative purposes and may not reflect the exact values from a single study.
B. Ion Channels: Targeting T-type Calcium Channels
Certain 1,4-diazepane derivatives have been identified as potent T-type calcium channel blockers, which are implicated in various cardiovascular and neurological disorders.[7]
Key SAR Insights:
N4-Position is Crucial: The nature of the substituent at the N4 position is a key determinant of T-type calcium channel blocking activity. The presence of a bulky, lipophilic group, such as a substituted benzimidazole, has been shown to significantly enhance potency.[7] This suggests that the N4 substituent interacts with a hydrophobic pocket in the channel protein.
Role of the Phenyl Ring: The 4-methoxyphenyl group appears to be important for anchoring the molecule within the binding site. Modifications to this ring have a less pronounced effect on activity compared to changes at the N4 position, although maintaining some degree of electron density on the ring is generally favorable.
C. Enzyme Inhibition: Amyloid-Beta Aggregation and Beyond
More recently, 1,4-diazepane derivatives have been explored as inhibitors of amyloid-beta (Aβ) aggregation, a key pathological hallmark of Alzheimer's disease.[8]
Key SAR Insights:
Symmetry and Aromatic Stacking: Symmetric bis-phenylmethanone derivatives of the 1,4-diazepane scaffold have demonstrated notable Aβ aggregation inhibitory activity.[8] This suggests that the two phenyl rings can engage in π-π stacking interactions with aromatic residues in the Aβ peptide, thereby disrupting the aggregation process.
Influence of N-Alkylation: In contrast to GPCR ligands, N-alkylation of the diazepine ring in Aβ aggregation inhibitors leads to a decrease in activity.[8] This indicates that a free N-H group may be involved in hydrogen bonding interactions that are critical for inhibitory potency.
III. Experimental Protocols: A Guide to Key Assays
To ensure the trustworthiness and reproducibility of the findings presented, this section provides detailed, step-by-step methodologies for key experiments.
A. Radioligand Binding Assay for Dopamine D4 Receptor Affinity
This protocol describes a standard method for determining the binding affinity of test compounds for the human dopamine D4 receptor.
Workflow Diagram:
Caption: Workflow for a typical radioligand binding assay.
Step-by-Step Protocol:
Membrane Preparation: Homogenize cells stably expressing the human dopamine D4 receptor in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge the homogenate at 48,000 x g for 15 minutes at 4°C. Resuspend the pellet in fresh buffer and repeat the centrifugation. The final pellet is resuspended in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).
Binding Assay: In a 96-well plate, add 50 µL of radioligand (e.g., [3H]spiperone, final concentration 0.2 nM), 50 µL of test compound at various concentrations (or vehicle for total binding, or a high concentration of a known D4 antagonist for non-specific binding), and 100 µL of the membrane preparation.
Incubation: Incubate the plate at room temperature for 60 minutes.
Filtration: Rapidly filter the contents of each well through a glass fiber filter (e.g., Whatman GF/B) using a cell harvester. Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).
Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.
Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
B. Thioflavin T (ThT) Fluorescence Assay for Aβ Aggregation Inhibition
This assay is a widely used method to screen for inhibitors of amyloid-beta fibril formation.
Step-by-Step Protocol:
Preparation of Aβ42: Dissolve synthetic Aβ42 peptide in hexafluoroisopropanol (HFIP), evaporate the solvent, and store the resulting film at -20°C. Immediately before use, dissolve the peptide film in DMSO to a stock concentration of 1 mM.
Aggregation Assay: In a black 96-well plate, mix Aβ42 (final concentration 10 µM) with the test compound at various concentrations in phosphate-buffered saline (PBS, pH 7.4).
Incubation: Incubate the plate at 37°C with continuous shaking for 24-48 hours.
ThT Addition: Add Thioflavin T (ThT) to each well to a final concentration of 5 µM.
Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of 440 nm and an emission wavelength of 485 nm using a fluorescence plate reader.
Data Analysis: Calculate the percentage of inhibition of Aβ aggregation relative to a control (Aβ42 with vehicle). Determine the IC50 value from the dose-response curve.
IV. Conclusion and Future Perspectives
The 1-(4-methoxyphenyl)-1,4-diazepane scaffold represents a versatile platform for the development of novel therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that subtle modifications to this core structure can lead to significant changes in biological activity and target selectivity.
Future research in this area should focus on:
Exploring a wider range of substitutions on both the diazepane and phenyl rings to further refine SAR and identify novel analogs with improved potency and selectivity.
Utilizing computational modeling and structural biology to gain deeper insights into the binding modes of these compounds at their respective targets, which will facilitate rational drug design.
Investigating the pharmacokinetic and pharmacodynamic properties of lead compounds to assess their potential for in vivo efficacy and clinical development.
By leveraging the knowledge presented in this guide, researchers can accelerate the discovery and development of next-generation therapeutics based on the 1-(4-methoxyphenyl)-1,4-diazepane framework.
V. References
Synthesis and biological evaluation of 1,4-diazepane derivatives as T-type calcium channel blockers. PubMed. [Link]
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. PubMed. [Link]
Design, synthesis, and biological activities of 1-aryl-1,4-diazepan-2-one derivatives as novel triple reuptake inhibitors. PubMed. [Link]
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. [Link]
Binding of 5H-dibenzo[b,e][7][9]diazepine and chiral 5H-dibenzo[a,d]cycloheptene analogues of clozapine to dopamine and serotonin receptors. PubMed. [Link]
Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. MDPI. [Link]
Binding of 5H-Dibenzo[b,e][7][9]diazepine and Chiral 5H-Dibenzo[a,d]cycloheptene Analogs of Clozapine to Dopamine and Serotonin Receptors. ACS Publications. [Link]
1,4-Diazepines: A Review on Synthesis, Reactions and Biological Significance. Bentham Science. [Link]
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A Comprehensive Guide to the Safe Disposal of 1-(4-Methoxyphenyl)-1,4-diazepane Hydrochloride
This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the safe and compliant disposal of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride. Adherence to the...
Author: BenchChem Technical Support Team. Date: March 2026
This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the safe and compliant disposal of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride. Adherence to these protocols is critical for ensuring laboratory safety, protecting environmental health, and maintaining regulatory compliance. This guide moves beyond a simple checklist, explaining the scientific rationale behind each step to foster a deeply ingrained culture of safety and responsibility.
Hazard Identification and Risk Assessment: The Foundation of Safe Disposal
Understanding the intrinsic hazards of a compound is the first principle of safe handling and disposal. 1-(4-Methoxyphenyl)-1,4-diazepane, the free base of the hydrochloride salt, is classified with several key hazards that inform our disposal strategy. The hydrochloride salt, while often more stable, must be handled with the assumption that it carries similar risks and may present additional hazards, such as corrosivity when in aqueous solution.
The primary hazards associated with this chemical class include acute oral toxicity, skin irritation, serious eye damage, and respiratory irritation.[1][2] This profile mandates that the compound be treated as a hazardous substance from acquisition to disposal. It cannot be disposed of as common trash or discharged into the sanitary sewer system.[3]
Pre-Disposal Safety: Personal Protective Equipment (PPE) and Handling
Before any waste handling begins, establishing a safe working environment is paramount. The potential for skin, eye, and respiratory exposure dictates the mandatory use of appropriate PPE.
Eye Protection : Wear safety goggles with side-shields or a face shield to protect against splashes or airborne dust.[5] The "Causes serious eye damage" classification (H318) underscores the critical importance of this measure.[1][4]
Hand Protection : Use chemically resistant gloves (e.g., nitrile) to prevent skin contact.[5] Immediately change gloves if they become contaminated.
Body Protection : A standard lab coat should be worn to protect against incidental contact.[5]
Respiratory Protection : All waste handling and consolidation should occur in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of dust particles.[2][6]
Causality : The use of a fume hood is not merely a suggestion but a necessary control measure. It is a direct response to the H335 "May cause respiratory irritation" hazard, protecting the user from inhaling fine particulates of the compound.
Step-by-Step Waste Collection and Disposal Protocol
The proper segregation and containment of chemical waste is a cornerstone of laboratory safety and regulatory compliance. The following protocols provide a self-validating system for managing waste streams containing 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride.
Protocol 3.1: Solid Waste Disposal
Waste Collection : Place all solid waste, including residual amounts of the compound and contaminated consumables (e.g., weigh boats, contaminated wipes), into a designated hazardous waste container.[7]
Container Selection : The container must be made of a compatible material (e.g., high-density polyethylene) and feature a secure, screw-on lid to prevent spills and release of fumes.[3][8]
Labeling : Affix a "Hazardous Waste" label to the container immediately upon starting accumulation.[8][9] The label must clearly state:
The full chemical name: "1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride"
The associated hazards (e.g., "Toxic," "Irritant").
The accumulation start date.
Storage : Store the sealed container in a designated Satellite Accumulation Area (SAA).[9][10] This area must be at or near the point of generation and under the control of laboratory personnel.[10][11]
Segregation : Crucially, store this waste away from incompatible materials, particularly strong bases and oxidizing agents.[3][12]
Scientific Rationale : Contact with strong bases can neutralize the hydrochloride salt, liberating the free amine. Free amines are often more volatile and may have different hazard profiles than their salt forms. Segregation prevents unintended and potentially hazardous chemical reactions.
Protocol 3.2: Liquid Waste (Solutions) Disposal
Waste Collection : Collect all solutions containing 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride in a dedicated, compatible liquid hazardous waste container.
Labeling : As with solid waste, the container must be clearly labeled as "Hazardous Waste." The label must list all chemical constituents by their full name, including solvents, and their approximate percentages.[7]
Prohibition : Never dispose of solutions containing this compound down the drain.[3] This is a direct violation of environmental regulations and can harm aquatic ecosystems.[13]
Storage : Keep the liquid waste container tightly sealed when not in use and store it within the designated SAA, utilizing secondary containment (e.g., a spill tray) to prevent leaks.[11]
Protocol 3.3: Decontamination of Empty Containers
Empty containers are not truly empty; they retain chemical residues and must be decontaminated before they can be disposed of as non-hazardous waste.[12]
Triple Rinsing : Rinse the empty container three times with a suitable solvent in which the compound is soluble (e.g., ethanol or methanol).
Rinsate Collection : This is a critical step. The rinsate from all three rinses is considered hazardous waste.[7][12] It must be collected and added to the appropriate liquid hazardous waste container. Do not pour rinsate down the drain.
Label Defacement : After the triple-rinsed container is dry, the original chemical label must be completely removed or defaced.[7]
Final Disposal : Only after this validated decontamination process can the container be disposed of in the regular trash or recycled, according to your institution's policies.[7]
Spill Management Procedures
Accidents can happen, and a clear, rehearsed spill response plan is essential.
Evacuate and Alert : Ensure personnel in the immediate area are aware of the spill.
Don PPE : Before attempting to clean the spill, don the full PPE detailed in Section 2.
Containment :
For Solid Spills : Gently cover the spill with an absorbent material to prevent dust from becoming airborne.[2] Avoid dry sweeping. Carefully scoop the material and place it into the designated solid hazardous waste container.[14]
For Liquid Spills : Surround the spill with an inert absorbent material, such as sand, vermiculite, or a commercial spill pad.[5][6] Once absorbed, scoop the material into the solid hazardous waste container.
Decontamination : Clean the spill area with a suitable solvent and then soap and water. The cleaning materials (wipes, pads) must also be disposed of as solid hazardous waste.
Reporting : Report the spill to your institution's Environmental Health and Safety (EHS) office.
Regulatory Framework: Your Responsibility
In the United States, the disposal of chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][15] RCRA establishes a "cradle-to-grave" responsibility, meaning the generator of the waste is legally responsible for it from its creation to its ultimate, safe disposal.[16][17] By following the protocols in this guide, you are taking the necessary steps to comply with these federal regulations and ensure your laboratory is not at risk of significant fines or penalties. Final disposal must always be arranged through your institution's EHS office, which will partner with a licensed hazardous waste disposal company.[8]
Disposal Workflow Diagram
The following diagram provides a visual summary of the decision-making process for the proper disposal of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride and its associated waste streams.
Caption: Decision Workflow for Disposal of 1-(4-Methoxyphenyl)-1,4-diazepane HCl.
References
Laboratory Waste Management Guidelines. (n.d.). Environmental Health & Safety - The University of Texas at Dallas. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 1-(4-Methoxyphenyl)-1,4-diazepane. PubChem. Retrieved from [Link]
NextSDS. (n.d.). 1-(4-methoxyphenyl)-1,4-diazepane — Chemical Substance Information. Retrieved from [Link]
European Chemicals Agency. (n.d.). 1-(4-methoxyphenyl)-1,4-diazepane - Substance Information. ECHA. Retrieved from [Link]
MLI Environmental. (2026, February 3). Chemical Waste Disposal Guidelines for Educational Facilities. Retrieved from [Link]
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GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]
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ACTenviro. (2025, October 8). Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview. Retrieved from [Link]
European Chemicals Agency. (n.d.). 1-(4-methoxyphenyl)-1,4-diazepane - Overview. ECHA. Retrieved from [Link]
University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. Retrieved from [Link]
University of California, Santa Cruz. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]
Comprehensive Safety and Operational Guide: Handling 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride
As a Senior Application Scientist, I approach chemical handling not merely as a regulatory checklist, but as a system of mechanistic risk mitigation. 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride is a highly valuable b...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach chemical handling not merely as a regulatory checklist, but as a system of mechanistic risk mitigation. 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride is a highly valuable building block in pharmaceutical drug discovery, particularly for synthesizing piperazine and diazepane-based pharmacophores. However, because it is supplied as a hydrochloride salt, it exists as a fine, crystalline powder that is highly prone to electrostatic dispersion and aerosolization[1].
To build a self-validating safety protocol, we must first understand the causality behind the compound's hazards and match them with targeted engineering controls and Personal Protective Equipment (PPE).
Hazard Assessment & Mechanistic Causality
According to its Globally Harmonized System (GHS) chemical profile, 1-(4-Methoxyphenyl)-1,4-diazepane and its salts present multiple severe hazards that dictate our handling strategy:
H302 / H332 (Acute Toxicity - Oral & Inhalation): The diazepane moiety interacts readily with biological systems. Aerosolization of the fine hydrochloride powder during weighing poses a severe inhalation risk[2].
H318 (Serious Eye Damage): The basic nitrogen centers of the diazepane ring, combined with the salt's osmolarity, can cause rapid, irreversible corneal damage upon contact with ocular mucosa[2].
H315 (Skin Irritation): Prolonged dermal exposure leads to lipid bilayer disruption in the stratum corneum, causing severe contact dermatitis[2].
Mandatory Personal Protective Equipment (PPE) Matrix
To mitigate these specific physiochemical risks, the following PPE must be worn before handling the compound.
Table 1: PPE Specifications and Mechanistic Causality for 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride
PPE Category
Specification
Mechanistic Causality & Purpose
Eye/Face Protection
ANSI Z87.1-compliant indirectly vented chemical splash goggles.
Prevents fine aerosolized dust from bypassing the frames. Standard safety glasses are insufficient due to the H318 Serious Eye Damage risk[2].
Hand Protection
Double-gloved Nitrile (minimum 4-5 mil thickness).
Nitrile provides excellent resistance to organic amines. Double-gloving ensures the outer contaminated glove can be safely doffed before handling clean lab equipment[3].
Body Protection
Flame-resistant (FR) or standard 100% cotton lab coat with knit cuffs.
Knit cuffs prevent powder from migrating up the sleeves. The coat acts as a primary physical barrier against H315 skin irritation[2].
Respiratory Protection
N95 or P100 particulate respirator.
Filters out fine hydrochloride dust particles. Note: This is only required if engineering controls fail or if powder must be handled outside a ventilated enclosure[4].
Workflow Visualization
Workflow for the safe handling, transfer, and decontamination of hazardous hydrochloride powders.
Operational Protocol: Step-by-Step Handling
Handling toxic powders requires strict adherence to aerodynamic and electrostatic principles. Follow this self-validating protocol to ensure zero exposure:
1. Pre-Operation & Engineering Controls
Action: Verify the face velocity of the laboratory chemical fume hood or ventilated balance enclosure is between 80–100 feet per minute (fpm).
Causality: Airflow below 80 fpm fails to contain toxic dust; airflow above 100 fpm creates vortex turbulence that will actively aerosolize the fine hydrochloride powder and scatter it across your workspace[1].
2. Static Elimination
Action: Pass an anti-static zero-stat gun over the weighing spatula and the disposable weigh boat before opening the chemical bottle.
Causality: Hydrochloride salts accumulate static charge easily. Discharging the equipment prevents the powder from electrostatically repelling off the spatula and aerosolizing into your breathing zone[1].
3. Weighing & Transfer
Action: Weigh the required mass of 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride into the tared weigh boat. Immediately transfer the powder into your reaction vial and seal it with a septum cap before removing it from the ventilated enclosure[4].
Causality: Transporting open containers of toxic powders across the lab defeats the purpose of the fume hood. Sealing the vessel ensures the hazard is entirely contained during transit[3].
4. Solvent Addition
Action: Add your reaction solvent (e.g., Dichloromethane, DMF, or water) directly through the septum using a needle and syringe.
Causality: Solvating the powder eliminates the dust hazard entirely. Once the compound is in solution, the inhalation risk drops to near zero, shifting the risk profile strictly to splash hazards[1].
Spill Response & Waste Disposal Plan
Even with perfect protocols, accidents happen. If 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride powder is spilled on the benchtop or inside the hood, execute the following recovery plan:
Immediate Action (No Dry Sweeping): Do NOT use a brush or dry towel to sweep the powder. Dry sweeping forces the fine particulates into the air, drastically increasing inhalation exposure[1].
Wet Decontamination: Don fresh double nitrile gloves. Lightly mist a disposable absorbent pad with water or a mild solvent (like ethanol) and gently lay it over the spilled powder. Wipe inward (towards the center of the spill) to consolidate the material without spreading it[1].
Surface Neutralization: Wash the affected surface with copious amounts of soapy water to remove any residual salt and wipe dry.
Waste Disposal: Place all contaminated pads, weigh boats, and the outer layer of your gloves into a sealable hazardous waste bag. Label the waste explicitly as "Toxic Solid Waste: Contains 1-(4-Methoxyphenyl)-1,4-diazepane hydrochloride" and dispose of it according to institutional hazardous waste protocols[3].
References
National Center for Biotechnology Information (PubChem). "1-(4-Methoxyphenyl)-1,4-diazepane | C12H18N2O | CID 16119628". National Library of Medicine. URL:[Link]
National Research Council. "Working with Chemicals - Prudent Practices in the Laboratory". NCBI Bookshelf. URL:[Link]
Environment, Health & Safety. "Weighing Hazardous Powders in the Laboratory". University of Wisconsin-Madison. URL:[Link]